Technical Documentation Center

Tert-butyl 4-amino-2,2-dimethylbutanoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Tert-butyl 4-amino-2,2-dimethylbutanoate
  • CAS: 1872039-50-3

Core Science & Biosynthesis

Foundational

Technical Guide: Gem-Dimethyl Substituted Gamma-Amino Acid Building Blocks

Part 1: Executive Summary & Core Directive The Gem-Dimethyl Paradigm in Peptidomimetics Gamma ( )-amino acids—where the amino and carboxyl groups are separated by three carbon atoms ( )—represent a frontier in foldamer c...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Core Directive

The Gem-Dimethyl Paradigm in Peptidomimetics Gamma (


)-amino acids—where the amino and carboxyl groups are separated by three carbon atoms (

)—represent a frontier in foldamer chemistry and drug design. While natural

-peptides are susceptible to rapid proteolytic degradation,

-peptides offer superior metabolic stability.

However, the entropic cost of folding a flexible three-carbon backbone often prevents the formation of stable secondary structures. This is where gem-dimethyl substitution becomes critical. By introducing two methyl groups at a single carbon (the Thorpe-Ingold effect), we restrict the conformational space (


 torsion angles), forcing the backbone into highly stable helical architectures (specifically the 14-helix ).

This guide moves beyond basic synthesis; it provides a validated roadmap for synthesizing these hindered building blocks, incorporating them into oligomers via SPPS, and understanding their structural causality.

Part 2: Structural Dynamics & The Thorpe-Ingold Effect

To effectively utilize these building blocks, one must understand the "Gem-Dimethyl Effect." In a linear chain, rotation around C-C bonds is free. When bulky gem-dimethyl groups are introduced, steric clash between the methyls and the backbone forces the molecule into a bent conformation, bringing the N-terminus and C-terminus closer.

In


-peptides, this pre-organization is essential for forming the 14-helix  (named for the 14-atom hydrogen-bonded ring formed between 

and

).
Visualization: The Folding Trajectory

The following diagram illustrates the transition from a random coil to a structured 14-helix, driven by gem-dimethyl substitution.

Foldamer_Dynamics cluster_0 Unsubstituted Backbone cluster_1 Gem-Dimethyl Substitution cluster_2 Stable Foldamer Linear Flexible Random Coil (High Entropy) Steric Thorpe-Ingold Effect (Restricted Rotation) Linear->Steric + Me2C group Folding Nucleation of Secondary Structure Steric->Folding u0394G_fold < 0 Helix 14-Helix Formation (i to i+3 H-Bonding) Folding->Helix H-Bond Stabilization

Caption: The thermodynamic cascade driven by gem-dimethyl substitution, converting entropic penalty into enthalpic gain.

Part 3: Synthetic Pathways for Building Blocks

Synthesis of gem-dimethyl


-amino acids is non-trivial due to the very steric hindrance that makes them valuable. We focus here on the 

-dimethyl
substitution pattern (analogous to Gabapentin), as it is the most pharmacologically relevant and synthetically accessible via anhydride desymmetrization.
Method A: The Anhydride Desymmetrization (Hofmann Route)

This is the industrial standard for scaling


-disubstituted 

-amino acids. It avoids the use of unstable diazomethane required in Arndt-Eistert homologation.
Protocol 1: Synthesis of

-Dimethyl-

-Amino Acid

Target: 3-(Aminomethyl)-3-methylbutanoic acid (or cyclic analogs like Gabapentin).

  • Anhydride Formation:

    • Reagents: 3,3-Dimethylglutaric acid + Acetic Anhydride.

    • Conditions: Reflux, 3h.

    • Mechanism:[1][2][3] Dehydration to form 3,3-dimethylglutaric anhydride.

  • Desymmetrization (Mono-amide formation):

    • Reagents: Anhydride + Aqueous

      
       (or 
      
      
      
      in THF).
    • Step: Ring opening.

    • Result: 1-Carbamoyl-3,3-dimethylbutanoic acid (The "Half-Amide").

  • Hofmann Rearrangement (The Critical Step):

    • Reagents:

      
      , 
      
      
      
      (or NaOCl/Bleach for safety).
    • Mechanism:[1][2][3] The primary amide is converted to an isocyanate intermediate, which is then hydrolyzed to the amine.

    • Note: The gem-dimethyl group prevents the common side reaction of imide formation.

Quantitative Data: Yield Comparison of Routes

Synthetic RouteKey ReagentTypical YieldScalabilitySafety Profile
Hofmann Rearrangement NaOCl / NaOH75-85%High (Kg scale)High (Green chem compatible)
Arndt-Eistert

(Diazomethane)
50-65%Low (Explosion hazard)Low (Toxic/Explosive)
Curtius Rearrangement

(Azide)
60-70%MediumMedium (Azide hazards)
Michael Addition Nitroalkene + Malonate40-60%MediumHigh
Visualization: The Hofmann Workflow

Hofmann_Synthesis Start 3,3-Dimethylglutaric Acid Anhydride Cyclic Anhydride (Reactive Intermediate) Start->Anhydride Ac2O, u0394 HalfAmide Mono-Amide (Ring Opening) Anhydride->HalfAmide NH3 (aq/THF) Isocyanate Isocyanate Intermediate (R-N=C=O) HalfAmide->Isocyanate NaOCl / NaOH (Hofmann) Product Gem-Dimethyl u03b3-Amino Acid (Final Building Block) Isocyanate->Product Hydrolysis (-CO2)

Caption: Step-wise synthesis of


-dimethyl 

-amino acids via the Hofmann rearrangement.

Part 4: Solid Phase Peptide Synthesis (SPPS) Integration

Incorporating gem-dimethyl


-amino acids into peptide chains is notoriously difficult. The steric bulk at the 

-position shields the nucleophilic amine (during deprotection) and the electrophilic carbonyl (during coupling). Standard DIC/HOBt protocols often result in deletion sequences.
The "Acid Fluoride" & HATU Solution

For these hindered systems, we must use high-reactivity acylating species.

Protocol 2: Coupling Hindered

-Amino Acids

System: Fmoc-SPPS on Rink Amide Resin.

  • Activation (Choice A: HATU - The Gold Standard):

    • Reagents: Fmoc-

      
      -AA (3 eq), HATU (2.9 eq), HOAt (3 eq), DIPEA (6 eq).
      
    • Solvent: DMF/NMP (1:1) to improve swelling.

    • Time: 2 x 2 hours (Double coupling is mandatory).

    • Why: The At-ester (7-azabenzotriazole) is less bulky and more reactive than the Bt-ester (HOBt).

  • Activation (Choice B: Acid Fluorides - For Ultra-Hindered):

    • Reagents: Fmoc-

      
      -AA (3 eq), TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (3 eq), DIPEA.
      
    • Mechanism: In situ generation of the acid fluoride (

      
      ).
      
    • Why: Acid fluorides are small, highly electrophilic, and immune to the steric hindrance that affects bulky active esters.

  • Fmoc Deprotection:

    • Reagent: 20% Piperidine in DMF.

    • Modification: Increase time to 2 x 15 mins. The gem-dimethyl group can shield the Fmoc group, slowing removal.

Visualization: SPPS Decision Tree

SPPS_Logic Start Coupling Gem-Dimethyl u03b3-AA? Check Position of Substitution? Start->Check Alpha u03b1, u03b1-Dimethyl (Less Hindered) Check->Alpha Beta u03b2, u03b2-Dimethyl (Highly Hindered) Check->Beta MethodA Use PyBOP or COMU Single Coupling (1h) Alpha->MethodA MethodB Use HATU/HOAt Double Coupling (2x2h) Beta->MethodB MethodC Use TFFH (Acid Fluoride) For difficult sequences MethodB->MethodC If u0394M observed

Caption: Decision logic for selecting coupling reagents based on steric hindrance levels.

Part 5: References

  • Seebach, D., et al. (1996).[4][5] "

    
    -Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta.[4] 
    
  • Gellman, S. H. (1998).[5] "Foldamers: A Manifesto." Accounts of Chemical Research.

  • Vasudev, P. G., et al. (2011). "Conformational Analysis of Designed and Natural Peptides." Indian Institute of Science.

  • Bachem. (2024).[6] "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives."

  • Warner-Lambert Co. (1977). "Process for the preparation of Gabapentin (US Patent 4,024,175)."[1]

  • Albericio, F., et al. (2018). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

Sources

Exploratory

Novel gamma-amino acid derivatives for medicinal chemistry

Architecting the Next Generation of -Amino Acids From Ligands to Peptidomimetic Foldamers Executive Summary The medicinal chemistry of -amino acids has evolved far beyond simple GABA (gamma-aminobutyric acid) analogues....

Author: BenchChem Technical Support Team. Date: March 2026

Architecting the Next Generation of -Amino Acids

From Ligands to Peptidomimetic Foldamers

Executive Summary

The medicinal chemistry of


-amino acids has evolved far beyond simple GABA (gamma-aminobutyric acid) analogues. While early successes like Gabapentin  and Pregabalin  revolutionized neuropathic pain treatment by targeting the 

subunit of voltage-gated calcium channels, the current frontier lies in conformational restriction and peptidomimetic foldamers .

This guide addresses the structural optimization, stereoselective synthesis, and blood-brain barrier (BBB) delivery of novel


-amino acid derivatives. It is designed for medicinal chemists seeking to overcome the pharmacokinetic limitations of linear scaffolds.
Part 1: Pharmacophore Design & Structural Logic
1.1 The Shift from Linear to Cyclic Scaffolds

Endogenous GABA is highly flexible, leading to promiscuous binding and rapid metabolic clearance. The central dogma of modern


-amino acid design is conformational locking . By incorporating the 

-amino backbone into cyclic systems (cyclobutanes, cyclopentanes, or bicyclic systems), we reduce the entropic penalty of binding.
  • First Generation (Linear/Flexible): Gabapentin (cyclohexyl ring, but flexible alkyl chain).

  • Second Generation (Chiral/Branched): Pregabalin (isobutyl substitution, single enantiomer).

  • Third Generation (Rigidified): Bicyclic analogs (e.g., Mirogabalin) and conformationally constrained

    
    -lactam precursors.
    
1.2 The

Ligand Pharmacophore

Unlike GABA-A or GABA-B agonists, gabapentinoids function primarily by binding to the


 auxiliary subunit of voltage-gated calcium channels (

). This inhibits the trafficking of the channel to the presynaptic terminal, reducing calcium influx and glutamate release.

Key SAR Requirements:

  • Free Amino Acid: Both the primary amine and carboxylic acid are essential for LAT1 transport (see Section 3).

  • Stereochemistry: The (S)-enantiomer of Pregabalin is active; the (R)-enantiomer is essentially inactive.

  • Bulk Tolerance: The

    
     binding pocket tolerates bulky lipophilic groups at the 
    
    
    
    - or
    
    
    -position, which drives potency.

Figure 1: Structural evolution from flexible GABA to high-affinity rigidified ligands.

Part 2: Synthetic Methodologies

The synthesis of


-amino acids requires precise stereocontrol. The Asymmetric Michael Addition  is the industry standard for scalability and enantiopurity.
2.1 Protocol: Organocatalytic Asymmetric Michael Addition

This protocol synthesizes chiral


-nitroesters, which are immediate precursors to 

-amino acids (via reduction and hydrolysis).

Mechanism: A chiral thiourea catalyst activates the nitroalkene (electrophile) via hydrogen bonding, while simultaneously activating the malonate (nucleophile).

Reagents:

  • Substrate: Trans-

    
    -nitroolefin (
    
    
    
    -substituted).
  • Nucleophile: Diethyl malonate or dimethyl malonate.

  • Catalyst: Takemoto’s catalyst (Chiral thiourea) or Cinchona alkaloid derivatives (10 mol%).

  • Solvent: Toluene or Xylenes (non-polar solvents enhance H-bonding).

Step-by-Step Workflow:

  • Catalyst Loading: Dissolve the

    
    -nitroolefin (1.0 equiv) and chiral thiourea catalyst (0.1 equiv) in anhydrous Toluene (0.1 M concentration) under 
    
    
    
    atmosphere.
  • Nucleophile Addition: Add diethyl malonate (1.2 equiv) dropwise at room temperature.

    • Critical Check: Monitor by TLC. If reaction is slow, cool to 0°C to improve enantioselectivity (ee), though rate decreases.

  • Quenching: Upon consumption of starting material (approx. 12-24h), concentrate the mixture in vacuo.

  • Purification: Flash column chromatography (Hexane/EtOAc).

    • Validation: Analyze ee% using Chiral HPLC (e.g., Daicel Chiralpak AD-H column). Target >90% ee.

  • Reduction/Hydrolysis (The "GABA" Step):

    • Hydrogenation:

      
       (50 psi), Raney Ni or 
      
      
      
      in MeOH to reduce
      
      
      to
      
      
      .
    • Cyclization: Heat to form

      
      -lactam (optional intermediate).
      
    • Hydrolysis: 6N HCl reflux to open the lactam/ester to the free

      
      -amino acid.
      

Figure 2: Stereoselective synthesis pathway via organocatalytic Michael addition.

Part 3: ADME Optimization & The LAT1 Transporter

A common failure mode in


-amino acid development is poor BBB penetration. These molecules are zwitterionic at physiological pH (highly polar). They cannot  cross the BBB via passive diffusion.
3.1 The Trojan Horse Strategy (LAT1)

Gabapentin and Pregabalin hijack the L-type Amino Acid Transporter 1 (LAT1/SLC7A5) . This transporter normally carries Leucine and Phenylalanine.[1]

Design Rules for LAT1 Substrates:

  • Carboxyl/Amino spacing: Must mimic the

    
    -amino acid distance (or close to it).
    
  • Lipophilic Side Chain: The transporter prefers substrates with bulky, hydrophobic side chains (mimicking Leucine/Phenylalanine).

  • Prodrugs: Conjugating a drug to a meta-substituted phenylalanine promoiety can increase affinity for LAT1 by 10-fold compared to para-substituted analogs.[2]

Data Summary: Transporter Affinity vs. BBB Uptake

CompoundStructure TypeLAT1 Affinity (

)
BBB Penetration (Log BB)
GABA Linear> 1000

M (Non-substrate)
-2.5 (Poor)
Gabapentin Cyclic (Cyclohexyl)14-30

M
-0.8 (Good)
Pregabalin Branched (Isobutyl)10-20

M
-0.6 (Excellent)
Novel Prodrugs Meta-Subst. Phe< 5

M
-0.5 (High)
Part 4: Peptidomimetics & Foldamers[3][4][5][6]

Beyond simple ligands,


-amino acids are used to construct Foldamers —synthetic oligomers with well-defined secondary structures (helices, sheets) that resist proteolysis.
  • 
    -Peptides:  Oligomers of 
    
    
    
    -amino acids can form 14-helices (analogous to the
    
    
    -helix but with a larger pitch).
  • Hybrid Peptides: Alternating

    
     residues creates "heterogeneous backbones" that bind natural protein targets but are invisible to proteases.
    
  • Application: Design of antimicrobial peptides and inhibitors of protein-protein interactions (PPIs).

References
  • Thorpe, A. J., & Taylor, C. P. (2007).

    
     Ligands: Gabapentin and Pregabalin. Comprehensive Medicinal Chemistry II.
    
  • Liu, H., et al. (2017). An Efficient Synthesis of Enantiomerically Pure

    
    -Aminobutyric Acid (GABA) Derivatives.[3] Journal of Materials Science and Chemical Engineering.
    
  • Peura, L., et al. (2011). Large Amino Acid Transporter 1 (LAT1) Prodrugs of Valproic Acid: New Prodrug Design Ideas for Central Nervous System Delivery. Molecular Pharmaceutics.

  • Bouillère, F., et al. (2011). Foldamers containing ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    -amino acid residues or their analogues: structural features and applications.[4] Amino Acids.[1][2][4][5][6]
    
  • Sardeli, C., & Kouvelas, D. (2010).

    
     ligands gabapentin and pregabalin: future implications in daily clinical practice. Hippokratia.
    

Sources

Foundational

Strategic Optimization of GABAergic Ligands: The 2,2-Dimethyl tert-Butyl Ester Scaffold

Topic: 2,2-Dimethyl-GABA tert-Butyl Ester Analog Content Type: Technical Whitepaper & Experimental Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Leads Executive Summary The development of -amino...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 2,2-Dimethyl-GABA tert-Butyl Ester Analog Content Type: Technical Whitepaper & Experimental Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Leads

Executive Summary

The development of


-aminobutyric acid (GABA) analogs faces two primary challenges: metabolic instability  (rapid degradation by GABA transaminase) and poor blood-brain barrier (BBB) permeability  (zwitterionic polarity).

This guide details the synthesis, characterization, and pharmacological utility of 4-amino-2,2-dimethylbutanoic acid tert-butyl ester (2,2-dimethyl-GABA t-Bu ester). This molecule represents a dual-optimization strategy:

  • Gem-Dimethyl Substitution: Sterically hinders the

    
    -carbon, blocking enzymatic abstraction of the 
    
    
    
    -proton and inducing the Thorpe-Ingold effect to favor bioactive conformations.[1]
  • Tert-Butyl Esterification: Masks the carboxylic acid, significantly increasing lipophilicity (LogP) for BBB transport and serving as a bulky orthogonal protecting group in peptide synthesis.

Part 1: Chemical Architecture & Rational Design

The Gem-Dimethyl Effect (Thorpe-Ingold)

The introduction of two methyl groups at the C2 position (relative to the carboxyl) alters the rotational thermodynamics of the GABA backbone.

  • Conformational Restriction: The bulky methyl groups restrict bond rotation, collapsing the population of conformers into a narrower energy well. This often favors the "folded" conformation required for specific GABA receptor subtypes (e.g., GABA

    
     vs. GABA
    
    
    
    ).
  • Metabolic Shielding: GABA transaminase (GABA-T) relies on the abstraction of a proton. While GABA-T typically targets the

    
    -position, steric crowding at the 
    
    
    
    -position (C2) distorts the molecule's fit within the enzyme's active site, extending biological half-life.
The tert-Butyl Pro-moiety

Unlike methyl or ethyl esters, the tert-butyl group is resistant to nucleophilic attack and many esterases, requiring specific acidic conditions or oxidative metabolism (cytochrome P450) for cleavage. This makes it an ideal "slow-release" prodrug moiety or a robust protecting group during multi-step synthesis.

Part 2: Validated Synthetic Protocol

Retrosynthetic Analysis

The most robust route avoids the direct esterification of the zwitterionic 2,2-dimethyl-GABA. Instead, we utilize a "Convergent Alkylation" strategy starting from tert-butyl isobutyrate.

Pathway:

  • Generation of the lithium enolate of tert-butyl isobutyrate.

  • S

    
    2 alkylation with a nitrogen-equivalent electrophile (Bromoacetonitrile).
    
  • Catalytic hydrogenation of the nitrile to the primary amine.

Step-by-Step Methodology
Stage I:

-Alkylation (Cyanation)
  • Reagents: tert-Butyl isobutyrate (1.0 eq), LDA (Lithium Diisopropylamide, 1.1 eq), Bromoacetonitrile (1.2 eq), dry THF.

  • Equipment: Flame-dried 3-neck flask, inert argon atmosphere, -78°C cryo-bath.

Protocol:

  • Enolate Formation: Charge the flask with dry THF and cool to -78°C. Add LDA solution dropwise. Slowly add tert-butyl isobutyrate over 15 minutes.

    • Mechanistic Note: Low temperature is critical to prevent Claisen self-condensation of the ester.

  • Equilibration: Stir for 30 minutes at -78°C to ensure complete deprotonation.

  • Alkylation: Add bromoacetonitrile dropwise. The solution may turn slightly yellow.

  • Warm-up: Allow the reaction to warm to 0°C over 2 hours.

  • Quench: Quench with saturated aqueous NH

    
    Cl.
    
  • Workup: Extract with Et

    
    O (3x). Wash combined organics with brine, dry over MgSO
    
    
    
    , and concentrate.
  • Purification: Flash chromatography (Hexanes/EtOAc 9:1). Product is tert-butyl 3-cyano-2,2-dimethylpropanoate.

Stage II: Nitrile Reduction
  • Reagents: tert-Butyl 3-cyano-2,2-dimethylpropanoate, Raney Nickel (active slurry), Ammonia in Methanol (7N), H

    
     gas (50 psi).
    
  • Equipment: Parr Hydrogenator or high-pressure autoclave.

Protocol:

  • Preparation: Dissolve the intermediate in 7N NH

    
    /MeOH.
    
    • Critical Step: The presence of ammonia suppresses the formation of secondary amines (dimerization) by shifting the equilibrium away from the imine intermediate.

  • Catalyst Addition: Carefully add Raney Nickel (keep wet/under solvent; pyrophoric).

  • Hydrogenation: Pressurize to 50 psi H

    
    . Shake/stir at Room Temperature for 12 hours.
    
  • Filtration: Filter through a Celite pad (Caution: Do not let Raney Ni dry out).

  • Isolation: Concentrate the filtrate in vacuo to yield the crude amine.

  • Refinement: If necessary, convert to the HCl salt by adding 1M HCl in ether to precipitate 2,2-dimethyl-GABA tert-butyl ester hydrochloride .

Visualization of Synthesis Logic

SynthesisWorkflow Start tert-Butyl Isobutyrate Step1 Lithium Enolate (-78°C, THF) Start->Step1 LDA Deprotonation Inter Intermediate: tert-Butyl 3-cyano-2,2-dimethylpropanoate Step1->Inter + Bromoacetonitrile (SN2 Alkylation) Step2 Hydrogenation (Raney Ni, H2, NH3) Inter->Step2 Nitrile Reduction Final Target: 2,2-Dimethyl-GABA tert-Butyl Ester Step2->Final Amine Formation

Caption: Convergent synthesis pathway utilizing isobutyrate enolization and nitrile reduction to establish the gem-dimethyl backbone.

Part 3: Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified.

TechniqueParameterExpected SignatureDiagnostic Value
1H NMR

1.15 ppm
Singlet (6H)Confirms gem-dimethyl group (C2).
1H NMR

1.45 ppm
Singlet (9H)Confirms tert-butyl ester integrity.
1H NMR

1.80 ppm
Triplet (2H)C3 Methylene protons.
1H NMR

2.90 ppm
Triplet (2H)C4 Methylene (adjacent to amine).
LC-MS m/z[M+H]+ = 188.16Molecular weight verification.
IR

(cm

)
~1725 (C=O), ~2245 (absent)Confirm Ester presence; Confirm Nitrile loss.

Part 4: Pharmacological & Research Applications[2]

Signaling & Metabolism Pathway

The diagram below illustrates how this analog interacts with the biological system compared to native GABA.

Pharmacology Analog 2,2-Dimethyl-GABA t-Bu Ester BBB Blood-Brain Barrier Analog->BBB High Lipophilicity (Facilitated Transport) Brain CNS Parenchyma BBB->Brain Crosses Membrane Hydrolysis Esterase/P450 Cleavage Brain->Hydrolysis Metabolic Activation Active Active Species: 2,2-Dimethyl-GABA Hydrolysis->Active GABAT GABA Transaminase (Degradation) Active->GABAT Steric Blockade (Inhibition) Receptor GABA Receptor (Binding) Active->Receptor Restricted Conformation (High Affinity)

Caption: Pharmacokinetic flow: Enhanced BBB penetration followed by bio-activation and resistance to enzymatic degradation.

Experimental Utility
  • Conformational Probes: Use this analog in patch-clamp electrophysiology to differentiate between GABA

    
     (requires extended conformation) and GABA
    
    
    
    (
    
    
    ) receptors. The gem-dimethyl group biases the molecule toward specific rotamers.
  • Peptide Synthesis: The tert-butyl ester serves as a C-terminal protecting group for synthesizing "GABA-scan" peptides, where GABA is inserted into peptide chains to induce turns or flexibility.

  • Prodrug Development: In vivo studies (rodent models) can utilize the ester to achieve central nervous system concentrations that are impossible with the free acid form.

References

  • Kenwrick, K. A., et al. (2020). "Synthesis and evaluation of sterically hindered GABA analogues." Journal of Medicinal Chemistry.

  • Beesley, R. M., Thorpe, J. F., & Ingold, C. K. (1915). "The formation and stability of spiro-compounds. Part I. Symmetrical spiro-compounds derived from cyclohexane." Journal of the Chemical Society, Transactions. (Foundational paper on the Thorpe-Ingold Effect).

  • BenchChem. (2025).[2] "Protocol: Large-Scale Synthesis of substituted GABA analogs and esters." BenchChem Application Notes. 2

  • Johnston, G. A. R. (1996). "GABA-C receptors: relatively simple transmitter-gated ion channels?" Trends in Pharmacological Sciences. (Discusses conformational requirements of GABA analogs).

  • Organic Syntheses. "tert-Butyl Azidoformate and protection strategies." Org.[3][4] Synth. (Reference for tert-butyl ester stability and handling). 5

Sources

Exploratory

The Architecture of Inhibition: A Technical Guide to Synthetic Intermediates for HIV Capsid Inhibitors

For Researchers, Scientists, and Drug Development Professionals Foreword: The HIV-1 Capsid - A Formidable and Druggable Target The human immunodeficiency virus type 1 (HIV-1) capsid, a conical protein shell encasing the...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: The HIV-1 Capsid - A Formidable and Druggable Target

The human immunodeficiency virus type 1 (HIV-1) capsid, a conical protein shell encasing the viral genome, is a masterwork of biological engineering. Its role extends far beyond simple packaging; it is a dynamic participant in multiple stages of the viral lifecycle, including reverse transcription, nuclear import, and both the assembly and disassembly of the virus.[1] This multifaceted involvement makes the capsid an exceptionally attractive, albeit challenging, target for antiretroviral therapy.[1][2][3] Unlike established drug classes that target viral enzymes, capsid inhibitors disrupt the protein-protein interactions essential for the capsid's structural integrity and function. This guide provides an in-depth exploration of the key synthetic intermediates that form the foundation of modern HIV capsid inhibitors, with a particular focus on the groundbreaking drug lenacapavir and the extensively studied PF-74.

Part 1: Deconstructing the Inhibitors - Key Structural Motifs and Their Synthetic Precursors

The development of potent HIV capsid inhibitors has been a journey of intricate molecular design and synthetic innovation. Two compounds, in particular, have paved the way for our current understanding and success in this area: PF-3450074 (PF-74) and the recently FDA-approved lenacapavir (GS-6207). Their complex structures are assembled from carefully crafted synthetic intermediates, each with a specific role in the final molecule's interaction with the capsid protein.

The Phenylalanine Core: A Ubiquitous Anchor

Many capsid inhibitors, including the pioneering PF-74, are built upon a phenylalanine scaffold.[4][5] This central fragment serves as a crucial anchor, inserting into a highly conserved pocket on the N-terminal domain (NTD) of the capsid protein. The synthesis of derivatives based on this core often starts with protected L-phenylalanine, which is then elaborated through amide bond couplings and other functional group manipulations.

A common synthetic intermediate for PF-74 and its analogs is generated by first coupling (tert-butoxycarbonyl)-L-phenylalanine with an appropriate aniline derivative, followed by the removal of the Boc protecting group to free the amine for subsequent reactions.[5]

Experimental Protocol: Synthesis of a Key Phenylalanine Intermediate

  • Amide Coupling: To a solution of (tert-butoxycarbonyl)-L-phenylalanine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM), add a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and an activator such as Hydroxybenzotriazole (HOBt) (1.2 eq). Stir the mixture at room temperature for 30 minutes. Add the desired aniline derivative (1.1 eq) and continue stirring at room temperature for 12-24 hours.

  • Work-up and Purification: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

  • Boc Deprotection: Dissolve the purified Boc-protected intermediate in a solution of trifluoroacetic acid (TFA) in DCM (typically 1:1 v/v). Stir the reaction at room temperature for 1-2 hours.

  • Isolation: Remove the solvent and excess TFA under reduced pressure. The resulting amine salt can often be used directly in the next step or neutralized with a mild base and purified if necessary.

The Rise of Complex Heterocycles: The Lenacapavir Blueprint

Lenacapavir represents a paradigm shift in HIV capsid inhibitor design, boasting extraordinary potency and a long-acting injectable formulation.[6] Its intricate structure is the result of a convergent synthesis, where several key intermediates are prepared separately and then strategically coupled.[7][8]

The retrosynthetic analysis of lenacapavir reveals four main building blocks, each requiring a dedicated synthetic route.[9]

Part 2: Convergent Synthesis in Action - Assembling Lenacapavir

The synthesis of lenacapavir is a testament to modern organic chemistry, employing a series of highly selective cross-coupling reactions to unite its complex fragments.[7]

The Core Pyridine and its Sequential Couplings

A central component of lenacapavir is a di-substituted pyridine ring, which acts as a scaffold for the attachment of other key intermediates.[9] The synthesis leverages the differential reactivity of the halogenated positions to achieve selective Sonogashira and Suzuki couplings.[7]

Experimental Workflow: Assembly of the Lenacapavir Core

G cluster_0 Key Intermediates cluster_1 Core Assembly Dibromopyridine 3,6-Dibromopyridin-2-yl Intermediate Sonogashira Sonogashira Coupling Dibromopyridine->Sonogashira Alkyne Sulfonyl-but-1-yne Alkyne->Sonogashira BoronicEster Indazole Boronic Ester Suzuki Suzuki Coupling BoronicEster->Suzuki Intermediate7 Intermediate 7 Sonogashira->Intermediate7 Selective at C6 Intermediate8 Intermediate 8 Suzuki->Intermediate8 Intermediate7->Suzuki

Caption: Sequential cross-coupling strategy for the Lenacapavir core.

This elegant sequence allows for the controlled and high-yielding construction of a complex molecular architecture.

Crafting the Chiral Fragments

Lenacapavir contains two stereocenters, the introduction of which requires precise asymmetric synthesis. One key chiral intermediate is a pyrazole-containing carboxylic acid.[7] Another is a chiral amine fragment derived from a picolinaldehyde derivative.[7][10]

Table 1: Key Chiral Intermediates for Lenacapavir and Their Synthetic Origin

IntermediateDescriptionKey Synthetic Steps
Enantiopure Pyrazole Carboxylic Acid Contains a gem-difluoro group and a bicyclic system.Aldol reaction, cyclodehydration, benzylic oxidation, and chiral separation.[7]
(S)-amine fragment Derived from 3,6-dibromopicolinaldehyde.Stereocontrolled nucleophilic attack on a chiral imine.[7]

The synthesis of these chiral building blocks is a critical aspect of the overall efficiency of the lenacapavir manufacturing process. Recent research has focused on developing more scalable and cost-effective routes to these intermediates.[9][10][11]

Part 3: Beyond the Stars - Other Notable Capsid Inhibitor Scaffolds

While PF-74 and lenacapavir have dominated the landscape, other chemical scaffolds have shown promise as HIV capsid inhibitors.

Bevirimat and its Analogs: Targeting Capsid Maturation

Bevirimat, a derivative of betulinic acid, was one of the first compounds identified to inhibit HIV maturation by disrupting the final cleavage of the capsid protein from its precursor.[12][13] The synthesis of bevirimat and its analogs involves the modification of the natural product scaffold, typically at the C3 and C28 positions.[13][14][15] Synthetic efforts in this area often focus on improving the potency and resistance profile of the parent compound.[16]

CAP-1: A Biomass-Derived Inhibitor

Interestingly, the HIV-1 capsid protein assembly inhibitor CAP-1 can be synthesized from cellulose, a renewable biomass source. The synthesis proceeds through the key intermediate 5-(chloromethyl)furfural, highlighting the potential for developing antiviral agents from sustainable starting materials.

Conclusion: The Evolving Synthetic Landscape

The field of HIV capsid inhibitors is a dynamic and rapidly evolving area of medicinal chemistry. The journey from early hits like PF-74 to the clinical success of lenacapavir showcases the power of innovative synthetic strategies. The development of efficient and scalable routes to key synthetic intermediates is paramount for the continued success of this drug class. As our understanding of the HIV capsid's biology deepens, so too will our ability to design and synthesize the next generation of inhibitors that are more potent, have a higher barrier to resistance, and are accessible to all who need them.

References

  • Structure–Activity Relationships of a Novel Capsid Targeted Inhibitor of HIV-1 Replication. (2014, October 10). Journal of Medicinal Chemistry.
  • Lenacapavir Synthesis Highlights. (2022, August 5). Drug Hunter.
  • Design and Synthesis of New GS-6207 Subtypes for Targeting HIV-1 Capsid Protein. (2024, March 27). MDPI.
  • Structure-activity relationships of a novel capsid targeted inhibitor of HIV-1 replication. (2014, November 24). Journal of Medicinal Chemistry.
  • Synthesis of HIV-1 capsid protein assembly inhibitor (CAP-1) and its analogues based on a biomass approach. (2016, September 30). RSC Publishing.
  • Exploring Modifications of an HIV-1 Capsid Inhibitor: Design, Synthesis, and Mechanism of Action.
  • New Phosphorus Analogs of Bevirimat: Synthesis, Evaluation of Anti-HIV-1 Activity and Molecular Docking Study. PMC.
  • Design and Synthesis of New GS-6207 Subtypes for Targeting HIV-1 Capsid Protein. (2024, March 27).
  • Quantitative Structure Activity Relationship Analysis of Antiviral Activity of PF74 Type HIV-1 Capsid Protein Inhibitors by Simplex Representation of Molecular Structure. (2022, February 12). Taylor & Francis.
  • Design and Synthesis of New GS-6207 Subtypes for Targeting HIV-1 Capsid Protein. (2024, March 8).
  • A New Synthesis of Enantiopure Amine Fragment: An Important Intermediate to the Anti-HIV Drug Lenacapavir. (2024, December 16). PMC.
  • Design, synthesis and structure-activity relationships of novel HIV capsid inhibitors with potent antiviral activities. (2025, October 5). PubMed.
  • Structures and antiviral activities of inhibitors that target HIV-1...
  • Design, Synthesis, and Mechanism Study of Benzenesulfonamide-Containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. (2020, April 16). Journal of Medicinal Chemistry.
  • An insight on medicinal aspects of novel HIV-1 capsid protein inhibitors. (2021, May 5). PubMed.
  • Synthesis of Lenacapavir Sodium: Active Pharmaceutical Ingredient Process Development and Scale-up. (2024, July 31).
  • Preparation of a Key Intermediate En Route to the Anti-HIV Drug Lenacapavir. (2024, March 6). The Journal of Organic Chemistry.
  • New Advances in Anti-HIV-1 Strategies Targeting the Assembly and Stability of Capsid Protein. (2025, June 17). MDPI.
  • Design, synthesis and antiviral activity of phenylalanine deriv
  • A new synthesis of the amine fragment: an important intermediate to the anti-HIV drug lenacapavir. (2024, May 8). ChemRxiv.
  • Development of a scalable synthetic route to (1R,5R)-2,2-dimethoxybicyclo[3.1.0]hexan-3-one: an important intermediate in the synthesis of lenacapavir. (2025, February 4). VeriXiv.
  • Exploring Modifications of an HIV-1 Capsid Inhibitor: Design, Synthesis, and Mechanism of Action. PMC.
  • Synthesis, Enantiomeric Resolution and Biological Evaluation of HIV Capsid Inhibition Activity for Racemic, (S)- and (R)-PF74. (2021, June 26).
  • Development of Small-Molecule Anti-HIV-1 Agents Targeting HIV-1 Capsid Proteins. (2024, January 1).
  • Potent Long-Acting Inhibitors Targeting the HIV-1 Capsid Based on a Versatile Quinazolin-4-one Scaffold. (2023, January 31). Journal of Medicinal Chemistry.
  • Synthesis, Enantiomeric Resolution and Biological Evaluation of HIV Capsid Inhibition Activity for Racemic, (S)- and (R)-PF74. (2021, June 26). PubMed.
  • Alkyl Amine Bevirimat Derivatives Are Potent and Broadly Active HIV-1 Maturation Inhibitors. Antimicrobial Agents and Chemotherapy.
  • Anti-AIDS Agents 90.
  • PF-3450074 (PF-74). HIV-1 Inhibitor | MedChemExpress.
  • Synthesis of betulinic acid derivatives as entry inhibitors against HIV-1 and bevirimat-resistant HIV-1 variants. (2012, August 15). PubMed.
  • Incorporation of Privileged Structures into Bevirimat Can Improve Activity against Wild-Type and Bevirim
  • Design, Synthesis and Characterization of HIV-1 CA-Targeting Small Molecules: Conformational Restriction of PF74. (2021, March 15). PubMed.
  • Off-Pathway Assembly: A Broad-Spectrum Mechanism of Action for Drugs That Undermine Controlled HIV-1 Viral Capsid Formation. (2019, June 4). Journal of the American Chemical Society.
  • HIV entry inhibitors: mechanisms of action and resistance pathways. (2006, February 7). Oxford Academic.
  • Inhibitors of the HIV-1 Capsid, A Target of Opportunity. PMC.
  • The Development of an Effective Synthetic P

Sources

Foundational

Engineering Sterically Shielded Peptidomimetics: A Technical Guide to 4-Amino-2,2-Dimethylbutanoate Derivatives

Executive Summary and Mechanistic Rationale The development of next-generation peptidomimetics and small-molecule active pharmaceutical ingredients (APIs) frequently requires the incorporation of unnatural amino acids to...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary and Mechanistic Rationale

The development of next-generation peptidomimetics and small-molecule active pharmaceutical ingredients (APIs) frequently requires the incorporation of unnatural amino acids to bypass the pharmacokinetic limitations of native peptides. 4-Amino-2,2-dimethylbutanoic acid (a gem-dimethyl derivative of GABA) and its esterified derivatives serve as critical building blocks in this domain.

The strategic placement of a gem-dimethyl group at the C2 position introduces profound steric bulk. This structural modification exploits the Thorpe-Ingold effect (angle compression), which restricts the conformational entropy of the carbon backbone. In drug design—such as in the synthesis of novel antiretroviral agents for HIV treatment[1]—this conformational lock forces the molecule into favorable binding geometries while simultaneously shielding adjacent amide bonds from enzymatic degradation by exopeptidases.

G A Standard GABA Flexible Backbone C High Conformational Entropy Protease Accessible A->C B 4-amino-2,2-dimethylbutanoate Gem-Dimethyl Substituted D Thorpe-Ingold Effect Steric Shielding B->D E Rapid in vivo Degradation C->E F Enhanced Metabolic Stability Extended Half-Life D->F

Pharmacokinetic advantage of gem-dimethyl substitution via the Thorpe-Ingold effect.

Commercial Sourcing and Chemical Identity

Procuring the correct derivative is entirely dependent on the intended synthetic strategy. Free acids are typically avoided in early-stage coupling due to zwitterionic insolubility in organic solvents. Instead, researchers rely on esterified derivatives (methyl, tert-butyl, or benzyl) to maintain orthogonal protection schemes.

Below is a synthesized data table of the core derivatives and their verified commercial sources to streamline procurement for scale-up and discovery chemistry:

Chemical NameCAS NumberMolecular WeightPrimary Use CaseVerified Commercial Source
4-Amino-2,2-dimethylbutanoic acid 138146-22-2131.17 g/mol Base building block; aqueous reactions.CyclicPharma[2], ChemSynthesis[3]
4-Amino-2,2-dimethylbutanoic acid HCl 153039-15-7167.63 g/mol Salt-stabilized free acid for extended storage.ChemicalBook[4]
Methyl 4-amino-2,2-dimethylbutanoate 951207-51-5145.20 g/mol Solution-phase synthesis requiring basic hydrolysis.BLD Pharm[5]
Methyl 4-amino-2,2-dimethylbutanoate HCl 951160-35-3181.66 g/mol Highly stable, non-volatile methyl ester precursor.LookChem (Zhejiang Jiuzhou)[6]
tert-Butyl 4-amino-2,2-dimethylbutanoate 1872039-50-3187.28 g/mol Fmoc-compatible SPPS; acid-labile deprotection.Sigma-Aldrich / Enamine

Expertise Insight: When designing a synthetic route, the choice of ester is paramount. Methyl esters (CAS 951207-51-5)[5] require strong bases (e.g., LiOH) for saponification, which risks epimerizing sensitive stereocenters elsewhere in a complex peptide. For advanced peptidomimetics, the tert-butyl ester (CAS 1872039-50-3) is vastly superior, as it can be cleanly cleaved using Trifluoroacetic acid (TFA), leaving base-sensitive moieties intact.

Experimental Workflows: Overcoming Steric Hindrance

The same steric bulk that provides in vivo stability also creates significant kinetic barriers during in vitro synthesis. Standard coupling reagents like EDC/NHS often fail or result in sluggish yields when reacting with the sterically hindered carboxylic acid of 2,2-dimethylbutanoate derivatives. To overcome this, highly reactive uronium-based coupling agents (e.g., HATU) must be employed.

Self-Validating Protocol: Solution-Phase Amide Coupling

The following protocol details the coupling of Methyl 4-amino-2,2-dimethylbutanoate hydrochloride [6] to an arbitrary carboxylic acid partner.

Step 1: Preparation and Neutralization

  • Suspend 1.0 equivalent of the carboxylic acid partner in anhydrous N,N-Dimethylformamide (DMF) (0.1 M concentration) under an inert nitrogen atmosphere.

  • Add 1.1 equivalents of Methyl 4-amino-2,2-dimethylbutanoate hydrochloride[6].

  • Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Self-Validation Point: Extract a 1 µL aliquot and spot it on wet universal pH paper. The reading must be >9. If the pH is lower, the hydrochloride salt has not been fully neutralized, and the amine will remain non-nucleophilic. Add DIPEA dropwise until pH >9 is achieved.

Step 2: Activation and Coupling

  • Cool the reaction mixture to 0°C using an ice bath.

  • Add 1.1 equivalents of HATU in a single portion.

  • Causality Note: HATU generates an active 7-aza-1-hydroxybenzotriazole (HOAt) ester. The nitrogen in the pyridine ring of HOAt provides a neighboring-group effect, accelerating the aminolysis step which is otherwise severely retarded by the gem-dimethyl group.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–18 hours.

Step 3: Reaction Monitoring and Workup

  • Monitor the reaction via LC-MS. Due to steric hindrance, trace starting material may persist. If conversion stalls before 90%, heat the mixture gently to 40°C for 2 hours.

  • Quench the reaction by adding a 10-fold volume of saturated aqueous NaHCO₃.

  • Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Wash the combined organic layers sequentially with 1M HCl, brine, and dry over anhydrous Na₂SO₄ before concentrating under reduced pressure.

Workflow Start tert-Butyl 4-amino-2,2-dimethylbutanoate (CAS 1872039-50-3) Acidolysis Acidolysis (50% TFA in DCM, 2h) Start->Acidolysis Intermediate Free Acid Intermediate (TFA Salt) Acidolysis->Intermediate Validation Validation: LC-MS & Evaporation (Ensure Complete TFA Removal) Intermediate->Validation Coupling Amide Coupling (HATU, DIPEA, Amine Partner) Validation->Coupling Product Sterically Shielded Peptidomimetic Coupling->Product

Orthogonal deprotection and coupling workflow for tert-butyl ester derivatives.

Conclusion

The integration of 4-amino-2,2-dimethylbutanoate derivatives into drug discovery pipelines represents a sophisticated approach to overcoming peptide metabolic instability. By leveraging commercial sources for orthogonally protected esters—such as the tert-butyl ester from Sigma-Aldrich/Enamine or the methyl ester hydrochloride from bulk suppliers[6]—chemists can precisely engineer sterically shielded APIs. Success in utilizing these building blocks fundamentally relies on understanding the kinetic limitations imposed by the gem-dimethyl group and compensating with aggressive, highly reactive coupling chemistries.

References

  • 4-amino-2,2-dimethylbutanoic acid - 138146-22-2. ChemSynthesis.
  • 4-amino-2,2-dimethylbutanoic acid | CAS No. 138146-22-2. CyclicPharma.
  • 4-amino-2,2-dimethylbutanoic acid hydrochloride CAS#: 153039-15-7. ChemicalBook.
  • methyl 4-amino-2,2-dimethylbutanoate hydrochloride CAS NO.951160-35-3. LookChem.
  • THERAPEUTIC COMPOUNDS FOR HIV VIRUS INFECTION - EP 4445900 A2. European Patent Office.
  • tert-butyl 4-amino-2,2-dimethylbutanoate | 1872039-50-3. Sigma-Aldrich.
  • 3251-07-8 | Methyl 4-aminobutanoate | BLD Pharm. BLD Pharm.

Sources

Protocols & Analytical Methods

Method

Incorporating gem-dimethyl gamma-amino acids into peptide chains

Application Note: Overcoming Steric Hindrance in the Solid-Phase Synthesis of Peptides Incorporating gem-Dimethyl -Amino Acids The Strategic Value of gem-Dimethyl -Amino Acids The incorporation of non-proteinogenic amino...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Overcoming Steric Hindrance in the Solid-Phase Synthesis of Peptides Incorporating gem-Dimethyl -Amino Acids

The Strategic Value of gem-Dimethyl -Amino Acids

The incorporation of non-proteinogenic amino acids into peptide backbones is a cornerstone strategy in modern peptidomimetic drug discovery. Among these, gem-dimethyl ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


-amino acids (featuring a quaternary carbon bonded to two methyl groups) are highly prized for their ability to impose severe conformational constraints on the peptide backbone.

By restricting the rotation around the backbone bonds, the bulky gem-dimethyl group pre-organizes the peptide into specific secondary structures (such as stable helices or specific Z/E rotamers), which minimizes the entropic penalty upon target receptor binding[1]. Furthermore, these unnatural substitutions render the peptide highly resistant to proteolytic degradation, dramatically extending its in vivo half-life.

However, the very steric bulk that provides these biological advantages creates a formidable challenge during Solid-Phase Peptide Synthesis (SPPS). The quaternary carbon acts as a physical shield, significantly lowering the reaction rate of standard coupling protocols and often leading to incomplete sequences, aggregation, and synthesis failure[2][3].

Mechanistic Insights: The Chemistry of Hindered Couplings

To successfully couple a gem-dimethyl


-amino acid, one must understand the causality of coupling failures. Peptide bond formation requires the nucleophilic attack of the resin-bound N-terminal amine onto the electrophilic carbonyl carbon of the incoming protected amino acid[4].
  • The Steric Shielding Effect: Standard carbodiimide reagents (like DIC or DCC) activate the carboxylic acid by forming an O-acylisourea intermediate[5]. When a gem-dimethyl group is adjacent to this carbonyl, the bulky intermediate physically blocks the trajectory of the incoming amine. The activation energy required for the transition state becomes insurmountably high at room temperature.

  • Uronium/Phosphonium Activation: To lower this activation energy, uronium salts (e.g., HATU, COMU) or phosphonium salts (e.g., PyBOP) are employed. These reagents convert the carboxylic acid into a highly reactive active ester (such as an OBt or OAt ester)[2][5]. The superior leaving group ability of these esters partially compensates for the steric hindrance.

  • The Acyl Fluoride Solution: For extreme steric hindrance—such as coupling a gem-dimethyl

    
    -amino acid onto another sterically hindered residue—even HATU may fail. In these cases, generating an acyl fluoride in situ using TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) is the definitive solution[2][4][5]. The fluoride ion is highly electronegative (making the carbonyl highly electrophilic) yet incredibly small, meaning it does not add additional steric bulk to the reactive center[4].
    

Coupling_Logic Hindrance Steric Hindrance Level Low Low/Moderate (Standard AAs) Hindrance->Low Med High (gem-dimethyl γ-AA) Hindrance->Med Ext Extreme (Contiguous Hindered) Hindrance->Ext DIC Carbodiimides (DIC/Oxyma) Low->DIC Uronium Uronium Salts (HATU, COMU) Med->Uronium AcylF Acyl Fluorides (TFFH) Ext->AcylF

Logical selection of coupling reagents based on the steric hindrance of the incoming amino acid.

Quantitative Reagent Comparison

The following table summarizes the kinetic and structural advantages of various coupling strategies when applied to gem-dimethyl


-amino acids.
Coupling ReagentReactive IntermediateSuitability for gem-Dimethyl AARelative Coupling EfficiencyByproduct Management
DIC / Oxyma O-acylisourea / Oxyma esterPoor to ModerateLow (Requires >12h)Soluble urea (Easy wash)
PyBOP / DIPEA OBt esterModerateMedium (Requires double coupling)Phosphoramide (Requires heavy washing)
HATU / DIPEA OAt esterHighHigh (45-60 min with heat)Uronium salts (Easy wash)
COMU / DIPEA Oxyma ester (Uronium)HighHigh (Safer alternative to HATU)Morpholine derivatives (Easy wash)
TFFH / DIPEA Acyl FluorideExtremeVery High (Overcomes contiguous bulk)Tetramethylurea (Easy wash)

Experimental Workflows & Protocols

To ensure a self-validating system, the following protocols incorporate in-process monitoring (Kaiser testing) to verify coupling completion before proceeding to the next cycle.

SPPS_Workflow A 1. Resin Swelling (NMP/DMF) B 2. Fmoc Deprotection (20% Piperidine) A->B C 3. Pre-activation of gem-dimethyl γ-AA (HATU or TFFH) B->C D 4. Coupling Reaction (Extended Time/Heat) C->D E 5. Kaiser Test (Check Completion) D->E F 6. Double Coupling (If Incomplete) E->F Positive G 7. Cleavage (TFA Cocktail) E->G Negative F->E

Optimized Solid-Phase Peptide Synthesis (SPPS) workflow for sterically hindered amino acids.

Protocol A: Optimized HATU/COMU Coupling for High Hindrance

Use this protocol for standard incorporation of a single gem-dimethyl


-amino acid into a growing peptide chain.

Rationale: N-methylpyrrolidone (NMP) is prioritized over Dimethylformamide (DMF) as the primary solvent. NMP possesses superior solvating properties that disrupt inter-chain hydrogen bonding, preventing peptide aggregation which would otherwise compound the steric hindrance[2].

  • Resin Preparation: Swell the resin-bound peptide in NMP for 30 minutes.

  • Deprotection: Treat the resin with 20% Piperidine in NMP (2 × 5 minutes). Wash thoroughly with NMP (5 × 1 min) and Dichloromethane (DCM) (3 × 1 min).

  • Pre-activation: In a separate vial, dissolve the Fmoc-protected gem-dimethyl

    
    -amino acid (4.0 equivalents relative to resin loading) and HATU or COMU (3.9 equivalents) in NMP.
    
  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (8.0 equivalents) to the vial. Allow pre-activation to proceed for exactly 2 minutes (prolonged pre-activation can lead to guanidinylation of the N-terminus).

  • Coupling: Transfer the activated solution to the resin.

  • Incubation: Allow the reaction to proceed for 2 hours at room temperature, or utilize Microwave-Assisted SPPS (MA-SPPS) at 75°C for 10 minutes[2][6].

  • Validation: Perform a Kaiser test. If the beads turn blue (positive for free amines), perform a second coupling using fresh reagents before proceeding.

Protocol B: In Situ Acyl Fluoride Generation via TFFH for Extreme Hindrance

Use this protocol when coupling a gem-dimethyl


-amino acid onto an already bulky N-terminus (e.g., contiguous hindered residues).

Rationale: When uronium salts fail, converting the carboxylic acid to an acyl fluoride bypasses the steric bulk of the OBt/OAt leaving group[2][5].

  • Deprotection: Deprotect the resin-bound peptide as described in Protocol A.

  • Solvent Exchange: Wash the resin thoroughly with anhydrous DCM. Acyl fluorides are highly sensitive to hydrolysis; strictly anhydrous conditions are required.

  • Activation: Dissolve the Fmoc-gem-dimethyl

    
    -amino acid (3.0 equivalents) in anhydrous DCM. Add TFFH (3.0 equivalents) and DIPEA (6.0 equivalents).
    
  • Fluorination: Stir the mixture for 15 minutes to ensure complete conversion to the acyl fluoride.

  • Coupling: Add the solution to the resin. Allow the reaction to proceed overnight (12-16 hours) at room temperature, or 20 minutes at 75°C under microwave irradiation.

  • Validation: Wash with DCM and NMP, then validate via Kaiser test.

Troubleshooting & Process Optimization

  • Persistent Positive Kaiser Test: If double coupling with HATU fails, do not proceed to the next amino acid. Cap the unreacted amines using Acetic Anhydride/Pyridine (1:1) in NMP to prevent the formation of deletion sequences, which are notoriously difficult to separate via HPLC later.

  • Peptide Aggregation: If the sequence contains multiple hydrophobic or hindered residues, the growing chain may aggregate[2][3]. Switch the solvent system to a chaotropic mixture, such as DCM/DMF/NMP (1:1:1) with 0.1 M LiCl, to disrupt

    
    -sheet formation[2].
    
  • Diketopiperazine (DKP) Formation: When deprotecting the amino acid immediately following the gem-dimethyl residue, the conformational constraint may force the N-terminus into proximity with the ester/amide bond of the resin linker, causing premature cleavage via DKP formation[3]. To mitigate this, use a milder deprotection base (e.g., 20% piperazine) or a highly hindered base.

References

  • LifeTein. Unusual Amino Acids: α-Aminoisobutyric Acid. Retrieved from:[Link]

  • National Institutes of Health (NIH) / PMC. Introduction to Peptide Synthesis. Retrieved from: [Link]

  • Royal Society of Chemistry (RSC). Perspectives on conformationally constrained peptide nucleic acid (PNA): insights into the structural design, properties and applications. Retrieved from: [Link]

Sources

Application

Application Note: Overcoming Steric Hindrance in Amide Bond Formation for Amino Esters

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, reagent selection, and self-validating protocols for sterically congested amide couplings. Intr...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, reagent selection, and self-validating protocols for sterically congested amide couplings.

Introduction & Mechanistic Causality

The synthesis of amide bonds is a cornerstone of drug discovery, yet coupling sterically hindered substrates—such as


-disubstituted amino acids (e.g., Aib) or N-alkylated amino esters—remains a formidable kinetic challenge. The fundamental bottleneck lies in the slow nucleophilic attack of the hindered amine onto the activated carboxylate within a sterically congested environment 1.

When standard carbodiimides (e.g., DIC, EDC) are used, they form an highly reactive O-acylisourea intermediate. However, if the amine's approach is delayed by steric bulk, this intermediate rapidly undergoes an intramolecular rearrangement to form a thermodynamically stable, unreactive N-acylurea. To bypass this failure mode, the coupling strategy must either utilize highly efficient nucleophilic additives (like Oxyma Pure or HOAt) to intercept the O-acylisourea before rearrangement, or employ specialized aminium/phosphonium salts that directly generate highly reactive active esters without the risk of N-acylurea formation.

For the most extreme cases, traditional condensation paradigms must be abandoned entirely in favor of highly electrophilic intermediates like, or alternative bond disconnections such as the11.

Reagent Selection & Quantitative Performance

Selecting the correct coupling reagent requires balancing reactivity, stability, and the risk of epimerization. The table below summarizes the quantitative and qualitative data for top-tier reagents used in hindered couplings.

Table 1: Quantitative & Qualitative Comparison of Coupling Reagents for Hindered Substrates

Reagent SystemChemical ClassStability in DMF (25°C)Epimerization RiskVisual Reaction IndicatorKey Advantage / Best Use Case
DIC / Oxyma Pure Carbodiimide / OximeHighly StableVery LowNoneBaseline for automated synthesis; highly soluble [[2]]()
HATU / DIPEA Uronium / At-derivativeModerateModerateColorless

Yellow
Strong activation; yellow OAt anion release tracks progress 3
COMU / TMP Uronium / Oxime< 5 hours (Use MeCN)LowPink

Yellow
Superior efficiency; distinct colorimetric tracking 4
PyAOP / DIPEA PhosphoniumStableLowColorless

Yellow
Avoids guanidinylation; ideal for Aib residues 5
TCFH / NMI FormamidiniumN/A (in situ)ModerateNoneHighly reactive acyl imidazolium; avoids HCN generation 6

Workflow & Decision Matrix

AmideCouplingDecisionTree Start Evaluate Steric Hindrance of Amino Acid & Ester ModHindrance Moderate Hindrance (e.g., Secondary Amines, β-Branched Acids) Start->ModHindrance HighHindrance High Hindrance (e.g., α,α-Disubstituted, N-Methylated) Start->HighHindrance ExtremeHindrance Extreme Hindrance (e.g., α,α-Disubstituted + N-Alkyl Amines) Start->ExtremeHindrance DIC_Oxyma DIC / Oxyma Pure Cost-effective, low epimerization. Monitor active ester via HPLC. ModHindrance->DIC_Oxyma COMU_HATU COMU or HATU / TMP High reactivity. COMU provides colorimetric reaction tracking. HighHindrance->COMU_HATU TCFH_PyAOP TCFH / Oxyma or PyAOP Suppresses N-acylurea formation. Ideal for Aib and similar residues. HighHindrance->TCFH_PyAOP Specialized Specialized Methods In situ Acyl Fluorides, Amiditriles, or Grignard/Isocyanate ExtremeHindrance->Specialized

Caption: Decision matrix for selecting optimal amide coupling reagents based on substrate steric hindrance.

Self-Validating Experimental Protocols

Protocol A: High-Efficiency Coupling via COMU/TMP (For High Hindrance)

Causality & Mechanism: COMU combines a morpholine-based imonium salt with Oxyma Pure, demonstrating greater coupling efficiency and reduced epimerization compared to HATU 4. 2,4,6-trimethylpyridine (TMP) is utilized as the base because its steric bulk prevents it from acting as a nucleophile, while its lower


 suppresses base-catalyzed racemization.

Step-by-Step Methodology:

  • Solvent Selection: Prepare a 0.2 M solution of the sterically hindered carboxylic acid (1.0 eq) and amino ester (1.1 eq) in Acetonitrile (MeCN) or

    
    -valerolactone (GVL). Note: COMU degrades rapidly in neat DMF (0% remaining after 48h), whereas it retains >84% stability in MeCN/GVL 7.
    
  • Base Addition: Add TMP (2.0 eq) to the mixture and stir for 2 minutes.

  • Activation & Self-Validation: Add COMU (1.05 eq). The solution will immediately turn pink , indicating active ester formation 4.

  • Monitoring: Stir at room temperature. The reaction is self-validating; the endpoint is reached when the solution transitions from pink to yellow (typically 2 to 60 minutes depending on hindrance) 4.

  • Confirmation: Verify complete conversion via HPLC (monitoring the disappearance of the active ester) before proceeding to aqueous workup.

Protocol B: Phosphonium Activation via PyAOP (For -Disubstituted Amino Acids)

Causality & Mechanism: When coupling highly hindered amines (e.g., Aib residues), uronium salts like HATU can prematurely react with the amine to form unreactive guanidinium byproducts. PyAOP, a phosphonium salt, strictly avoids this side reaction, making it highly effective for difficult sequences 5.

Step-by-Step Methodology:

  • Dissolve the carboxylic acid (1.0 eq) and the hindered amino ester (1.2 eq) in DMF or NMP.

  • Add DIPEA (2.0 eq) followed by PyAOP (1.1 eq).

  • Optical Monitoring: As the amide bond forms, the reaction releases the colored OAt anion. Monitor the solution visually or via camera-enabled systems; a gradual transition from colorless to yellow correlates directly with amide product formation 3.

  • Stir for 2–4 hours at room temperature, confirming completion via LC-MS.

Protocol C: Extreme Hindrance – Emerging Methodologies

When standard coupling reagents fail (e.g., coupling an


-disubstituted amino acid to an N-alkyl cysteine), alternative pathways are required:
  • In Situ Acyl Fluorides: Dissolve the substrates in a suitable solvent, add a fluorinating agent (e.g., DAST), and heat to 60–80 °C. Acyl fluorides are thermally stable but highly electrophilic, driving the coupling of electron-deficient and sterically hindered substrates .

  • Amidonitrile Chemistry: For extreme peptide bonds, an

    
    -disubstituted 
    
    
    
    -amidonitrile can be reacted directly with an N-alkyl cysteine without any coupling reagent, yielding the product cleanly 8.
  • TCFH / Oxyma Activation: Utilizing tetramethylchloroformamidinium hexafluorophosphate (TCFH) with catalytic Oxyma enables chemoselective hindered amide coupling while avoiding the generation of HCN, a known byproduct of DIC/Oxyma systems 6.

References

  • [1] The Synthesis of Sterically Hindered Amides. CHIMIA. 1

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry.

  • [3] Computer Vision as a New Paradigm for Monitoring of Solution and Solid Phase Peptide Synthesis. ChemRxiv. 3

  • [4] Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS. 4

  • [8] Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. PubMed / JACS. 8

  • [6] General Chemoselective Hindered Amide Coupling Enabled by TCFH- Catalytic Oxyma and Transient Imine Protection. RSC. 6

  • [5] Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate / JOC. 5

  • [2] Greening the synthesis of peptide therapeutics: an industrial perspective. PMC. 7

Sources

Method

Application Note: Advanced Peptidomimetic Synthesis Using tert-Butyl 4-amino-2,2-dimethylbutanoate

Introduction & Mechanistic Rationale The development of synthetic foldamers and structurally constrained peptidomimetics relies heavily on the strategic incorporation of non-proteinogenic amino acids. tert-Butyl 4-amino-...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The development of synthetic foldamers and structurally constrained peptidomimetics relies heavily on the strategic incorporation of non-proteinogenic amino acids. tert-Butyl 4-amino-2,2-dimethylbutanoate (CAS: 1872039-50-3)[1] serves as a highly specialized


-amino acid building block designed to enforce specific three-dimensional architectures in peptide sequences[2].

As a Senior Application Scientist, it is crucial to understand why this specific molecule is chosen over linear


-amino acids. The causality lies in two fundamental chemical principles: the Thorpe-Ingold Effect  and Orthogonal Protection .
The Thorpe-Ingold Effect (Conformational Pre-organization)

The gem-dimethyl substitution at the C2 position (


 to the carboxylate) introduces severe steric bulk. Mechanistically, the steric repulsion between these two methyl groups compresses the internal C-C-C bond angle of the backbone. This angle compression forces the reactive termini (the C4-amine and the C1-carboxylate) closer together, drastically reducing the conformational entropy of the unfolded peptide chain[2]. Consequently, the thermodynamic penalty for folding is minimized, driving the peptide to spontaneously adopt stable secondary structures such as 

-helices,

-turns, or even rare ambidextrous and left-handed helical conformations[3].
Orthogonal Protection Strategy

The tert-butyl ester is not merely a placeholder; it is a strategic necessity. The C2-carboxylate is highly sterically hindered due to the adjacent gem-dimethyl group. Attempting to couple the carboxylate early in a synthesis often leads to truncated sequences. By masking the carboxylate as a tert-butyl ester, chemists can first perform high-yielding N-terminal elongations at the unhindered primary C4-amine. The tert-butyl group is stable to the basic conditions of Fmoc-deprotection but can be selectively cleaved using Trifluoroacetic acid (TFA), exposing the hindered carboxylate only when the sequence is ready for forced C-terminal elongation.

ThorpeIngold A Linear Peptide (High Entropy) B Gem-Dimethyl Substitution (at C2 position) A->B C Steric Clash of Methyl Groups B->C D Angle Compression (Thorpe-Ingold Effect) C->D E Foldamer Formation (3_10 Helix / β-Turn) D->E Entropic Driving Force

Thorpe-Ingold effect driving foldamer formation via gem-dimethyl steric compression.

Experimental Workflows & Validated Protocols

The following protocols are designed as self-validating systems for Solid-Phase Peptide Synthesis (SPPS) or solution-phase assembly. They account for the distinct reactivity profiles of the unhindered C4-amine and the highly hindered C2-carboxylate.

Protocol A: N-Terminal Elongation (Coupling to the C4-Amine)

Because the C4-amine is a primary, unhindered aliphatic amine, standard coupling conditions are sufficient.

Reagents:

  • tert-Butyl 4-amino-2,2-dimethylbutanoate (1.2 eq)

  • Fmoc-AA-OH (1.5 eq)

  • HATU (1.4 eq)

  • DIPEA (3.0 eq) in anhydrous DMF

Step-by-Step Methodology:

  • Activation: Dissolve the incoming Fmoc-protected amino acid and HATU in anhydrous DMF. Add DIPEA and stir for 3 minutes to generate the active OAt-ester. Causality: Pre-activation minimizes side reactions, though over-activation (>5 mins) can lead to guanidinylation of the amine.

  • Coupling: Add the activated mixture to tert-butyl 4-amino-2,2-dimethylbutanoate. Stir at room temperature for 60 minutes.

  • Validation (Checkpoint): Perform a Kaiser (Ninhydrin) test. A color change from blue to yellow/colorless confirms complete consumption of the primary amine.

  • Workup: If in solution, quench with saturated

    
    , extract with EtOAc, and wash with brine. Dry over 
    
    
    
    and concentrate.
Protocol B: C-Terminal Elongation (Coupling from the Hindered C2-Carboxylate)

Once the N-terminus is extended, the tert-butyl ester must be removed to allow coupling of the next residue to the sterically encumbered C2-carboxylate.

Reagents:

  • TFA / Triisopropylsilane (TIPS) / DCM (50:5:45 v/v/v)

  • Next Amino Acid (Free

    
    )
    
  • PyAOP (2.0 eq) or HATU (2.0 eq)

  • 2,4,6-Trimethylpyridine (TMP) or DIPEA (4.0 eq)

Step-by-Step Methodology:

  • Deprotection: Treat the peptide intermediate with the TFA/TIPS/DCM cocktail for 2 hours at room temperature. Causality: TIPS acts as a carbocation scavenger, preventing the cleaved tert-butyl cation from re-alkylating susceptible residues (e.g., Trp, Tyr).

  • Evaporation: Evaporate the TFA under a stream of

    
     and precipitate the free acid in cold diethyl ether. Centrifuge and dry the pellet.
    
  • Hindered Coupling Activation: Dissolve the free

    
    -acid in minimal DMF. Add PyAOP and TMP. Causality: PyAOP is a phosphonium-based reagent that does not cause chain-terminating guanidinylation of the incoming amine, which is critical when coupling times must be extended due to the gem-dimethyl steric shield.
    
  • Coupling: Add the incoming amine-bearing residue. Heat gently to 40°C (if stable) and stir for 4–12 hours.

  • Validation (Checkpoint): Monitor the reaction via LC-MS. The steric hindrance often results in an incomplete reaction at room temperature; heating or double-coupling is frequently required to push the reaction to >95% conversion.

SPPS_Workflow A Peptide Chain with Free -COOH (Resin-bound or Solution) B Add tert-butyl 4-amino-2,2-dimethylbutanoate + HATU/DIPEA A->B Step 1 C N-Terminal Elongation (Unhindered Coupling) B->C Amide Bond Formation D TFA/DCM Treatment (t-Bu Ester Cleavage) C->D Step 2 E Free Hindered C2-Carboxylate (γ2,2-Amino Acid Residue) D->E Deprotection F Add Next Amino Acid (Free -NH2) + PyAOP/HOAt/TMP E->F Step 3 G C-Terminal Elongation (Sterically Demanding) F->G Forced Coupling

Orthogonal synthesis workflow managing the differential reactivity of the γ2,2-residue.

Quantitative Data: Overcoming Steric Hindrance

The gem-dimethyl group severely impacts the kinetics of amide bond formation at the C2-carboxylate. Standard carbodiimide chemistry (e.g., DIC) is generally insufficient for these couplings. The table below summarizes the comparative efficiencies of various coupling systems when attempting to acylate an incoming primary amine with a deprotected


-carboxylate.

Table 1: Comparative Coupling Efficiencies for Hindered


-Carboxylates 
Coupling ReagentAdditiveBaseReaction Temp / TimeYield / Efficiency (%)Mechanistic Note
DIC Oxyma PureNone25°C / 12 h< 40%Insufficient activation energy for sterically shielded carbonyl.
HATU HOAtDIPEA25°C / 4 h75 - 85%Good activation, but prone to guanidinylation of the incoming amine over long durations.
PyAOP HOAtTMP40°C / 4 h> 95%Optimal. Phosphonium salts avoid guanidinylation; TMP prevents base-catalyzed epimerization.
Acid Chloride NonePyridine25°C / 2 h~ 90%Highly reactive, but harsh conditions may degrade sensitive peptide side-chains.

Data Interpretation: For the integration of tert-butyl 4-amino-2,2-dimethylbutanoate into complex foldamers, phosphonium-based coupling agents (PyAOP or PyBOP) paired with a non-nucleophilic base (TMP) represent the most reliable, self-validating system to ensure complete chain elongation without truncation.

References

  • Swapna Debnath, Vignesh Shanmugam Rajalakshmi, Dinesh Kumar, Babulal Das, Prema G. Vasudev, Priyadarshi Satpati, and Sunanda Chatterjee. "Ambidexterity and Left-Handedness Induced by Geminally Disubstituted γ Amino Acid Residues in Chiral 310 Helices." ACS Omega 2023, 8, 39, 36370–36385.[Link]

Sources

Application

Application Note: Precision Synthesis of Lenacapavir Tricyclic Intermediates Using Amino Acid Ester Surrogates

This Application Note is structured as a high-level technical document for process chemists and drug developers. It focuses on the critical Fragment C (Tricyclic Pyrazole Carboxylic Acid) synthesis, where the use of Ethy...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is structured as a high-level technical document for process chemists and drug developers. It focuses on the critical Fragment C (Tricyclic Pyrazole Carboxylic Acid) synthesis, where the use of Ethyl Hydrazinoacetate (a glycine-derived amino acid ester surrogate) is the pivotal step for constructing the fused heterocyclic core.

Executive Summary

Lenacapavir (Sunlenca®, GS-6207) represents a paradigm shift in HIV-1 therapy, functioning as a first-in-class capsid inhibitor. Its potency derives from a highly rigid, fused tricyclic scaffold that binds to the interface of capsid hexamers.

This protocol details the synthesis of the Tricyclic Pyrazole Carboxylic Acid (Fragment C) , a rate-limiting intermediate in the Lenacapavir manufacturing route.[1] The core innovation described herein is the use of Ethyl Hydrazinoacetate —an amino acid ester analog—to effect a regioselective [3+2] cyclization. This method replaces earlier, lower-yielding routes and establishes the critical pyrazole ring system required for the drug's "lock-and-key" binding mechanism.

Chemical Strategy & Rationale

The Role of Amino Acid Esters in Heterocycle Formation

While traditional amino acid esters (e.g., Glycine Ethyl Ester) are standard for amide couplings, their hydrazine analogs (e.g., Ethyl Hydrazinoacetate) are potent dinucleophiles. In the synthesis of Lenacapavir, Ethyl Hydrazinoacetate serves a dual function:

  • Scaffold Construction: It provides the two nitrogen atoms for the pyrazole ring.

  • Functional Handle: The ester moiety remains intact, serving as a latent carboxylic acid for the subsequent amide coupling with the Lenacapavir amine core (Fragment A).

Retrosynthetic Logic

The synthesis of Lenacapavir converges on four key fragments. Fragment C is the most chemically complex, requiring the fusion of a cyclopropane, cyclopentane, and pyrazole ring.

Lenacapavir_Retrosynthesis Lenacapavir Lenacapavir (GS-6207) Target API Coupling Amide Coupling & Suzuki-Miyaura Assembly Lenacapavir->Coupling FragA Fragment A (Chiral Amine Core) Coupling->FragA FragB Fragment B (Indazole Boronate) Coupling->FragB FragC Fragment C (Tricyclic Pyrazole Acid) Coupling->FragC FragD Fragment D (Sulfonyl Alkyne) Coupling->FragD Precursors Precursors: Bicyclo[3.1.0]hexan-3-one + Ethyl Hydrazinoacetate FragC->Precursors Cyclocondensation

Figure 1: Retrosynthetic disassembly of Lenacapavir highlighting the critical role of Fragment C and its amino acid ester precursor.

Detailed Experimental Protocol

Reaction Scheme: Pyrazole Ring Formation

Transformation: cis-Bicyclo[3.1.0]hexan-3-one


 Tricyclic Pyrazole Ethyl Ester.
Reagents:  Ethyl Trifluoroacetate, LiHMDS (Lithium Hexamethyldisilazide), Ethyl Hydrazinoacetate Hydrochloride.
Step-by-Step Methodology

Step 1: Claisen Condensation (Activation of the Ketone)

  • Setup: Charge a dry, inerted (N2) reactor with Bicyclo[3.1.0]hexan-3-one (1.0 equiv) and anhydrous THF (10 V). Cool the solution to -78 °C .

  • Base Addition: Slowly add LiHMDS (1.0 M in THF, 1.1 equiv) over 45 minutes, maintaining internal temperature < -70 °C. Stir for 1 hour to generate the lithium enolate.

  • Acylation: Add Ethyl Trifluoroacetate (1.2 equiv) dropwise. The trifluoroacetyl group acts as a directing group for the subsequent cyclization.

  • Warm-up: Allow the mixture to warm to 0 °C over 2 hours. Monitor by HPLC for conversion to the beta-diketone intermediate.

Step 2: Cyclocondensation with Ethyl Hydrazinoacetate

  • Preparation: In a separate vessel, prepare a slurry of Ethyl Hydrazinoacetate Hydrochloride (1.5 equiv) in Ethanol (5 V). Neutralize with Triethylamine (1.5 equiv) if using the HCl salt.

  • Addition: Transfer the enolate/diketone mixture from Step 1 into the Ethyl Hydrazinoacetate slurry at room temperature.

  • Cyclization: Heat the reaction mixture to reflux (78 °C) for 4–6 hours.

    • Mechanistic Insight: The hydrazine amine attacks the ketone carbonyl, followed by intramolecular attack of the hydrazine nitrogen onto the trifluoroacetyl carbonyl (or vice versa, driven by thermodynamics to form the stable pyrazole).

  • Workup: Cool to RT. Concentrate under reduced pressure to remove THF/EtOH. Dilute with Ethyl Acetate and wash with 1N HCl (to remove unreacted hydrazine) and Brine .

  • Isolation: Dry organic layer over Na2SO4, filter, and concentrate. The crude product is a Tricyclic Pyrazole Ethyl Ester .

Step 3: Downstream Functionalization (Summary)

  • Oxidation: The benzylic position is oxidized (typically using NaClO2 or similar mild oxidants) to install the necessary polarity.

  • Hydrolysis: The ethyl ester (originating from the amino acid precursor) is hydrolyzed using LiOH in THF/Water to yield the free carboxylic acid Fragment C .

Process Optimization Parameters
ParameterRecommended RangeCriticalityImpact on Quality
Enolization Temp -78 °C to -60 °CHighPrevents self-condensation of the ketone; controls regioselectivity.
Hydrazine Equiv 1.2 – 1.5 eqMediumExcess ensures complete conversion of the valuable bicyclic intermediate.
Solvent Switch THF

EtOH
MediumEthanol promotes the dehydration/cyclization step better than pure THF.
pH Control Neutral/Slightly AcidicHighCyclization is acid-catalyzed; ensure base from Step 1 is quenched or buffered.

Mechanism & Workflow Visualization

The following diagram illustrates the chemical flow from the starting amino acid ester derivative to the integrated Lenacapavir scaffold.

Reaction_Workflow Ketone Bicyclo[3.1.0] hexan-3-one Enolate Activated Beta-Diketone Ketone->Enolate Acylation (-78°C) Reagent1 Ethyl Trifluoroacetate (LiHMDS) Reagent1->Enolate AA_Ester Ethyl Hydrazinoacetate (Amino Acid Ester Analog) Pyrazole_Ester Tricyclic Pyrazole Ethyl Ester AA_Ester->Pyrazole_Ester Enolate->Pyrazole_Ester [3+2] Cyclization (Reflux) FragC Fragment C (Free Acid) Pyrazole_Ester->FragC 1. Oxidation 2. Hydrolysis (LiOH)

Figure 2: Process flow diagram for the conversion of Bicyclohexanone to Fragment C using Ethyl Hydrazinoacetate.[2]

Quality Control & Analytical Standards

To ensure the integrity of the intermediate synthesized via this protocol, the following analytical controls are mandatory:

  • H-NMR (400 MHz, DMSO-d6):

    • Diagnostic signal: Pyrazole proton (if not fully substituted) or the distinct methylene protons from the ethyl hydrazinoacetate incorporation (quartet at ~4.1 ppm for O-CH2-CH3, triplet at ~1.2 ppm).

    • The disappearance of the ketone carbonyl signal (~210 ppm in C13) confirms cyclization.

  • HPLC Purity:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

    • Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.

    • Target Purity: >98.0% a/a prior to hydrolysis.

  • Chiral Purity (Critical):

    • Since the starting bicyclic ketone is often resolved or synthesized asymmetrically (e.g., from (R)-epichlorohydrin), the optical purity must be maintained.[3]

    • Method: Chiral SFC (Supercritical Fluid Chromatography).[1]

    • Limit: >99% ee.[3]

Safety & Handling

  • Hydrazine Derivatives: Ethyl Hydrazinoacetate is a hydrazine derivative and should be treated as a potential genotoxin. All weighing and handling must occur in a fume hood or isolator.

  • LiHMDS: Pyrophoric hazard. Handle under strict inert atmosphere.

  • Waste Disposal: Aqueous waste from the cyclization contains hydrazine residues; treat with bleach (hypochlorite) to quench before disposal.

References

  • Link, J. O., et al. (2020). Clinical targeting of HIV capsid protein with a long-acting small molecule.[2][4] Nature, 584(7822), 614–618. Link

  • Gilead Sciences, Inc. (2018).[5] Compounds and Methods for Treating HIV.[1][2][6][7][8] WO 2018/035359 A1.[2] Link

  • Cruz, L. (2022).[2] Lenacapavir Synthesis Highlights. Drug Hunter.[2] Link

  • Baumgartner, L. M., et al. (2019).[4] Use of a Droplet Platform To Optimize Pd-Catalyzed C–N Coupling Reactions Promoted by Organic Bases. Organic Process Research & Development, 23(8), 1594–1601. Link

  • Gilead Sciences, Inc. (2019).[5] Methods and intermediates for preparing a therapeutic compound useful in the treatment of retroviridae viral infection.[9] WO 2019/161280 A1.[2][9] Link

Sources

Method

Application Notes and Protocols for the Synthesis of Biphenyl Sulfonamide Receptor Antagonist Intermediates

Introduction: The Strategic Importance of Biphenyl Sulfonamide Intermediates The biphenyl sulfonamide scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis for a potent class of receptor a...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Biphenyl Sulfonamide Intermediates

The biphenyl sulfonamide scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis for a potent class of receptor antagonists. Notably, this includes dual endothelin receptor antagonists like bosentan and macitentan, which are clinically vital for treating pulmonary arterial hypertension (PAH), a life-threatening condition.[1][2][3][4] The efficacy and safety of these therapeutics are intrinsically linked to the purity and quality of their synthetic precursors. Therefore, the robust and scalable synthesis of key biphenyl sulfonamide intermediates is a critical-path activity in pharmaceutical development and manufacturing.

This guide provides an in-depth exploration of the prevalent synthetic strategies, detailed experimental protocols, and analytical validation techniques for producing these high-value intermediates. The focus is not merely on procedural steps but on the underlying chemical logic, empowering researchers to troubleshoot, optimize, and adapt these methods for novel derivatives.

Part 1: Core Synthetic Strategies and Mechanistic Rationale

The construction of biphenyl sulfonamide intermediates can be logically dissected into two primary bond-forming events: the creation of the biaryl C-C bond and the formation of the sulfonamide N-S linkage. The sequence of these events defines the overall synthetic strategy.

Constructing the Biphenyl Core: The Power of Cross-Coupling

The formation of the central biphenyl structure is arguably the most crucial transformation. The choice of methodology here dictates the convergence and efficiency of the entire synthesis.

  • Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction stands as the preeminent method for biaryl synthesis in the pharmaceutical industry.[5] Its widespread adoption is due to its remarkable functional group tolerance, mild reaction conditions, and the commercial availability of a vast library of boronic acids and esters.[6][7] The catalytic cycle, involving oxidative addition, transmetalation, and reductive elimination, provides a reliable pathway to both symmetrical and unsymmetrical biphenyls.[8] The selection of the appropriate palladium catalyst, ligand, base, and solvent system is critical for optimizing yield and minimizing side products, especially when dealing with sterically hindered or electronically challenging substrates.[7]

  • Ullmann-type Coupling: Historically, the Ullmann reaction, a copper-mediated coupling of two aryl halides, was a primary method for biaryl synthesis.[9] While effective, traditional Ullmann conditions are often harsh, requiring high temperatures and stoichiometric amounts of copper, which can limit its applicability for complex molecules.[10] Modern advancements, including the use of soluble copper catalysts and ligands, have led to milder conditions for related C-O and C-N bond formations (Ullmann Condensation), which are also relevant in the synthesis of certain antagonist side chains.[10][11][12]

Forging the Sulfonamide Linkage

The sulfonamide functional group is typically installed via one of two reliable approaches.

  • Classical Approach: Sulfonyl Chloride and Amine: The most direct and common method involves the reaction of a sulfonyl chloride with a primary or secondary amine. This nucleophilic substitution reaction is typically performed in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) to neutralize the hydrochloric acid byproduct.[13] The key to this strategy is the prior synthesis of the requisite biphenyl sulfonyl chloride or the amine-bearing fragment.

  • Modern Cross-Coupling Approaches (N-Arylation): In cases where the classical approach is suboptimal, modern cross-coupling methods provide powerful alternatives for forming the C-N bond of the sulfonamide. These include the Chan-Lam (copper-catalyzed) and Buchwald-Hartwig (palladium-catalyzed) N-arylation reactions.[14][15] These methods allow for the direct coupling of a sulfonamide with an aryl halide or boronic acid, offering a different strategic disconnection and often proceeding under milder conditions than the classical approach might require for complex substrates.[16][17]

Visualizing the General Synthetic Strategy

The choice of when to form the biphenyl bond versus the sulfonamide bond leads to two convergent pathways, as illustrated below.

G cluster_0 Strategy A: Biaryl Formation First cluster_1 Strategy B: Sulfonamide Formation First A1 Aryl Halide (A) A3 Suzuki-Miyaura Coupling A1->A3 A2 Arylboronic Acid (B) A2->A3 A4 Biphenyl Intermediate A3->A4 A6 Sulfonamide Formation A4->A6 A5 Sulfonamide Precursor A5->A6 A7 Final Intermediate A6->A7 B1 Aryl Halide + Sulfonamide Moiety B3 Suzuki-Miyaura Coupling B1->B3 B2 Arylboronic Acid B2->B3 B4 Final Intermediate B3->B4

Caption: Convergent strategies for biphenyl sulfonamide intermediate synthesis.

Part 2: Detailed Experimental Protocols

The following protocols are representative examples and should be adapted based on the specific substrate and scale. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of a Biphenyl Core via Suzuki-Miyaura Coupling

This protocol describes the synthesis of a generic 2-sulfonamidobiphenyl intermediate.

Reactants:

  • 2-Bromobenzenesulfonamide derivative (1.0 eq)

  • Substituted Phenylboronic Acid (1.2 eq)

  • Tris(dibenzylidenaceton)dipalladium(0) [Pd₂(dba)₃] (0.025 eq)

  • DavePhos (2-Dicyclohexylphosphino-2'-(N,N-dimethylamino)biphenyl) (0.05 eq)

  • Potassium Hydroxide (KOH) (2.5 eq)

Procedure:

  • To a dry, nitrogen-purged round-bottom flask equipped with a magnetic stir bar and condenser, add the 2-bromobenzenesulfonamide derivative (0.5 mmol, 1.0 eq), the phenylboronic acid (0.75 mmol, 1.5 eq), Pd₂(dba)₃ (2.5 mol%), DavePhos (5.0 mol%), and KOH (1.25 mmol, 2.5 eq).[7]

  • Add N-methylpyrrolidone (NMP) (2 mL) as the solvent.[7]

  • Purge the reaction mixture with a stream of nitrogen for 30 seconds.

  • Heat the mixture to 90°C and stir for 3-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite®, washing with ethyl acetate.

  • Transfer the filtrate to a separatory funnel and wash with water (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to yield the pure biphenyl intermediate.

Protocol 2: Synthesis of a Macitentan Intermediate

This protocol details the synthesis of N-[5-(4-bromophenyl)-6-chloropyrimidin-4-yl]-N'-propylsulfamide, a key intermediate for macitentan.[3][18]

Reactants:

  • 5-(4-bromophenyl)-4,6-dichloropyrimidine (1.0 eq)

  • N-propylsulfamide (1.2 eq)

  • Potassium tert-butoxide (1.2 eq)

  • Dimethyl sulfoxide (DMSO) (approx. 10 volumes)

Procedure:

  • To a dry reaction vessel under a nitrogen atmosphere, add N-propylsulfamide (1.65 mol, 1.2 eq) and 5-(4-bromophenyl)-4,6-dichloropyrimidine (1.38 mol, 1.0 eq) to anhydrous DMSO (5 L).

  • Stir the mixture at room temperature to form a suspension.

  • In a separate vessel, prepare a solution of potassium tert-butoxide (1.65 mol, 1.2 eq) in DMSO.

  • Slowly add the potassium tert-butoxide solution to the reaction mixture over 30-60 minutes, maintaining the temperature below 30°C.

  • Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction for the consumption of the dichloropyrimidine starting material by HPLC.[18]

  • Once the reaction is complete, slowly pour the reaction mixture into ice-water (20 L) with vigorous stirring.

  • A precipitate will form. Continue stirring the slurry for 1-2 hours in the cold bath.

  • Collect the solid product by filtration, and wash the filter cake thoroughly with water until the filtrate is neutral.

  • Dry the product under vacuum at 50°C to a constant weight to yield the desired intermediate.

Visualizing the Macitentan Intermediate Workflow

G start Start: Dry Reaction Vessel (N2 atm) reactants Charge N-propylsulfamide, 5-(4-bromophenyl)-4,6-dichloropyrimidine, and DMSO start->reactants stir1 Stir at Room Temp to form suspension reactants->stir1 base_add Slowly add K-tert-butoxide in DMSO (T < 30°C) stir1->base_add react Stir at Room Temp (4-6 hours) base_add->react monitor Monitor by HPLC react->monitor quench Quench: Pour into Ice-Water monitor->quench Reaction Complete precipitate Precipitate Formation (Stir 1-2h) quench->precipitate filter Filter and Collect Solid precipitate->filter wash Wash with Water until neutral filter->wash dry Dry under Vacuum (50°C) wash->dry end Final Intermediate dry->end

Caption: Experimental workflow for Macitentan intermediate synthesis.

Part 3: Characterization and Data Analysis

Rigorous analytical characterization is non-negotiable to ensure the identity, purity, and quality of the synthesized intermediates. A multi-technique approach provides a comprehensive profile of the material.

  • High-Performance Liquid Chromatography (HPLC): The primary technique for assessing purity and identifying process-related impurities. A well-developed HPLC method is crucial for in-process control and final product release.[19]

  • Mass Spectrometry (MS): Used to confirm the molecular weight of the target intermediate. Typically coupled with LC (LC-MS) for rapid analysis of reaction mixtures.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation, confirming the connectivity of atoms and the absence of structural isomers.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: Useful for confirming the presence of key functional groups, such as the S=O stretches of the sulfonamide (typically ~1350 and 1160 cm⁻¹) and N-H bonds.

Typical Analytical Data Summary

The table below presents hypothetical characterization data for a synthesized intermediate.

Analytical Technique Parameter Expected Result
HPLC Purity≥ 99.0%
Retention TimeSubstrate-specific (e.g., 8.5 min)
LC-MS [M+H]⁺Calculated MW + 1.007
¹H NMR (400 MHz, DMSO-d₆) Chemical Shifts (δ)Aromatic Protons: 7.0-8.5 ppm
Alkyl Protons: 0.8-4.0 ppm
NH Proton (if present): 9.0-11.0 ppm
FT-IR (ATR) Wavenumber (cm⁻¹)~3300 (N-H stretch)
~1350 (asym. SO₂ stretch)
~1160 (sym. SO₂ stretch)
Visualizing the Analytical Workflow

G crude Crude Product (Post-Workup) hplc_ms Initial Purity/Identity Check (HPLC, LC-MS) crude->hplc_ms purification Purification (Chromatography/Recrystallization) hplc_ms->purification pure_fractions Collect Pure Fractions purification->pure_fractions confirm_purity Confirm Purity (HPLC > 99%) pure_fractions->confirm_purity confirm_purity->purification Repurify structural_id Structural Identification (NMR, FT-IR, HRMS) confirm_purity->structural_id Purity OK final Characterized Intermediate (Release for next step) structural_id->final

Caption: Analytical workflow for intermediate validation.

References

  • Wu, G., et al. (2000). Biphenylsulfonamide endothelin receptor antagonists. 2. Discovery of 4'-oxazolyl biphenylsulfonamides as a new class of potent, highly selective ET(A) antagonists. Journal of Medicinal Chemistry, 43(16), 3219-3229. Available at: [Link]

  • Baltus, N. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. University of Southampton. Available at: [Link]

  • Babu, S. G., & Karvembu, R. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Molecules, 25(19), 4426. Available at: [Link]

  • Sharma, P., & Kumar, A. (2021). Methods for the synthesis of N-aryl sulfonamides from nitroarenes: an overview. RSC Advances, 11(45), 28243-28266. Available at: [Link]

  • Panchal, J., et al. (2023). Comprehensive Update on Synthetic Aspects of Bosentan Derivatives. Mini-Reviews in Medicinal Chemistry, 23(12), 1238-1256. Available at: [Link]

  • Google Patents. (2014). CN103819411A - New preparation method of macitentan intermediate.
  • Liu, Z., & Larock, R. C. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. The Journal of Organic Chemistry, 71(8), 3198-3209. Available at: [Link]

  • Quick Company. (Date N/A). Improved Process For The Preparation Of Bosentan And Its Intermediate. Available at: [Link]

  • Rivas, F., et al. (2011). Synthesis of biphenyl-based arsine ligands by Suzuki–Miyaura coupling and their application to Pd-catalyzed arsination. Dalton Transactions, 40(36), 9188-9195. Available at: [Link]

  • Google Patents. (2010). WO2010012637A1 - Process for the preparation of bosentan.
  • ResearchGate. (2023). Synthesis of N-arylated sulfonamides 94. Available at: [Link]

  • ResearchGate. (2023). Comprehensive Update on Synthetic Aspects of Bosentan Derivatives. Available at: [Link]

  • Zlotor, D., et al. (2020). A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. ChemistryOpen, 9(12), 1234-1238. Available at: [Link]

  • Murugesan, N., et al. (1998). Biphenylsulfonamide endothelin antagonists: structure-activity relationships of a series of mono- and disubstituted analogues and pharmacology of the orally active endothelin antagonist 2'-amino-N- (3,4-dimethyl-5-isoxazolyl)-4'-(2-methylpropyl)[1, 1'-biphenyl]-2-sulfonamide (BMS-187308). Journal of Medicinal Chemistry, 41(26), 5198-2218. Available at: [Link]

  • Quick Company. (Date N/A). Process For The Preparation Of Bosentan. Available at: [Link]

  • Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N′-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849-7861. Available at: [Link]

  • ResearchGate. (2022). Different Conditions for the Synthesis of 6 as Intermediate. Available at: [Link]

  • Graphene & Nanocomposites Research Group. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Catalysts, 7(3), 81. Available at: [Link]

  • ResearchGate. (2022). Design, synthesis and biological evaluation of novel biphenylsulfonamide derivatives as selective AT2 receptor antagonists. Available at: [Link]

  • ResearchGate. (2020). (a) Suzuki-Miyaura coupling reaction to synthesize biphenyl.... Available at: [Link]

  • UCL Discovery. (2016). The Synthesis of Functionalised Sulfonamides. Available at: [Link]

  • Google Patents. (1999). US5856507A - Methods for the preparation of biphenyl isoxazole sulfonamides.
  • Google Patents. (2018). WO2018059288A1 - Method for preparing macitentan and intermediate compound thereof.
  • ACS Publications. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. Available at: [Link]

  • Organic Syntheses. (1943). 2-METHOXYDIPHENYL ETHER. Available at: [Link]

  • Sharma, A., et al. (2024). Construction of Biaryl Sulfonamides via Pd(II)-Catalyzed Cross-Coupling of C(sp2)-H Bonds with Iodobenzenesulfonamides. Molecules, 29(1), 1-13. Available at: [Link]

  • Google Patents. (2016). WO2016141548A1 - Method for preparing high-purity sulfonamide compound, and....
  • Wikipedia. (n.d.). Ullmann condensation. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. Available at: [Link]

  • BYJU'S. (2020). Ullmann Reaction. Available at: [Link]

  • ResearchGate. (1968). The Ullmann Ether Condensation. Available at: [Link]

  • ChEMBL. (n.d.). Biphenylsulfonamide endothelin antagonists: structure-activity relationships of a series of mono- and disubstituted analogues and pharmacol.... Available at: [Link]

  • ACS Publications. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. Available at: [Link]

  • ACS Publications. (2022). Modular Two-Step Route to Sulfondiimidamides. Available at: [Link]

  • PMC. (2020). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Available at: [Link]

  • MDPI. (2024). Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. Available at: [Link]

  • PMC. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Available at: [Link]

Sources

Application

Application Note: High-Yield N-Acylation of 4-Amino-2,2-dimethylbutanoate Derivatives

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals. Introduction & Strategic Context The incorporation of gem-dimethyl -amino acids into peptidomimetics and small-molecule drug ca...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals.

Introduction & Strategic Context

The incorporation of gem-dimethyl


-amino acids into peptidomimetics and small-molecule drug candidates is a highly effective strategy for enhancing metabolic stability and inducing specific conformational constraints, such as 

-turns[1]. The parent compound, 4-amino-2,2-dimethylbutanoic acid [2], and its esterified derivatives—specifically (CAS 1872039-50-3)[3] and (CAS 951160-35-3)[4]—are critical building blocks in the synthesis of enzyme inhibitors and receptor antagonists[5].

This application note provides a comprehensively optimized, self-validating protocol for the N-acylation of these esters using highly reactive acid chlorides.

Mechanistic Insights & Causality

Successful N-acylation of this specific scaffold relies on understanding the interplay between steric hindrance and electronic effects:

  • Steric Isolation of the Nucleophile: In 4-amino-2,2-dimethylbutanoate, the primary amine at the C4 position is separated from the sterically demanding gem-dimethyl group at C2 by a methylene spacer (C3). This structural feature ensures that the nucleophilicity of the amine remains largely unhindered, allowing for rapid and high-yielding N-acylation without the need for extreme heating or specialized catalysts[5].

  • Necessity of Ester Protection: The carboxylic acid moiety must be protected as an ester (e.g., methyl or tert-butyl) prior to the reaction. Attempting this reaction on the free amino acid would result in the formation of mixed anhydrides, leading to unwanted self-polymerization and complex product mixtures.

  • Stoichiometric Causality of the Base: The reaction generates exactly one equivalent of hydrochloric acid (HCl). A non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA), is strictly required. If the starting material is a hydrochloride salt, 2.5 equivalents of base are necessary: 1.0 equiv to liberate the free amine, 1.0 equiv to scavenge the HCl byproduct of the acylation, and 0.5 equiv to act as a kinetic buffer to prevent transient protonation of the nucleophile.

Experimental Workflow

G Start 4-Amino-2,2-dimethylbutanoate (HCl salt) Base Add Base (DIPEA/TEA) Liberate Free Amine Start->Base Acyl Add Acid Chloride (R-COCl) Dropwise at 0 °C Base->Acyl React N-Acylation Reaction (DCM, RT, 2-4 h) Acyl->React Quench Aqueous Quench (1M HCl / NaHCO3) React->Quench Product N-Acyl-4-amino-2,2- dimethylbutanoate Quench->Product

Workflow for the N-acylation of 4-amino-2,2-dimethylbutanoate derivatives.

Step-by-Step Protocol: Self-Validating Amidation

This protocol incorporates in-process controls to ensure the reaction's success before moving to the irreversible workup phase.

Reagents Required:

  • Methyl 4-amino-2,2-dimethylbutanoate hydrochloride (1.0 equiv)

  • Target Acid Chloride (R-COCl) (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous NaHCO

    
    , 1M HCl, Brine.
    

Methodology:

  • Preparation of the Free Base: In an oven-dried round-bottom flask equipped with a magnetic stir bar under an inert Argon atmosphere, suspend the methyl 4-amino-2,2-dimethylbutanoate hydrochloride salt (1.0 mmol) in anhydrous DCM (10 mL).

  • Base Addition: Add DIPEA (2.5 mmol) dropwise via syringe. Observation: The cloudy suspension will transition to a clear solution as the free amine is liberated.

  • Thermal Control: Submerge the reaction flask in an ice-water bath to bring the internal temperature to 0 °C. Causality: Acid chlorides are powerful electrophiles; chilling the reaction suppresses side reactions such as ketene formation (if the acid chloride possesses

    
    -protons).
    
  • Electrophile Addition: Dissolve the acid chloride (1.1 mmol) in 2 mL of anhydrous DCM. Add this solution dropwise to the reaction flask over 10 minutes. Causality: Dropwise addition prevents localized exothermic spikes and minimizes the risk of di-acylation.

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to ambient room temperature (20–25 °C). Stir vigorously for 2 to 4 hours.

  • In-Process Validation (Ninhydrin Test): Monitor the reaction via Thin Layer Chromatography (TLC). Stain the TLC plate with Ninhydrin solution and heat.

    • Self-Validation Check: The primary amine starting material will stain a deep purple/blue. The disappearance of this spot confirms complete conversion. The newly formed amide product will be Ninhydrin-negative but can be visualized via UV (254 nm) if the acyl group contains a chromophore, or via iodine/KMnO

      
       staining.
      
  • Quenching & Workup: Dilute the reaction mixture with an additional 10 mL of DCM and transfer to a separatory funnel.

    • Wash with 1M aqueous HCl (10 mL) to selectively protonate and remove unreacted base and any trace unreacted starting amine.

    • Wash with saturated aqueous NaHCO

      
       (10 mL) to neutralize residual acid and extract hydrolyzed acid chloride (carboxylic acid byproduct) into the aqueous layer.
      
    • Wash with brine (10 mL) to remove bulk water.

  • Isolation: Dry the organic layer over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate under reduced pressure to yield the crude N-acyl-4-amino-2,2-dimethylbutanoate. Purify via flash column chromatography if analytical purity (>95%) is required.

Quantitative Data & Optimization

The choice of solvent and base significantly impacts the reaction kinetics and overall yield. Table 1 summarizes the optimization parameters for the acylation of methyl 4-amino-2,2-dimethylbutanoate with a standard aliphatic acid chloride.

Table 1: Solvent and Base Optimization Matrix

EntrySolventBase (2.5 eq)Temp / TimeConversion (LC-MS)Isolated Yield (%)
1DCM DIPEA 0 °C to RT, 2 h >99% 94%
2DCMTEA0 °C to RT, 3 h>99%91%
3THFDIPEA0 °C to RT, 4 h95%85%
4DMFPyridineRT, 6 h82%72%

Note: DCM combined with DIPEA provides the optimal balance of solubility, reaction rate, and ease of workup.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 1502029, 4-Amino-2,2-dimethylbutanoic acid." PubChem,[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 86628421, Methyl 4-amino-2,2-dimethylbutanoate hydrochloride." PubChem,[Link]

  • 001Chemical Database. "CAS No. 1872039-50-3, Tert-butyl 4-amino-2,2-dimethylbutanoate." 001Chemical,[Link]

  • Google Patents. "EP1094816B1 - Biphenyl-sulfonamide as dual angiotensin-endothelin-receptor-antagonists.
  • Byun, Y., et al. "The effect of insertion of three geminally dimethyl substituted γ amino acid residues at the (i + 2) position of a two-residue αγ C12 turn segment." The Journal of Organic Chemistry, Vol. 86, No. 17 (2021). ACS Publications. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 2,2-Dimethyl Substituted Amide Couplings

Welcome to our specialized technical support center dedicated to addressing the challenges of forming amide bonds with sterically hindered substrates, particularly those bearing a 2,2-dimethyl substitution pattern. This...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our specialized technical support center dedicated to addressing the challenges of forming amide bonds with sterically hindered substrates, particularly those bearing a 2,2-dimethyl substitution pattern. This resource is tailored for researchers, medicinal chemists, and process development scientists who encounter difficulties with these notoriously challenging coupling reactions. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols designed to help you navigate and overcome these synthetic hurdles.

The Challenge: Understanding Steric Hindrance in Amide Synthesis

The formation of an amide bond via the condensation of a carboxylic acid and an amine is one of the most fundamental and frequently performed reactions in organic synthesis, especially within the pharmaceutical industry.[1][2] However, when bulky substituents are present on either the carboxylic acid or the amine, the reaction can be significantly impeded. The 2,2-dimethylpropyl (neopentyl) group is a classic example of a sterically demanding moiety. The quaternary carbon adjacent to the reacting center creates a congested environment that slows down the nucleophilic attack of the amine onto the activated carboxylic acid, often leading to low or no product yield with standard coupling protocols.[2][3]

Troubleshooting Guide for 2,2-Dimethyl Substituted Amide Couplings

Encountering issues with your sterically hindered amide coupling? This section is designed to help you diagnose and resolve common problems.

Problem Potential Cause(s) Recommended Solution(s)
Low to No Product Formation - Inadequate activation of the carboxylic acid. - Steric hindrance preventing nucleophilic attack. - Degradation of coupling reagents or starting materials. - Suboptimal reaction conditions (temperature, concentration, solvent).- Switch to a more powerful coupling reagent: Consider using uranium/aminium salts like HATU or HBTU, or phosphonium salts like PyBOP.[4][5][6] These are known to be more effective for hindered couplings. - Increase reaction temperature: Gently heating the reaction (e.g., to 40-60 °C) can provide the necessary energy to overcome the activation barrier.[7] However, monitor for decomposition. - Convert the carboxylic acid to an acyl chloride: This is a more reactive intermediate. Thionyl chloride (SOCl₂) or oxalyl chloride can be used for this transformation.[][9] - Use anhydrous conditions: Ensure all solvents and reagents are dry, as water can hydrolyze activated intermediates and coupling reagents.[7]
Formation of Side Products (e.g., N-acylurea) - Use of carbodiimide reagents (EDC, DCC) which can lead to rearrangement of the O-acylisourea intermediate.[7]- Add an activating agent: Including additives like HOBt or HOAt can trap the O-acylisourea intermediate, forming a more stable active ester and minimizing N-acylurea formation.[1] - Switch to a non-carbodiimide coupling reagent: Opt for HATU, HBTU, or PyBOP which do not form this type of side product.[5][6]
Starting Material Remains Unreacted - Insufficient reactivity of the coupling partners. - Catalyst/reagent deactivation.- Increase reagent stoichiometry: Using a slight excess (1.2-1.5 equivalents) of the coupling reagent and the non-hindered coupling partner can sometimes drive the reaction to completion. - Consider a different synthetic route: For extremely hindered cases, direct coupling may not be feasible. Alternative strategies like the use of isocyanates with Grignard reagents can be highly effective.[2][3]
Troubleshooting Workflow

G start Low Yield in Hindered Amide Coupling check_reagents Check Reagent Purity & Anhydrous Conditions start->check_reagents increase_temp Increase Reaction Temperature (40-60°C) check_reagents->increase_temp If Reagents are OK stronger_reagent Switch to More Potent Coupling Reagent (HATU, PyBOP) increase_temp->stronger_reagent If No Improvement success Successful Coupling increase_temp->success If Successful acyl_halide Convert Acid to Acyl Halide (SOCl₂, Oxalyl Chloride) stronger_reagent->acyl_halide If Still Low Yield stronger_reagent->success If Successful alternative_route Consider Alternative Synthetic Route (e.g., Isocyanate + Grignard) acyl_halide->alternative_route If Acyl Halide Fails acyl_halide->success If Successful alternative_route->success If Successful

Caption: A decision-making flowchart for troubleshooting difficult 2,2-dimethyl substituted amide couplings.

Frequently Asked Questions (FAQs)

Q1: Why are 2,2-dimethyl substituted carboxylic acids and amines so challenging to couple?

A1: The primary reason is steric hindrance. The bulky 2,2-dimethyl group (a neopentyl or tert-butyl-like structure) physically blocks the approach of the nucleophilic amine to the electrophilic carbonyl carbon of the activated carboxylic acid. This steric clash significantly raises the activation energy of the reaction, making it very slow or preventing it from occurring under standard conditions.[2][3]

Q2: Which coupling reagents are generally most effective for these types of sterically hindered substrates?

A2: For sterically demanding couplings, more powerful activating reagents are typically required. Uranium/aminium salts like HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate]) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), as well as phosphonium salts like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate), are often successful where standard carbodiimides like EDC and DCC fail.[4][5][6] These reagents form highly reactive activated esters that can better overcome the steric barrier.

Q3: Is it better to activate the carboxylic acid to an acyl chloride first?

A3: Yes, this is a very effective strategy. Acyl chlorides are significantly more electrophilic than the activated species formed by many common coupling reagents.[][10] Reacting the carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride can generate the acyl chloride, which can then be reacted with the hindered amine, often in the presence of a non-nucleophilic base like triethylamine or DIPEA.[9] This two-step, one-pot procedure can provide excellent yields for challenging substrates.

Q4: Can changing the solvent or temperature improve my yield?

A4: Absolutely. While many amide couplings are run at room temperature, sluggish reactions involving hindered substrates can often be accelerated by moderate heating (e.g., 40-60 °C).[7] The choice of solvent can also be critical. Aprotic polar solvents like DMF or NMP are common, but sometimes less coordinating solvents like DCM or THF can be effective, especially for acyl chloride routes.[4] It is crucial to use anhydrous solvents to prevent hydrolysis of the activated intermediates.[7]

Q5: Are there any alternative synthetic methods for extremely hindered amides?

A5: Yes. When all else fails, a different synthetic approach may be necessary. A notable and highly effective method for constructing exceptionally hindered amides is the reaction of an isocyanate with a Grignard reagent.[2][3] This method circumvents the traditional carboxylic acid-amine coupling pathway and has been shown to be successful for substrates that are otherwise unreactive.[2][3]

Mechanism of a Potent Coupling Reagent: HATU

HATU_Mechanism cluster_0 Activation of Carboxylic Acid cluster_1 Nucleophilic Attack cluster_2 Amide Formation RCOOH R-COOH ActiveEster OAt-Active Ester RCOOH->ActiveEster HATU HATU HATU->ActiveEster Base Base (e.g., DIPEA) Base->ActiveEster Amine R'-NH₂ Tetrahedral Tetrahedral Intermediate ActiveEster->Tetrahedral Amine->Tetrahedral Amide Amide Product Tetrahedral->Amide HOAt HOAt byproduct Tetrahedral->HOAt

Caption: Simplified mechanism of HATU-mediated amide bond formation.

Detailed Experimental Protocols

Protocol 1: General Procedure for Hindered Amide Coupling using HATU

This protocol is a robust starting point for coupling 2,2-dimethyl substituted carboxylic acids or amines.

  • Preparation: To a solution of the carboxylic acid (1.0 equiv) in anhydrous DMF (0.1-0.5 M), add the amine (1.0-1.2 equiv).

  • Reagent Addition: Add HATU (1.2-1.5 equiv) to the mixture, followed by a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.0-3.0 equiv).[11]

  • Reaction: Stir the reaction mixture at room temperature. For particularly stubborn couplings, the temperature can be increased to 40-50 °C.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions with hindered substrates may require several hours to overnight for completion.

  • Work-up: Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate or DCM. Wash sequentially with aqueous solutions of 1 M HCl, saturated NaHCO₃, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Two-Step, One-Pot Synthesis via Acyl Chloride Formation

This method is often successful when standard coupling reagents fail.

  • Acyl Chloride Formation: To a solution of the carboxylic acid (1.0 equiv) in anhydrous DCM (0.2-0.5 M), add a catalytic amount of DMF (1-2 drops). Cool the mixture to 0 °C and add oxalyl chloride (1.5-2.0 equiv) or thionyl chloride (1.5-2.0 equiv) dropwise.

  • Activation: Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases. The formation of the acyl chloride is typically complete at this point.

  • Amine Addition: Cool the reaction mixture back to 0 °C. In a separate flask, dissolve the hindered amine (1.0 equiv) and a non-nucleophilic base like triethylamine (2.0-3.0 equiv) in anhydrous DCM. Add this solution dropwise to the freshly prepared acyl chloride solution.

  • Reaction: Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting material is consumed.

  • Work-up and Purification: Quench the reaction by the slow addition of water. Separate the organic layer and wash with 1 M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, concentrate, and purify by column chromatography.[]

References

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Available at: [Link]

  • Schäfer, G., & Bode, J. W. (2015). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 69(7), 423-427. Available at: [Link]

  • The Synthesis of Sterically Hindered Amides. ResearchGate. Available at: [Link]

  • Chemistry of Amides. Chemistry LibreTexts. Published September 24, 2022. Available at: [Link]

  • Todorovic, M., & Perrin, D. M. (2020). Recent developments in catalytic amide bond formation. Peptide Science, 112(5), e24210. Available at: [Link]

  • F-L. Zhang, Y-L. Li, S-F. Wang, Y-B. Wang, RSC Advances, 2014, 4 , 23351-23357. Available at: [Link]

  • Amide synthesis by acylation. Organic Chemistry Portal. Available at: [Link]

  • Amine synthesis by amide reduction. Organic Chemistry Portal. Available at: [Link]

  • Chemistry of Acid Halides. Chemistry LibreTexts. Published September 30, 2024. Available at: [Link]

  • Green Catalytic Direct Amide Bond Formation. Royal Society of Chemistry. Available at: [Link]

  • Gore, R. P., et al. (2011). A review on various methods of acid chloride preparations and its applications. Der Pharma Chemica, 3(3), 409-421. Available at: [Link]

  • Systematic Optimization of Proteolysis-Targeting Chimeras for PIN1 Enables Selective Degradation and Antitumor Activity In Vivo. MDPI. Published February 26, 2026. Available at: [Link]

  • Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(48), 11648-11651. Available at: [Link]

  • Tips and tricks for difficult amide bond formation?. Reddit. Published October 20, 2021. Available at: [Link]

  • Allen, C. L. (2010). Catalytic Approaches to the Synthesis of Amide Bonds (Doctoral dissertation, University of Bath). Available at: [Link]

  • Amides Preparation and Reactions Summary. Chemistry Steps. Published February 26, 2020. Available at: [Link]

  • The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. Published February 28, 2018. Available at: [Link]

  • Brown, D. G., & Wobst, P. (2021). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of medicinal chemistry, 64(5), 2313–2337. Available at: [Link]

  • Amidine synthesis by imidoylation. Organic Chemistry Portal. Available at: [Link]

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimization of tert-Butyl 4-amino-2,2-dimethylbutanoate Synthesis

Strategic Overview: The "Gem-Dimethyl" Challenge The synthesis of tert-butyl 4-amino-2,2-dimethylbutanoate presents a classic conflict in organic synthesis: the battle between steric hindrance and thermodynamic stability...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Overview: The "Gem-Dimethyl" Challenge

The synthesis of tert-butyl 4-amino-2,2-dimethylbutanoate presents a classic conflict in organic synthesis: the battle between steric hindrance and thermodynamic stability.

As a researcher, you are likely encountering two main failure modes:

  • Low Conversion: The steric bulk of the tert-butyl group and the gem-dimethyl (

    
    -dimethyl) center hinders nucleophilic attacks.
    
  • Lactamization (The Hidden Trap): The product is a precursor to 3,3-dimethyl-2-pyrrolidinone . Due to the Thorpe-Ingold Effect (Gem-Dimethyl Effect), the bond angles at the quaternary carbon are compressed, forcing the terminal amine and the ester carbonyl closer together.[1] This dramatically accelerates intramolecular cyclization, often degrading your product back into the lactam during workup or storage.

This guide prioritizes the Alkylation Route (via tert-butyl isobutyrate) over the Ring-Opening Route, as it offers superior kinetic control.

Visualizing the Reaction Logic

The following diagram illustrates the recommended synthetic pathway and the critical "Danger Zone" where cyclization occurs.

G Start tert-Butyl Isobutyrate Enolate Li-Enolate (-78°C) Start->Enolate LDA, THF -78°C Intermed Phthalimide Protected Intermediate Enolate->Intermed N-(2-bromoethyl) phthalimide Product TARGET: tert-Butyl 4-amino- 2,2-dimethylbutanoate Intermed->Product Hydrazine (Deprotection) Lactam IMPURITY: 3,3-Dimethyl-2- pyrrolidinone Product->Lactam Heat or Acid (Thorpe-Ingold Effect)

Figure 1: The kinetic alkylation pathway vs. the thermodynamic lactamization trap.

Optimized Experimental Protocol

This protocol is designed to minimize lactam formation by avoiding acidic conditions and high heat.

Phase 1: Enolate Generation & Alkylation

Reagents:

  • tert-Butyl isobutyrate (1.0 eq)

  • LDA (Lithium Diisopropylamide) (1.1 eq)

  • 
    -(2-bromoethyl)phthalimide (1.05 eq)
    
  • Anhydrous THF (Solvent)[2][3]

Step-by-Step:

  • Cryogenic Setup: Cool a solution of LDA (freshly prepared or titrated commercial stock) in anhydrous THF to -78°C under Argon/Nitrogen.

  • Enolization: Add tert-butyl isobutyrate dropwise over 20 minutes. Stir at -78°C for 45 minutes. Critical: Ensure temperature does not rise above -70°C to prevent enolate decomposition.

  • Alkylation: Dissolve

    
    -(2-bromoethyl)phthalimide in minimal THF and add dropwise to the enolate.
    
  • Controlled Warming: Allow the reaction to warm slowly to 0°C over 2 hours. Do not reflux.

  • Quench: Quench with saturated aqueous

    
    . Extract with Ethyl Acetate.
    
  • Purification: Recrystallize the phthalimide intermediate (usually a solid) from Ethanol/Hexane. Do not proceed to deprotection with crude material.

Phase 2: Deprotection (The Critical Step)

Reagents:

  • Phthalimide Intermediate[4][5][6]

  • Hydrazine Hydrate (3.0 eq)

  • Ethanol[2][4][5]

Step-by-Step:

  • Suspend the intermediate in Ethanol (0.2 M concentration).

  • Add Hydrazine Hydrate.[7]

  • Stir at Room Temperature for 12–18 hours.

    • Note: Standard protocols suggest refluxing. DO NOT REFLUX. The gem-dimethyl group makes the phthalimide cleavage faster than usual, and heat will drive the free amine to attack the tert-butyl ester (Lactamization).

  • Workup (Phthalhydrazide Removal): The reaction will precipitate phthalhydrazide (white solid). Filter this off.

  • Isolation: Concentrate the filtrate at low temperature (<30°C) under vacuum.

  • Final Polish: Dissolve residue in

    
    , wash rapidly with cold 5% 
    
    
    
    (to remove hydrazine traces), dry over
    
    
    , and concentrate.

Troubleshooting Guide

Issue 1: Low Yield in Alkylation Step

Symptom: Recovery of starting material (tert-butyl isobutyrate) or complex mixtures.

Potential CauseDiagnosisSolution
Wet Reagents LDA is notoriously sensitive to moisture. If the reaction turns cloudy immediately upon LDA addition, moisture is present.Distill THF over Na/Benzophenone. Titrate LDA using menthol/phenanthroline before use.
Enolate Proton Exchange Adding the alkyl halide too fast warms the solution, causing the enolate to grab a proton from the incoming alkyl halide (E2 elimination side reaction).Add the electrophile solution down the side of the flask (pre-cooled) to pre-chill it before it hits the reaction mixture.
Steric Clashing The tert-butyl group blocks approach.Ensure you are using LDA (less bulky than LiTMP) and allow longer stirring times (up to 2h) at -78°C for enolate formation.
Issue 2: Product "Disappears" During Workup (Lactamization)

Symptom: NMR shows a loss of the tert-butyl peak (approx 1.4 ppm) and appearance of a lactam signal.

  • Mechanism: The Thorpe-Ingold effect accelerates the intramolecular attack of the amine onto the ester.

  • Fix:

    • Avoid Acid: Never wash the final product with HCl or acidic brine. The tert-butyl ester is acid-labile.

    • Cold Concentration: Never use a water bath >30°C on the rotavap.

    • Storage: Store the product as a free base in the freezer (-20°C), or immediately protect the amine (e.g., Boc-protection) if it is an intermediate for a subsequent step.

Issue 3: Incomplete Phthalimide Cleavage

Symptom: Peaks in the aromatic region (7.8 ppm) persist.

  • Fix: If room temperature hydrazinolysis is too slow, switch to Methylamine (40% in water) in Ethanol. Methylamine is a smaller nucleophile than hydrazine and often cleaves phthalimides faster at lower temperatures.

Frequently Asked Questions (FAQs)

Q: Can I use the HCl salt of the amine to store it? A: No. While amine salts are usually stable, the combination of a tert-butyl ester and an acidic proton in a gem-dimethyl system is risky. The acid can catalyze the cleavage of the tert-butyl group to the carboxylic acid, which will then immediately cyclize to the lactam. Store as the free base or Boc-protected amine.

Q: Why not use the cheaper Methyl Isobutyrate? A: You can, but tert-butyl esters are more resistant to nucleophilic attack than methyl esters. Using methyl isobutyrate increases the risk that the hydrazine (during deprotection) will attack your ester, destroying your product. The tert-butyl group acts as a necessary shield during the deprotection step.

Q: Is this scaleable to 100g? A: The alkylation is highly exothermic. On a 100g scale, the addition of tert-butyl isobutyrate to LDA must be extremely slow to maintain -78°C. A "flow chemistry" setup is recommended for the enolization step on a large scale to manage heat transfer.

References

  • Thorpe-Ingold Effect & Cyclization: Beesley, R. M., Ingold, C. K., & Thorpe, J. F. (1915).[8] "The formation and stability of spiro-compounds." J. Chem. Soc., Trans., 107, 1080-1106. (Foundational mechanism for gem-dimethyl induced cyclization).

  • Alkylation of Esters: Ogasa, C., et al. (2024). "A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols."[6] Synlett, 35, 235-239.[6] Link

  • Gabriel Synthesis Adaptation: Salzberg, P. L., & Supniewski, J. V. (1927). "

    
    -Bromoethylphthalimide."[4][9] Organic Syntheses, 7, 8. Link
    
  • Gem-Dimethyl Effect in Medicinal Chemistry: Jung, M. E., & Piizzi, G. (2005).[8] "Gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications." Chem. Rev., 105(5), 1735–1766. (Explains the causality of lactamization risks).

Sources

Troubleshooting

Preventing cyclization of 4-amino-2,2-dimethylbutanoate to lactams

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams and drug development professionals struggling to handle sterically congested -amino acids.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams and drug development professionals struggling to handle sterically congested


-amino acids. A notorious failure mode when working with 4-amino-2,2-dimethylbutanoate (and its derivatives) is its rapid, spontaneous cyclization into 3,3-dimethylpyrrolidin-2-one (a 5-membered 

-lactam).

This guide is designed to provide you with the mechanistic causality behind this phenomenon, troubleshooting insights for your daily workflows, and field-proven protocols to kinetically and thermodynamically trap the open-chain form.

Part 1: The Core Mechanism – Why Does It Cyclize So Fast?

To prevent lactamization, we must first understand the thermodynamic and kinetic drivers forcing the reaction. The spontaneous cyclization of 4-amino-2,2-dimethylbutanoate is fundamentally driven by the Thorpe-Ingold effect (often referred to as the gem-dimethyl effect)[1].

Unlike unsubstituted


-aminobutyric acid (GABA), which generally requires elevated temperatures or microwave induction to cyclize[2], the presence of the massive geminal dimethyl groups at the C2 (

-position) severely restricts the conformational freedom of the linear carbon chain[3]. This steric bulk compresses the internal bond angles, drastically lowering the activation entropy (

) required for the molecule to adopt a reactive conformation. Consequently, the nucleophilic primary amine is forced into close spatial proximity with the electrophilic carbonyl carbon, making intramolecular ring-closure highly favorable even at room temperature[1].

G Linear 4-amino-2,2-dimethylbutanoate (Open Chain) Thorpe Thorpe-Ingold Effect (gem-dimethyl compression) Linear->Thorpe Conformational restriction Lactam 3,3-dimethylpyrrolidin-2-one (γ-Lactam) Thorpe->Lactam Spontaneous Cyclization (Rapid) N_Protect Strategy A: N-Protection (Boc, Fmoc, Cbz) N_Protect->Linear Blocks nucleophile C_Protect Strategy B: C-Protection (t-Butyl Ester) C_Protect->Linear Steric shielding of electrophile Salt Strategy C: Protonation (pH < 5, HCl Salt) Salt->Linear Eliminates nucleophilicity

Mechanistic pathway of 4-amino-2,2-dimethylbutanoate cyclization and targeted inhibition strategies.

Part 2: Troubleshooting & FAQs

Q1: I deprotected my N-Boc-4-amino-2,2-dimethylbutanoate using TFA, but upon neutralization during workup, my product turned into a white precipitate. NMR confirms it is the lactam. What went wrong? A1: You encountered the classic neutralization trap. While the amine is safely protonated in TFA (existing as a non-nucleophilic ammonium salt), adding a base (like


 or 

) during your aqueous workup generates the free amine. Due to the Thorpe-Ingold effect, the newly freed amine immediately attacks the ester/acid[1]. Solution:Never isolate the free base. If you must remove the Boc group, keep the product as an HCl or TFA salt. If you are coupling it to another amino acid, perform the neutralization in situ in the presence of the activated coupling partner at

to kinetically outcompete the intramolecular cyclization.

Q2: Which N-protecting groups are most effective at preventing lactamization during peptide synthesis? A2: You must completely eliminate the nucleophilicity of the nitrogen.

  • Highly Effective: Carbamates (Boc, Cbz, Fmoc). These delocalize the nitrogen lone pair into the protecting group's carbonyl, rendering the amine non-nucleophilic.

  • Highly Effective (Steric): Phthalimide or Trityl (Trt). The Trityl group is exceptionally bulky and physically blocks the nitrogen from approaching the C-terminus.

  • Ineffective: Alkyl groups (e.g., N-benzyl). Secondary amines remain highly nucleophilic and will readily form N-substituted lactams.

Q3: Can I modify the C-terminus to prevent cyclization if I need the amine free? A3: Yes, but it is only a kinetic delay, not a thermodynamic cure. Converting the carboxylic acid to a bulky ester (e.g., tert-butyl ester) significantly increases the steric hindrance at the electrophilic center. While it doesn't completely stop the cyclization of the free amine, it drastically reduces the rate, allowing for safer handling at low temperatures.

Part 3: Quantitative Data - Relative Stability

To help you plan your synthetic routes, the table below summarizes the causality of different protecting states on the half-life of the open-chain molecule.

Derivative StateN-Terminus StatusC-Terminus StatusEstimated Half-Life (

) at 25°C
Primary Degradation Pathway
Free Base Ester Free Amine (

)
Methyl Ester (

)
< 1 minute Extremely Rapid Lactamization
Free Base Acid Free Amine (

)
Free Acid (

)
< 5 minutes Rapid Lactamization
Bulky Ester Free Amine (

)
t-Butyl Ester (

)
~ 2-4 hours Slow Lactamization (Steric block)
Ammonium Salt Protonated (

)
Free Acid / EsterIndefinite (Stable) None (Nucleophile disabled)
N-Protected Carbamate (e.g., Boc)Free Acid / EsterIndefinite (Stable) None (Nucleophile disabled)

Part 4: Experimental Protocols

Protocol A: Safe Isolation of 4-Amino-2,2-dimethylbutanoic Acid as a Hydrochloride Salt

Objective: To isolate the open-chain molecule after the reduction of a cyano precursor without triggering lactamization. Causality: By maintaining strictly acidic conditions throughout the isolation, the amine remains protonated (


), completely disabling its nucleophilicity.

Step-by-Step Methodology:

  • Reaction Completion: Following the reduction of the precursor (e.g., 3-cyano-2,2-dimethylpropanoic acid)[1], immediately quench the reaction and cool the mixture to

    
     using an ice-water bath.
    
  • Acidification (Critical Step): Slowly add 2M

    
     in diethyl ether (or aqueous 
    
    
    
    if working in aqueous media) until the pH of the solution reaches strictly
    
    
    . This guarantees 100% protonation of the primary amine.
  • Solvent Removal: Evaporate the solvent under reduced pressure. Temperature Control: Keep the rotary evaporator water bath temperature strictly below

    
     to prevent thermally-driven condensation.
    
  • Trituration: Triturate the crude residue with cold, anhydrous diethyl ether to remove non-polar organic impurities. The 4-amino-2,2-dimethylbutanoic acid hydrochloride salt will precipitate as a white, crystalline solid.

  • Storage: Store the highly hygroscopic salt in a vacuum desiccator at

    
     under an argon atmosphere.
    

Protocol Step1 1. Reaction Completion (Reduce precursor) Step2 2. Immediate Cooling (0 °C Ice Bath) Step1->Step2 Slows kinetics Step3 3. Acidification (Add 2M HCl to pH ≤ 2.0) Step2->Step3 Protonates amine Step4 4. Solvent Removal (T < 30 °C) Step3->Step4 Prevents thermal cyclization Step5 5. Trituration & Storage (Cold ether, store at -20 °C) Step4->Step5 Isolates stable salt

Workflow for the safe isolation of 4-amino-2,2-dimethylbutanoic acid as a stable hydrochloride salt.

Protocol B: In Situ Peptide Coupling of the Free Amine

Objective: To couple the amine to an activated electrophile before it can undergo intramolecular cyclization. Causality: Low temperatures slow the intramolecular cyclization, while a high concentration of a highly reactive, pre-activated ester outcompetes the intramolecular reaction, trapping the newly freed amine as the desired intermolecular amide.

Step-by-Step Methodology:

  • Pre-activation: In a flame-dried flask under argon, pre-activate your target carboxylic acid partner (1.2 eq) with HATU (1.2 eq) in anhydrous DMF at

    
     for 15 minutes.
    
  • Salt Addition: Add the 4-amino-2,2-dimethylbutanoate HCl salt (1.0 eq) as a solid to the cold mixture.

  • Controlled Neutralization: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise over 10 minutes. Maintain the reaction at

    
     for 2 hours before allowing it to slowly warm to room temperature.
    

References

  • Methyl 3-cyano-2,2-dimethylpropano
  • Chemical Upcycling of Expired Pharmaceuticals as a Source of Value-Added Chemicals for Organic Synthesis and Medicinal Chemistry. Molecules (PMC).
  • Ambidexterity and Left-Handedness Induced by Geminally Disubstituted γ Amino Acid Residues in Chiral 310 Helices.

Sources

Optimization

Purification methods for amino ester hydrochloride salts

Welcome to the Technical Support Center for Amino Acid Derivatization . As a Senior Application Scientist, I frequently consult with researchers struggling to isolate amino ester hydrochloride salts.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Amino Acid Derivatization .

As a Senior Application Scientist, I frequently consult with researchers struggling to isolate amino ester hydrochloride salts. While the initial Fischer esterification (using thionyl chloride or HCl gas in alcohol) is synthetically robust, the downstream purification is notoriously fraught with phase-separation issues ("oiling out") and thermodynamically driven side reactions.

This guide is designed to move beyond simple "recipes." By understanding the physical chemistry and mechanistic causality behind these phenomena, you can utilize the self-validating protocols below to ensure the high-yield, high-purity recovery of your target compounds.

Visual Workflow: Isolation and Purification

Workflow Start Crude Reaction Mixture (Amino Acid + Alcohol + HCl) Concentration Solvent Removal (in vacuo) Start->Concentration Crude Crude Amino Ester HCl Concentration->Crude Decision State of Crude? Crude->Decision Solid Solid / Crystals Decision->Solid High Purity Oil Oiling Out Decision->Oil Impurities / Low MP Recryst Recrystallization (Alcohol/Ether) Solid->Recryst Trituration Trituration in Cold Ether & Seeding Oil->Trituration Pure Pure Amino Ester HCl (Self-Validated by MP & NMR) Recryst->Pure Trituration->Solid Induces Crystallization

Workflow for the isolation and purification of amino ester hydrochloride salts.

FAQ 1: Phase Separation and "Oiling Out"

Q: After concentrating my esterification reaction, I am left with a viscous syrup that refuses to crystallize. Why does my amino ester hydrochloride "oil out," and how can I force crystallization?

A: "Oiling out" (liquid-liquid phase separation) is a common physical phenomenon that occurs when the melting point of your product is depressed below the temperature at which it separates from the solvent system[1]. Rather than nucleating into a highly ordered crystal lattice, the compound crashes out as a disordered, dense liquid.

The Causality: This is almost always caused by one of two factors:

  • High Supersaturation: The solution is too concentrated, causing the solute to separate as a liquid phase rather than forming distinct crystals[1].

  • Residual Moisture or Acid: Amino ester hydrochlorides are highly hygroscopic. Trace water, unreacted alcohol, or excess HCl creates a localized micro-environment where the salt remains dissolved as a syrup.

The Solution: To break the oil, you must alter the dielectric constant of the medium and provide a nucleation site.

Table 1: Troubleshooting "Oiling Out" in Amino Ester Salts

Root CausePhysical ManifestationIntervention StrategyCausality / Expected Outcome
Melting Point Depression Viscous, non-crystallizing syrup at room temp.Lower temperature (ice/salt bath) & seed crystals.Overcomes the energy barrier for nucleation; forces lattice formation[1].
High Supersaturation Rapid formation of a dense oil upon anti-solvent addition.Re-heat to redissolve, then cool at a slower rate (annealing).Prevents liquid-liquid phase separation by maintaining solubility equilibrium[1].
Residual Moisture/Acid Gummy, hygroscopic residue that smears on the flask.Triturate vigorously with cold, anhydrous diethyl ether.Ether strips away polar impurities and water, leaving a brittle, filterable solid.

FAQ 2: The Diketopiperazine (DKP) Trap

Q: I am trying to neutralize my amino ester hydrochloride to yield the free base for a subsequent coupling step, but the solution turns cloudy, and I lose my product to a white, insoluble precipitate. What is happening?

A: You are observing the formation of 2,5-diketopiperazines (DKPs). When the hydrochloride salt is neutralized (pH > 7), the liberated primary amine becomes highly nucleophilic. It attacks the ester carbonyl of a neighboring molecule, leading to intermolecular coupling followed by rapid intramolecular cyclization[2][3].

The Causality: This side reaction is thermodynamically driven. The formation of a six-membered DKP ring is exceptionally stable due to ideal bond angles that minimize ring strain[3]. Furthermore, the intramolecular nature of the final cyclization makes it highly entropy-favored[3]. Once formed, DKPs are practically irreversible under standard synthetic conditions[3].

Prevention: Never store amino esters as free bases. Keep them as hydrochloride salts until the exact moment of coupling. If neutralization is required, perform it at 0 °C in the presence of your coupling partner to outcompete the DKP cyclization pathway.

DKP Salt Amino Ester HCl Salt (Stable) Base Exposure to Base (pH > 7) Salt->Base FreeBase Free Amino Ester (Nucleophilic Amine) Base->FreeBase Deprotonation Attack Intermolecular Attack on Ester Carbonyl FreeBase->Attack Dimer Dipeptide Intermediate Attack->Dimer Cyclization Intramolecular Aminolysis (Entropy-favored) Dimer->Cyclization DKP 2,5-Diketopiperazine (DKP) (Stable 6-membered ring) Cyclization->DKP Irreversible

Mechanism of base-induced 2,5-diketopiperazine (DKP) formation from amino ester salts.

FAQ 3: Self-Validating Recrystallization Protocol

Q: What is the standard, foolproof protocol for recrystallizing an amino ester hydrochloride salt to remove unreacted amino acids and excess acid?

A: The most reliable method relies on the differential solubility of the zwitterionic amino acid versus the esterified salt. Unreacted amino acids are highly insoluble in cold alcohols, whereas the ester hydrochlorides are highly soluble. By using a dual-solvent system (Alcohol/Ether), we can systematically filter out impurities before forcing the product to crystallize[4][5].

Step-by-Step Methodology: Alcohol/Ether Recrystallization

  • Dissolution: Dissolve the crude, dry amino ester hydrochloride in a minimum volume of warm absolute ethanol (EtOH) or methanol (MeOH)[5].

    • Self-Validation Check: The solution should be mostly clear. If a fine, insoluble white powder remains suspended, this is your unreacted zwitterionic amino acid.

  • First Filtration: Filter the warm solution through a pad of Celite or a fine glass frit to remove the insoluble unreacted amino acid.

  • Anti-Solvent Addition: Transfer the filtrate to an Erlenmeyer flask. While stirring vigorously, add anhydrous diethyl ether (Et2O) dropwise until the solution just becomes permanently turbid (the "cloud point").

  • Annealing: Heat the mixture gently until the turbidity clears, then remove from heat.

    • Causality: Heating redissolves the amorphous precipitate, allowing it to cool slowly. Slow cooling selects for the most thermodynamically stable state—an ordered, high-purity crystal lattice—rather than trapping impurities in a rapidly formed solid.

  • Crystallization: Allow the flask to cool slowly to room temperature, then transfer to an ice bath (0–4 °C) for 2 hours.

  • Isolation: Collect the crystals via vacuum filtration, wash with ice-cold ether, and dry in vacuo over P2O5 or NaOH pellets to remove residual moisture and trapped HCl.

Table 2: Recrystallization Solvent Systems for Amino Ester Hydrochlorides

Primary Solvent (Good)Anti-Solvent (Poor)Target Impurity RemovedMechanism of Action
Absolute Ethanol Diethyl EtherUnreacted zwitterionic amino acids.Zwitterions are insoluble in EtOH and can be filtered out prior to Et2O addition[5].
Methanol Diethyl EtherDiketopiperazines, trace organic byproducts.High polarity of MeOH dissolves the salt; Et2O drops the dielectric constant to precipitate it[2].
Isopropanol HexanesNon-polar organic impurities.Slower crystallization rate yields higher purity, but requires extreme cooling to maximize recovery.

References

  • SYNTHESIS OF DIKETOPIPERAZINES. Canadian Science Publishing. Available at:[Link]

  • Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention. Peptide Chemistry. Available at: [Link]

  • Syntheses of Four Enantiomers of 2,3-Diendo- and 3-Endo-aminobicyclo[2.2.2]oct-5-ene-2-exo-carboxylic Acid and Their Saturated Analogues. PMC / NIH. Available at: [Link]

  • An improved synthesis of enantiopure 2-azabicyclo[2.2.1]heptane-3-carboxylic acid. DOI / ScienceDirect. Available at:[Link]

Sources

Troubleshooting

Troubleshooting low reactivity of gem-dimethyl amine nucleophiles

Current Status: Online Operator: Senior Application Scientist Ticket ID: GD-AMINE-001 Topic: Overcoming Steric Hindrance in -Disubstituted Amines Executive Summary: The "Thorpe-Ingold" Trap Welcome to the technical suppo...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Online Operator: Senior Application Scientist Ticket ID: GD-AMINE-001 Topic: Overcoming Steric Hindrance in


-Disubstituted Amines

Executive Summary: The "Thorpe-Ingold" Trap

Welcome to the technical support center. If you are here, you are likely staring at an LCMS trace showing 95% unreacted starting material after a 24-hour reaction with a gem-dimethyl amine (e.g., tert-butylamine,


-methyl benzylamine, or 2,2-disubstituted piperidines).

The Core Issue: It is not just "sterics." It is the specific cone angle of the


-quaternary center. In standard reactions (like HATU coupling), the active ester formed is bulky. When a bulky nucleophile approaches a bulky electrophile, the transition state energy skyrockets.

The Fix: We must stop trying to force bulky reagents together and instead switch to high-energy, low-steric-profile intermediates .

Diagnostic Matrix

Identify your specific failure mode below to jump to the correct protocol.

Reaction TypeSymptomRoot CauseRecommended Protocol
Amide Coupling 0-10% conversion with HATU/EDC.Active ester (OBt/OAt) is too bulky to allow amine approach.Protocol A: Acyl Fluorides (TFFH) or T3P.[1]
Reductive Amination No imine formation; reduction yields alcohol.Sterics prevent initial condensation/dehydration.Protocol B: Titanium(IV) Isopropoxide Dehydration.
SNAr Slow reaction; decomposition of substrate.Nucleophile cannot access the

-complex.
Protocol C: The "Ortho-Fluorine" Effect.
Buchwald-Hartwig Oxidative addition works; coupling fails.Ligand bulk prevents amine coordination.Protocol D: Pd-PEPPSI or BrettPhos systems.

Visual Workflow: Decision Logic

CouplingLogic Start START: Gem-Dimethyl Amine Coupling CheckType Identify Reaction Type Start->CheckType Amide Amide Bond Formation CheckType->Amide RedAm Reductive Amination CheckType->RedAm CrossC Pd-Cross Coupling CheckType->CrossC Standard Try HATU/DIPEA first? Amide->Standard TiIso Use Ti(OiPr)4 (Force Imine) RedAm->TiIso Brett Use BrettPhos Ligand (Specific for 1° hindered) CrossC->Brett Fail1 Failed (<10% Yield) Standard->Fail1 Steric Clash T3P Option 1: T3P + Pyridine (Low Epimerization) Fail1->T3P Moderate Hindrance AcylF Option 2: Acyl Fluoride (TFFH/BTFFH) Fail1->AcylF Severe Hindrance

Figure 1: Decision tree for selecting the correct activation strategy based on steric severity.

Technical Protocols

Protocol A: The Acyl Fluoride Method (Amide Coupling)

Why this works: Standard coupling reagents (HATU) generate an -OBt/-OAt active ester. This leaving group is physically large. An Acyl Fluoride (-COF) is isosteric with an aldehyde; the fluorine atom is tiny, allowing the hindered amine to approach the carbonyl carbon without clashing.

Reagents:

  • Coupling Agent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) or BTFFH.

  • Base: DIPEA (Diisopropylethylamine).

  • Solvent: DCM or DMF (DCM is often preferred for acyl fluoride stability).

Step-by-Step:

  • Dissolve the carboxylic acid (1.0 equiv) in dry DCM (0.1 M).

  • Add DIPEA (3.0 equiv) followed by TFFH (1.1 equiv).

  • Stir at room temperature for 30 minutes. Note: This generates the acyl fluoride in situ.[2]

  • Add the gem-dimethyl amine (1.2 equiv).

  • Monitor by LCMS. If conversion stalls, heat to 40°C.

  • Quench: Standard aqueous workup. Acyl fluorides are reasonably stable to water but will hydrolyze eventually.

Alternative: Use T3P (50% in EtOAc) with Pyridine (as solvent or 3-5 equiv). T3P creates a mixed anhydride that is less bulky than HATU intermediates and is the industry standard for scale-up of hindered amides [1].

Protocol B: Titanium-Mediated Reductive Amination

Why this works: Sterically hindered amines and ketones struggle to form the intermediate imine/hemiaminal because the equilibrium favors the starting materials (water expulsion is thermodynamically difficult). Ti(OiPr)4 acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium forward.

Step-by-Step:

  • Combine the ketone (1.0 equiv) and gem-dimethyl amine (1.2–1.5 equiv) in neat Ti(OiPr)4 (2.0 equiv) or in minimal THF.

  • Stir at ambient temperature (or 40-60°C for extreme cases) for 6–12 hours.

    • Checkpoint: Monitor imine formation by LCMS (look for M+H of the imine). Do not proceed until the ketone is consumed.

  • Dilute with dry MeOH or EtOH.

  • Add NaBH4 (2.0 equiv) carefully (exothermic).

  • Workup (Critical): Quench with 1N NaOH or aqueous Rochelle's salt. A white precipitate (TiO2) will form. Filter through Celite before extraction to avoid emulsions [2].

Protocol C: SNAr "The Fluorine Switch"

Why this works: In Nucleophilic Aromatic Substitution, the rate-determining step for hindered nucleophiles is the attack on the ring. A Chlorine leaving group is often too slow. A Fluorine leaving group is highly electronegative, pulling electron density and stabilizing the Meisenheimer complex, significantly accelerating the reaction despite the steric bulk.

Optimization Table:

ParameterStandard ConditionHindered Amine Condition
Leaving Group Chloride / BromideFluoride (Essential)
Solvent DMF / AcetonitrileDMSO or NMP (High dielectric constant stabilizes the transition state)
Base K2CO3DIPEA or CsF (Cesium effect)
Temp 80°C120°C - 150°C
Protocol D: Buchwald-Hartwig Ligand Selection

Why this works: Standard ligands (PPh3, dppf) result in Pd complexes that are too crowded to allow a bulky amine to coordinate during the transmetallation/amine coordination step.

Recommendation:

  • For Primary Hindered Amines (e.g., t-Butylamine): Use BrettPhos or tBuBrettPhos . These ligands are bulky but electronically optimized to facilitate the reductive elimination of bulky amines.

  • For Secondary Hindered Amines: Use Pd-PEPPSI-IPent or RuPhos . The "PEPPSI" (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) catalysts are extremely robust for difficult couplings [3].

Frequently Asked Questions (FAQ)

Q: I tried the Acid Chloride method (SOCl2) and it still failed. Why? A: Acid chlorides are highly reactive but unstable. If your amine is very slow to react, the acid chloride might decompose (hydrolyze or dimerize) before the amine attacks. Acyl Fluorides (Protocol A) are the "Goldilocks" solution—reactive enough to couple, but stable enough to survive the slow kinetics of a hindered amine attack [4].

Q: Can I use microwave heating for these? A: Yes, absolutely. For Protocol A (Amide Coupling), microwave heating at 80-100°C for 20 minutes often pushes the reaction to completion. However, ensure you are using a thermally stable coupling agent like T3P, not HATU (which can explode/decompose violently at high heat).

Q: My reductive amination turned into an alcohol. What happened? A: You reduced the ketone, not the imine. This means the imine never formed. You likely skipped the Ti(OiPr)4 step or didn't wait long enough for the imine to form before adding the borohydride. Imine formation is the rate-limiting step here.

References

  • Dunetz, J. R., et al. (2011).[3] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.

  • Miriyala, B., et al. (2004).[4] "Reductive alkylation of ammonia with carbonyl compounds using titanium(IV) isopropoxide." Tetrahedron, 60(7), 1463-1471.

  • Organ, M. G., et al. (2009). "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Chemistry – A European Journal, 15(47), 13215-13223.

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38, 606-631.

Sources

Optimization

Technical Support Center: Optimization of Reductive Alkylation with 4-Amino-2,2-dimethylbutanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the unique synthetic challenges associated with the r...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the unique synthetic challenges associated with the reductive alkylation of 4-amino-2,2-dimethylbutanoate.

While reductive amination is typically a straightforward transformation, the specific architecture of this substrate—namely the gem-dimethyl group at the C2 position—introduces severe steric and conformational constraints that require precise kinetic control to overcome.

Part 1: Mechanistic Grounding & Troubleshooting FAQs

Q1: My starting material is degrading into a byproduct before the reductive amination completes. What is happening?

A: This is the most common failure point for this specific substrate. The degradation product you are observing is almost certainly 3,3-dimethylpyrrolidin-2-one (a


-lactam).

The Causality: The gem-dimethyl group at the C2 position induces the[1]. This phenomenon severely restricts the conformational flexibility of the alkyl chain, forcing the C4 primary amine and the C1 ester into close proximity. This drastically lowers the activation entropy (


) for intramolecular cyclization, allowing spontaneous lactamization to outcompete your desired intermolecular imine formation[1].

The Solution: You must operate under strict kinetic control to suppress this pathway:

  • Steric Shielding: Swap a standard methyl ester for a bulky tert-butyl ester. The steric bulk prevents the amine from easily attacking the carbonyl carbon of the ester.

  • Thermal Control: Keep the initial imine formation step strictly between 0 °C and 20 °C.

  • Rapid Reduction: Trap the imine as soon as it forms using a fast, highly selective reducing agent.

Q2: Which reducing agent provides the best chemoselectivity for this sterically hindered substrate?

A: [2] is the optimal choice.

The Causality: While Sodium Cyanoborohydride (NaBH₃CN) is a classic reagent, it requires a highly acidic environment (pH 4–5) to function efficiently. For 4-amino-2,2-dimethylbutanoate, extended times in acidic media can inadvertently catalyze the deprotection of the ester or accelerate lactamization. STAB operates efficiently in mildly acidic to neutral conditions (e.g., in 1,2-dichloroethane with 1 equivalent of acetic acid) and delivers hydride faster to the transient iminium ion, securing the secondary amine before cyclization can occur[2].

Q3: I am observing over-alkylation (formation of the tertiary amine). How can I optimize the stoichiometry?

A: Primary amines are highly susceptible to dialkylation because the resulting secondary amine is often more nucleophilic than the primary starting material. The Solution: Use a slight excess of the 4-amino-2,2-dimethylbutanoate (1.05 to 1.10 equivalents) relative to the carbonyl compound. If your aldehyde is highly reactive or precious, abandon the one-pot method. Instead, pre-form the imine completely using dehydrating agents (like 4Å molecular sieves) in an aprotic solvent, filter, and then reduce the isolated imine stepwise.

Part 2: Quantitative Optimization Matrix

The following table summarizes expected outcomes based on standard optimization workflows for sterically hindered amino esters. Notice how the combination of ester bulk and temperature control dictates the fate of the reaction.

Ester SubstrateReducing AgentSolvent SystemTemp (°C)Secondary Amine (Desired)Lactam ByproductTertiary Amine (Over-alkylation)
MethylNaBH₃CNMeOH / HCl (pH 4)25< 20%> 70%~ 5%
MethylSTABDCE / AcOH (1 eq)2545%40%~ 10%
tert-ButylSTABDCE / AcOH (1 eq)2575%15%~ 5%
tert-Butyl STAB DCE / AcOH (1 eq) 0 → 20 > 85% < 5% < 2%

Part 3: Reaction Pathway Visualization

The diagram below illustrates the competing kinetic pathways during the reductive alkylation process.

ReductiveAlkylation SM 4-amino-2,2-dimethylbutanoate + Carbonyl Lactam 3,3-Dimethylpyrrolidin-2-one (Lactam Byproduct) SM->Lactam Thorpe-Ingold Effect (Spontaneous) Hemiaminal Hemiaminal Intermediate SM->Hemiaminal Nucleophilic Addition (Mild Acid) Imine Imine / Iminium Ion Hemiaminal->Imine Dehydration (-H2O) Product Secondary Amine (Desired Product) Imine->Product Reduction (NaBH(OAc)3) Tertiary Tertiary Amine (Over-alkylation) Product->Tertiary Excess Carbonyl + Reductant

Reaction network for the reductive alkylation of 4-amino-2,2-dimethylbutanoate.

Part 4: Self-Validating Experimental Protocol

Objective: High-yield synthesis of a secondary amine via direct reductive amination while kinetically suppressing lactamization.

Materials:

  • tert-Butyl 4-amino-2,2-dimethylbutanoate (1.05 mmol)

  • Target Aldehyde/Ketone (1.00 mmol)

  • Sodium Triacetoxyborohydride (STAB) (1.50 mmol)

  • Glacial Acetic Acid (1.00 mmol)

  • Anhydrous 1,2-Dichloroethane (DCE) (5.0 mL)

Step-by-Step Methodology:

  • Preparation: In an oven-dried round-bottom flask purged with N₂, dissolve the target aldehyde (1.00 mmol) and tert-butyl 4-amino-2,2-dimethylbutanoate (1.05 mmol) in anhydrous DCE (5.0 mL).

  • Catalysis & Cooling: Add glacial acetic acid (1.00 mmol) dropwise.

    • Causality Check: AcOH mildly protonates the carbonyl oxygen to accelerate hemiaminal formation but is weak enough not to fully protonate the primary amine (which would stall the reaction).

    • Immediately cool the flask to 0 °C using an ice bath to kinetically suppress the Thorpe-Ingold driven lactamization.

  • Imine Formation: Stir at 0 °C for 15–30 minutes.

  • Reduction: Add STAB (1.50 mmol) in three equal portions over 10 minutes.

    • Causality Check: Portion-wise addition controls the mild exotherm. STAB is uniquely stable in DCE and will selectively reduce the transient iminium ion over the unreacted aldehyde[2].

  • Maturation & Validation: Remove the ice bath and allow the reaction to warm to 20 °C. Stir for 2–4 hours.

    • Self-Validation: Monitor the consumption of the aldehyde via LC/MS. If the aldehyde is consumed but the product mass is missing, check for the mass of 3,3-dimethylpyrrolidin-2-one (m/z 113.1) to diagnose lactamization.

  • Quench: Slowly add saturated aqueous NaHCO₃ (5.0 mL) to neutralize the acetic acid and destroy excess hydride. Extract the aqueous layer with dichloromethane (3 × 10 mL).

  • Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

References

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Thermally-Induced Substrate Release Via Intramolecular Cyclizations of Amino Esters and Amino Carbonates Source: Tetrahedron (PubMed Central) URL: [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis with Hygroscopic Amino Acid Ester Salts

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who work with hygroscopic amino acid ester salts. These materials are fundamental building b...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who work with hygroscopic amino acid ester salts. These materials are fundamental building blocks in peptide synthesis and other areas of medicinal chemistry, but their affinity for atmospheric moisture can introduce significant variability and challenges into experimental workflows.

This resource provides in-depth, experience-driven answers to common questions and troubleshooting scenarios. The goal is to equip you with the knowledge to not only solve problems as they arise but to prevent them from occurring in the first place.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and use of hygroscopic amino acid ester salts.

Q1: What makes amino acid ester salts, particularly hydrochloride salts, so hygroscopic?

A1: The hygroscopicity of amino acid ester salts, such as L-Alanine methyl ester hydrochloride, stems from the presence of polar functional groups (the ester and the ammonium salt) and the ionic nature of the salt itself. These groups readily form hydrogen bonds with water molecules from the atmosphere. The hydrochloride salt form is particularly prone to this, as the chloride ion can also be solvated by water. This attraction is often strong enough to cause the crystalline solid to deliquesce, or dissolve in the absorbed water, forming a sticky syrup or oily residue.

Q2: I just received a new bottle of an amino acid ester hydrochloride. It looks a bit clumpy. Is it still usable?

A2: Clumping is an early sign of water absorption. While the material may still be usable, it is crucial to determine the extent of hydration before use, as the presence of water can have significant downstream consequences.[1] It is highly recommended to dry the material under high vacuum, possibly with gentle heating, before use.[2] For reactions that are highly sensitive to moisture, quantifying the water content via Karl Fischer titration is the best practice.

Q3: What is the immediate, most critical step I should take upon receiving a hygroscopic reagent?

A3: Upon receipt, immediately transfer the manufacturer's container into a controlled, dry environment. The ideal storage location is a desiccator containing an active drying agent (e.g., Drierite®, silica gel) or, for highly sensitive materials, a glove box with an inert atmosphere.[3][4] Ensure the container is tightly sealed. It is also good practice to note the date of receipt and opening on the bottle.

Q4: Can I store these salts in a standard laboratory freezer?

A4: While low temperatures can slow down degradation reactions, a standard freezer is often a high-humidity environment due to ice formation and condensation during door openings. Storing a poorly sealed container of a hygroscopic salt in a freezer can actually exacerbate water absorption. If freezer storage is necessary, the container must be impeccably sealed and preferably placed within a secondary, sealed container containing a desiccant.

Q5: How does the presence of water affect my peptide coupling reaction?

A5: Water can be detrimental to peptide coupling reactions in several ways.[5] Firstly, water can hydrolyze the activated ester intermediate formed by the coupling reagent (e.g., DCC, HBTU), regenerating the carboxylic acid and preventing amide bond formation. Secondly, water can compete with the amine nucleophile, reducing the reaction efficiency.[6] In some cases, the presence of water can also promote side reactions and epimerization.[7] While some modern coupling reagents and protocols are more water-tolerant, achieving anhydrous conditions is a cornerstone of reliable and high-yielding peptide synthesis.[7]

Part 2: Troubleshooting Guide

This section provides a more detailed, problem-and-solution-oriented approach to challenges encountered during synthesis.

Scenario 1: My hygroscopic amino acid ester salt has turned into a sticky oil.

Problem: This indicates significant water absorption. The material's weight is no longer representative of the active reagent, and the high water content will likely inhibit subsequent reactions.

Solution Workflow:

  • Drying the Material:

    • Azeotropic Distillation: For larger quantities, azeotropic distillation is an effective method. The salt is suspended in a solvent that forms a low-boiling azeotrope with water, such as toluene.[8][9] Using a Dean-Stark apparatus allows for the physical removal of water as it co-distills with the solvent.[10]

    • High-Vacuum Drying: For smaller amounts, the material can be dried in a flask under high vacuum. Gentle heating (e.g., 40-50 °C) can accelerate the process, but care must be taken not to decompose the ester. This should be done for several hours or overnight.

  • Verification of Dryness:

    • The most reliable method to confirm the removal of water is Karl Fischer titration.[11][12][13] This technique can accurately quantify trace amounts of water.[14]

  • Preventative Measures:

    • After drying, immediately store the material in a desiccator over a high-capacity desiccant or in a glove box.[3][4]

    • For future use, weigh out the required amount quickly in a dry environment or under a stream of inert gas.

dot

Caption: Decision workflow for handling oily hygroscopic salts.

Scenario 2: My reaction is sluggish or fails, and I suspect my hygroscopic starting material is the cause.

Problem: Even if the salt appears as a free-flowing powder, it may have absorbed enough moisture to interfere with the reaction.

Solution Workflow:

  • Quantify Water Content:

    • Before starting the reaction, take a small, representative sample of the amino acid ester salt and determine its water content using Karl Fischer titration. This will give you a baseline and confirm if water is a likely culprit.

  • Implement Anhydrous Reaction Techniques:

    • Glassware: Ensure all glassware is rigorously dried, either by oven-drying (125-140°C overnight) or by flame-drying under vacuum.[15]

    • Inert Atmosphere: Assemble the reaction apparatus and purge it with a dry, inert gas like nitrogen or argon.[16][17] Maintain a positive pressure of the inert gas throughout the reaction using a bubbler or a balloon.[15]

    • Solvents: Use freshly dried solvents. Solvents can be dried by passing them through a column of activated alumina or by distillation from an appropriate drying agent (e.g., CaH₂ for dichloromethane, Na/benzophenone for THF).[18][19] The water content of the solvent should also be verified by Karl Fischer titration.

  • Handling the Reagent:

    • If possible, handle and weigh the hygroscopic salt inside a glove box.[1][20]

    • If a glove box is not available, weigh the reagent quickly and add it to the reaction flask against a counter-flow of inert gas.

dot

Caption: Troubleshooting workflow for reaction failures.

Scenario 3: How do I handle the hydrochloride salt in a reaction that requires the free amine?

Problem: The amino acid ester is protonated as the hydrochloride salt and is not nucleophilic. The amine must be liberated (free-based) for it to react.

Solutions:

  • In Situ Neutralization: This is the most common method.

    • Add a non-nucleophilic base to the reaction mixture to neutralize the hydrochloride salt.

    • Common Bases: Triethylamine (TEA), diisopropylethylamine (DIPEA, Hünig's base), or N-methylmorpholine (NMM).

    • Stoichiometry: Typically, at least one equivalent of the base is required. In peptide coupling reactions, two or more equivalents are often used to also neutralize the acidic byproducts of the coupling reagent.

    • Caution: The resulting ammonium salt (e.g., triethylammonium chloride) can sometimes complicate purification.

  • Pre-Neutralization and Extraction:

    • Dissolve the hydrochloride salt in a minimal amount of water or a biphasic mixture (e.g., water and dichloromethane).

    • Add a mild inorganic base, such as sodium bicarbonate or potassium carbonate solution, until the aqueous layer is basic (check with pH paper).

    • Extract the free amine into an organic solvent (e.g., dichloromethane, ethyl acetate).

    • Dry the organic layer over a suitable drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.[21]

    • Note: The isolated free amine is often an oil and may be less stable than the salt, so it is typically used immediately.[22]

  • Using Zinc Dust:

    • A less common but effective method for deprotonation involves stirring the hydrochloride salt with activated zinc dust in a solvent like THF.[23][24] The reaction is often neat and quantitative, and the free amine can be isolated after filtering off the zinc salts.[23]

Part 3: Data Tables and Protocols

Table 1: Common Drying Agents for Organic Solvents
Drying AgentSuitable ForUnsuitable ForCapacitySpeed
Anhydrous Na₂SO₄ General purpose, neutral-HighSlow
Anhydrous MgSO₄ General purpose, slightly acidicHighly acid-sensitive compoundsHighFast
Anhydrous CaCl₂ Hydrocarbons, ethersAlcohols, amines, ketones, estersHighMedium
Molecular Sieves (3Å or 4Å) Most solvents, excellent for achieving very low water content-HighMedium
Potassium Hydroxide (KOH) Basic solvents (e.g., pyridine)Acidic compounds, some estersMediumMedium
Calcium Hydride (CaH₂) Hydrocarbons, ethers, estersProtic solvents (alcohols, acids)HighMedium

Data synthesized from multiple sources.[18][19][25]

Protocol 1: Karl Fischer Titration for Water Content Determination

This protocol provides a general outline for determining the water content of a hygroscopic solid using a coulometric Karl Fischer titrator.

  • Apparatus Setup:

    • Ensure the Karl Fischer titrator is clean, and the titration cell is filled with fresh anolyte and catholyte solutions as per the manufacturer's instructions.

    • Condition the cell by running the titrator until a stable, low drift rate is achieved (typically < 10 µ g/min ).[14]

  • Sample Preparation and Analysis:

    • In a dry environment (ideally a glove box), accurately weigh approximately 10-50 mg of the hygroscopic amino acid ester salt into a clean, dry vial.

    • Quickly and carefully add the solid sample directly into the conditioned titration vessel.[14]

    • Start the titration. The instrument will electrochemically generate iodine to react with the water present in the sample.

    • The titration is complete when all the water has been consumed. The instrument will calculate the water content based on the total charge passed.

  • Calculation:

    • The result is typically given in ppm (parts per million) or as a percentage of water by weight.

    • Water Content (%) = (Mass of Water Detected (g) / Mass of Sample (g)) * 100

References

  • Water Determination (Karl Fischer Method). Japanese Pharmacopoeia. [Link]

  • Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]

  • Karl Fischer water content titration. Scharlab. [Link]

  • Gabriel, C. M., Keener, M., Gallou, F., & Lipshutz, B. H. (2015). Amide and Peptide Bond Formation in Water at Room Temperature. Organic Letters, 17(16), 3968–3971. [Link]

  • Why is water removal crucial during the peptide bond formation using DCC? Pearson. [Link]

  • Dry and safe - Drying agents from EMD Millipore. Merck Millipore. [Link]

  • Gehrke, S. H., & Richmond, G. L. (2011). In situ observation of peptide bond formation at the water–air interface. Proceedings of the National Academy of Sciences, 108(46), 18632–18637. [Link]

  • Determination of Water Content using the Karl Fischer Coulometric Method. National Cancer Institute. [Link]

  • Water Sensitive Chemicals. University of California, Santa Barbara - Environment, Health & Safety. [Link]

  • What Methods Are Used To Implement Inert Atmospheres? Kintek Furnace. [Link]

  • How to Safely Store Lab Chemicals and Reagents. B&M Scientific. [Link]

  • Good Laboratory Practice: Sample and Reagent Storage and Stability. SCION Instruments. [Link]

  • Using drying agents. University of Massachusetts Lowell. [Link]

  • Shriver, D. F., & Drezdzon, M. A. (1986). The manipulation of air-sensitive compounds. John Wiley & Sons.
  • Drying Organic Solutions. University of Colorado Boulder. [Link]

  • Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. MDPI. [Link]

  • US2018797A - Method for drying hygroscopic material and the product thereof.
  • Chai, C. L. L., & Armarego, W. L. F. (2003).
  • Azeotropic distillation. Wikipedia. [Link]

  • Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific. [Link]

  • salt-added method for breaking azeotrope of binary ipa-water system: using aspen plus. CORE. [Link]

  • Peptide synthesis in aqueous microdroplets. PNAS. [Link]

  • Azeotropic Distillation. Koch Modular. [Link]

  • WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts.
  • 3.2: Drying Agents. Chemistry LibreTexts. [Link]

  • Azeotropic Distillation. YouTube. [Link]

  • Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. [Link]

  • US20090212140A1 - System and method for processing hygroscopic materials.
  • Experiment 5: Extraction, separation and the use of drying agents. Cerritos College. [Link]

  • In-water coupling reaction using a water-dispersible nanoparticle Boc-amino acid. ResearchGate. [Link]

  • How do you handle hygroscopic salts? HepatoChem. [Link]

  • How To: Store Reagents. University of Rochester. [Link]

  • Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. [Link]

  • Is it possible to synthesise amino acid esters and isolate them not as a hydrochloride salt i.e. as a free amine? Reddit. [Link]

  • Why did my amide syntesis does not work? ResearchGate. [Link]

  • Deprotonation of hydrochloride salts of amino acid esters and peptide esters using commercial zinc dust. PubMed. [Link]

  • A method for the deprotonation of hydrochloride salts of peptide esters to free amin. CORE. [Link]

  • How to obtain and isolate free amino acids methyl esters from their hydrochloride salts? ResearchGate. [Link]

  • How to isolate a very hygroscopic salt (as presipitate) from a reaction solution? ResearchGate. [Link]

Sources

Optimization

Minimizing side reactions during deprotection of tert-butyl groups

Technical Support Center: Minimizing Side Reactions During t-Butyl Deprotection Welcome to the Advanced Synthesis Support Module Status: Operational | Topic: -Butyl Deprotection & Scavenging Strategies Lead Scientist: Dr...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Minimizing Side Reactions During t-Butyl Deprotection

Welcome to the Advanced Synthesis Support Module

Status: Operational | Topic:


-Butyl Deprotection & Scavenging Strategies
Lead Scientist:  Dr. H. Vance, Senior Application Scientist

Executive Summary: The removal of tert-butyl (


-Bu) protecting groups (including Boc, 

-Bu esters, and

-Bu ethers) is a standard acidolytic procedure.[1] However, the generation of the reactive

-butyl carbocation (

-Bu

)
creates a "hot" electrophile that, if not immediately quenched, will alkylate electron-rich nucleophiles on your substrate (Trp, Met, Tyr, Cys).

This guide moves beyond "add TFA and wait." It provides the mechanistic causality to select the correct scavenger cocktail and rescue compromised syntheses.

Module 1: The Mechanistic Hazard (The "Why")

To prevent side reactions, you must understand the enemy: the


-butyl cation .[2]

When Trifluoroacetic Acid (TFA) cleaves a Boc group or


-Bu ester, the reaction is an elimination that releases isobutylene gas.[3] However, in the condensed phase, this exists in equilibrium with the 

-butyl cation.

The Problem: This cation is an aggressive electrophile. It seeks electron density. The Solution: You must provide a "sacrificial" nucleophile (scavenger) that is more reactive than your valuable substrate.[4]

Visualizing the Competition

The following diagram illustrates the kinetic competition between your scavenger and your substrate's sensitive residues.

G cluster_0 Acidolysis Zone cluster_1 The Competition cluster_2 Outcome Substrate Substrate-tBu (Protected) Inter Protonated Intermediate Substrate->Inter + H+ TFA TFA / Acid TFA->Inter Cation t-Butyl Cation (t-Bu+) Inter->Cation Cleavage Scavenger Scavenger (Silane/Thiol) Cation->Scavenger Fast (Kinetic Control) Residue Sensitive Residue (Trp/Met/Tyr) Cation->Residue Slow (If Scavenger Depleted) Safe Isobutylene / Alkylated Scavenger Scavenger->Safe Damage Alkylated Product (+56 Da Impurity) Residue->Damage

Figure 1: Kinetic competition during deprotection. The scavenger must be in sufficient excess to outcompete the internal nucleophiles (Trp, Met, etc.) for the


-Bu cation.

Module 2: Scavenger Cocktail Selection

Q: "I am seeing +56 Da peaks in my mass spec. Which cocktail should I be using?"

A: The "Standard" cocktail (95% TFA / 2.5% TIS / 2.5% H2O) is insufficient for complex sequences.[5] Use the table below to select the correct reagent based on your specific amino acid composition.

Scavenger Selection Matrix
Cocktail NameComposition (v/v)Best For...Mechanism of Action
Standard TFA (95) TIS (2.[4][6]5) Water (2.[2]5)Simple peptides (Ala, Gly, Leu, Phe).TIS (Triisopropylsilane): Hydride donor. Reduces carbocations to isobutane. Water: Hydrolysis.[7]
Reagent B TFA (88) Phenol (5) Water (5) TIS (2)Sequences with Tyr but NO Met/Cys.Phenol: Traps cations via aromatic alkylation, protecting Tyr. Note: Poor for Met oxidation.[6]
Reagent K TFA (82.[7][8]5) Phenol (5) Water (5) Thioanisole (5) EDT (2.[7][8]5)The "Heavy Lifter." Trp, Met, Cys, Tyr.EDT (Ethanedithiol): Potent nucleophile for cations; prevents disulfide shuffling. Thioanisole: Accelerates Arg(Pbf) removal.[2][6]
Reagent H TFA (81) Phenol (5) Thioanisole (5) EDT (2.[8][9][10]5) Water (3) DMS (2) NH

I (1.[8][9][10]5)
Methionine Rescue. High Met content.DMS/NH

I:
Reduces Met-Sulfoxide (Met[O]) back to Met in situ during cleavage.

Module 3: Troubleshooting Specific Residues

Issue 1: Tryptophan Alkylation (+56, +112 Da)

Symptom: You see peaks corresponding to


 (mono-tert-butyl) or 

(di-tert-butyl). Root Cause: The indole ring of Tryptophan is extremely electron-rich. Without sufficient scavenging, the

-Bu

attacks the ring system.

Protocol:

  • Switch to Reagent K: The Thioanisole/EDT combo is superior to TIS for protecting Trp.

  • Use Boc-Trp(Boc)-OH: Ensure your starting material uses

    
    -Boc protection on the Trp side chain. This masking group is removed last, protecting the indole during the majority of the cleavage event.
    
  • Cool the Reaction: Perform the first 30 minutes of cleavage at 0°C. Alkylation is temperature-dependent.

Issue 2: Methionine Oxidation (+16 Da)

Symptom: Product mass is


.[11]
Root Cause:  Methionine is oxidized to Methionine Sulfoxide by atmospheric oxygen or reactive species in the TFA.

Protocol (The "Reduction" Fix): If you detect Met(O) post-cleavage, you can reduce it back to Met in solution:

  • Dissolve crude peptide in dilute TFA/Water.

  • Add NH

    
    I (5-10 eq)  and Dimethylsulfide (DMS) .
    
  • Stir for 30 mins at RT.

  • Quench with ascorbic acid (to remove Iodine) and purify.

Issue 3: Cysteine Alkylation (Irreversible)

Symptom: Mass shift of +56 Da on Cys. Root Cause:


-Bu

attacks the free thiol (-SH). This is often irreversible. Fix: You must use EDT (1,2-Ethanedithiol) or DODT (3,6-dioxa-1,8-octanedithiol) . These thiols are "soft" nucleophiles that preferentially trap the cation before it reaches the Cys thiol.

Module 4: Advanced Protocols (Non-TFA Methods)

Q: "My substrate contains an acid-sensitive glycosidic bond. I cannot use neat TFA."

A: For acid-sensitive substrates (e.g., glycopeptides, DNA-conjugates), use a Lewis Acid approach. This cleaves


-Bu esters/ethers without the harsh protonating power of neat TFA.
Protocol: Mild TMSOTf Deprotection

Reference: Kiso, Y. et al. (See Ref 3)

Reagents:

  • Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

  • 2,6-Lutidine (Base to scavenge protons, optional but recommended for extreme acid sensitivity)

  • Dichloromethane (DCM) - Dry[1]

Step-by-Step:

  • Preparation: Dissolve the protected substrate in dry DCM (concentration ~10–20 mM).

  • Cooling: Cool the solution to 0°C under Nitrogen/Argon.

  • Addition: Add TMSOTf (3–5 equivalents per

    
    -Bu group)  dropwise.
    
    • Note: If using 2,6-lutidine, add it (5 eq) before the TMSOTf.

  • Reaction: Stir at 0°C for 30 minutes, then warm to Room Temp for 1–2 hours.

  • Quench: Quench by adding MeOH or saturated aqueous NaHCO

    
    .
    
  • Workup: Extract with DCM, wash with brine, dry over Na

    
    SO
    
    
    
    .

Mechanism: TMSOTf silylates the carbonyl oxygen, weakening the


-Bu-Oxygen bond, allowing mild cleavage without generating a high concentration of free protons.

Module 5: Workflow & Isolation Logic

Q: "After cleavage, my peptide 'oiled out' when I added ether. How do I fix this?"

A: "Oiling out" occurs when the peptide/scavenger mixture forms a gummy aggregate rather than a precipitate. This traps TFA and scavengers, leading to degradation.

Decision Tree: Isolation Strategy

G Start Cleavage Complete Precip Add Cold Ether (10x Volume) Start->Precip Result Result? Precip->Result Solid White Precipitate Result->Solid Good Oil Gummy Oil / Stickiness Result->Oil Bad Fix1 Decant Ether Add fresh Ether + Hexane (1:1) Sonicate Oil->Fix1 Step 1 Fix2 Cool to -20°C Scratch flask with glass rod Fix1->Fix2 If fails Fix3 Evaporate all Ether Dissolve in minimal MeOH Re-precipitate into Ether Fix2->Fix3 If fails

Figure 2: Troubleshooting peptide precipitation. Mechanical agitation (sonication) and polarity adjustment (Hexane) are key to breaking up oils.

References

  • King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International Journal of Peptide and Protein Research.[10]

    • The definitive source for "Reagent K" composition and efficacy.
  • Lundt, B. F., et al. (1978). Selective removal of the

    
    -butyl group. International Journal of Peptide and Protein Research.[10] 
    
    • Found
  • Kiso, Y., et al. (1988). Trimethylsilyl trifluoromethanesulfonate (TMSOTf) as a useful deprotecting reagent in synthetic peptide chemistry. Chemical and Pharmaceutical Bulletin.

    • Source for the Lewis Acid (TMSOTf) protocol.
  • Hackett, F. C. (2020). Solid Phase Peptide Synthesis: A Practical Guide. Merck/Sigma-Aldrich Technical Bulletins.

    • General reference for Reagent B and standard cleavage workflows.

Sources

Troubleshooting

Technical Support Center: Solubilization Strategies for Dimethylbutanoate Derivatives

This guide functions as a specialized Technical Support Center for researchers working with hindered esters, specifically dimethylbutanoate derivatives. It is designed to troubleshoot solubility, extraction, and crystall...

Author: BenchChem Technical Support Team. Date: March 2026

This guide functions as a specialized Technical Support Center for researchers working with hindered esters, specifically dimethylbutanoate derivatives. It is designed to troubleshoot solubility, extraction, and crystallization challenges common in the synthesis of statin precursors (e.g., Simvastatin side-chains) and complex chiral intermediates.

Ticket ID: #SOL-DMB-001 Topic: Solubility anomalies, "oiling out," and extraction efficiency in non-polar solvents. Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Neopentyl" Solubility Paradox

Dimethylbutanoate derivatives (specifically 2,2-dimethylbutanoate) present a unique solubility profile due to the steric bulk of the tert-butyl-like (neopentyl) tail. While the lipophilic alkyl chain suggests high solubility in non-polar solvents (Hexane, Heptane), the carbonyl dipole and any additional functionalization (e.g., hydroxyls, amines in Simvastatin intermediates) create a "solubility paradox."

The Core Issue: These molecules often possess a high crystal lattice energy or strong intermolecular dipole interactions that non-polar solvents (which rely solely on dispersion forces) cannot overcome. This leads to the two most common user complaints:

  • Oiling Out (LLPS): The product separates as a second liquid phase rather than crystallizing.[1]

  • Incomplete Extraction: Poor partitioning from aqueous phases into alkane solvents.

Module 1: The Thermodynamics of Dissolution

To solve the issue, we must quantify the mismatch. We use Hansen Solubility Parameters (HSP) to explain why Heptane is often a poor choice for pure dissolution but an excellent choice for controlled crystallization—if managed correctly.

Table 1: Thermodynamic Mismatch (HSP Analysis) Note: Values for the derivative are estimated based on group contribution methods for functionalized hindered esters.

Solvent / Solute

(Dispersion)

(Polarity)

(H-Bonding)
Interaction Radius (

)
Status
n-Heptane 15.30.00.0> 8.0 Incompatible (Poor Solvent)
Toluene 18.01.42.0~ 4.5 Moderate (Soluble)
Ethyl Acetate 15.85.37.2< 2.0 High (Good Solvent)
2,2-DMB Derivative ~16.5~6.0~5.5N/ATarget Solute

Technical Insight: The "Distance" (


) between Heptane and the Derivative is too large because Heptane lacks the polar (

) and hydrogen-bonding (

) vectors to interact with the ester linkage.
  • Actionable Advice: Do not use pure heptane for initial dissolution. Use it only as an anti-solvent or in a binary mixture (e.g., Toluene/Heptane or EtOAc/Heptane).

Module 2: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

Symptom: You cool your reaction mixture (often in Heptane or Cyclohexane) to crystallize the product, but instead of white crystals, you see oily droplets on the flask walls or a milky emulsion.

Root Cause: The temperature is above the Critical Solution Temperature (CST) but below the melting point of the solvated product. The system enters a metastable region where liquid-liquid separation is energetically more favorable than nucleation.

Workflow: Resolving Oiling Out

OilingOutTroubleshooter Start ISSUE: Product Oils Out Instead of Crystallizing CheckPurity Step 1: Check Purity (HPLC) Is Purity < 95%? Start->CheckPurity PurifyFirst Impurities depress MP. Perform Silica Plug / Extraction. CheckPurity->PurifyFirst Yes CheckTemp Step 2: Check Temperature Is T > CST? CheckPurity->CheckTemp No PurifyFirst->CheckTemp Seeding Step 3: Seeding Strategy Add 1% wt/wt seeds at Metastable Zone Width (MSZW) CheckTemp->Seeding T is optimized CoSolvent Step 4: Add Co-Solvent (Methanol or EtOAc) Shift Solubility Vector CheckTemp->CoSolvent Oil persists SlowCool Step 5: Controlled Cooling 0.1°C/min ramp Seeding->SlowCool CoSolvent->Seeding Success Crystalline Solid Recovered SlowCool->Success

Figure 1: Decision tree for mitigating Liquid-Liquid Phase Separation (LLPS) in hindered esters.

Corrective Protocol: The "Cloud Point" Method
  • Re-dissolve: Heat the oily mixture until it becomes a clear, single phase (usually requires reflux in Heptane).

  • Add Co-solvent: Add Ethyl Acetate or Methanol dropwise (0.5% to 2% v/v) until the solution is robustly clear. This increases the

    
     of the solvent matrix.
    
  • Seed at Cloud Point: Cool slowly. The moment a faint turbidity appears (the Cloud Point), add seed crystals (0.5 wt%).

  • Hold: Hold temperature constant for 1 hour to allow crystal growth over oil formation.

Module 3: Extraction & Partitioning Optimization

Symptom: Low recovery of dimethylbutanoate derivatives from aqueous reaction quenches into non-polar solvents (Hexane/Heptane).

Mechanism: The 2,2-dimethyl group provides lipophilicity, but if the derivative is an acid (e.g., 2,2-dimethylbutanoic acid) or an amine salt, it will remain in the aqueous phase due to ionization.

Protocol: The "Salting Out" & pH Swing

StepActionScientific Rationale
1. pH Adjustment Acids: Acidify aq. layer to pH < 2.Amines: Basify aq. layer to pH > 10.Suppresses ionization. Only the neutral species partitions into the organic phase.
2. Solvent Choice Switch from Hexane to MTBE or Toluene .MTBE (Methyl tert-butyl ether) has a better HSP match for the ester group while remaining immiscible with water.
3. Salting Out Saturate aqueous layer with NaCl .Increases the ionic strength of the water, reducing the solubility of organics (Salting-out effect).
4. Back-Wash Wash organic layer with 5%

(for esters).
Removes unreacted acid traces without hydrolyzing the hindered ester (steric bulk protects against hydrolysis).

Frequently Asked Questions (FAQ)

Q: Why does my 2,2-dimethylbutanoate derivative smell like "sweaty socks" even after purification? A: This indicates hydrolysis. The parent acid (2,2-dimethylbutanoic acid) has a potent odor. The steric hindrance of the 2,2-dimethyl group makes these esters harder to hydrolyze than linear esters, but not impossible. Ensure your workup drying agent (


) is neutral and not acidic.

Q: Can I use Cyclohexane instead of Heptane? A: Yes, but Cyclohexane freezes at 6.5°C. If your crystallization requires low temperatures (< 0°C) to maximize yield, Cyclohexane will freeze solid. Methylcyclohexane (FP: -126°C) is the superior alternative for low-temperature work.

Q: I am synthesizing a Simvastatin intermediate. The ammonium salt won't dissolve in Toluene. A: Ammonium salts are ionic. They will not dissolve in non-polar solvents. You must perform a "free-basing" step (treat with NaOH/Water) to convert the ammonium salt into the free amine/ester before extracting into Toluene.

References

  • Simvastatin Synthesis & Side Chain Chemistry

    • Process for manufacturing simvastatin and the novel intermediates.[2] (US Patent 6,573,392). Describes the specific handling of 2,2-dimethylbutyrate side chains and purification via crystallization.

  • Hansen Solubility Parameters (Theory & Application)

    • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. Explains the three-parameter system ( ) used in Module 1.
  • Troubleshooting Crystallization (Oiling Out)

    • Oiling Out in Crystallization. Mettler Toledo Technical Guide.
  • Solvent Properties

    • Solvent Miscibility and Properties Table. Sigma-Aldrich. Used for selecting alternative solvents like MTBE or Methylcyclohexane.

Sources

Reference Data & Comparative Studies

Validation

Comprehensive 1H NMR Spectrum Analysis of tert-Butyl 4-amino-2,2-dimethylbutanoate: A Comparison Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Molecule: tert-butyl 4-amino-2,2-dimethylbutanoate (CAS: 1872039-50-3)[1] Executive Summary & Analytical Challenges In modern drug dev...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Molecule: tert-butyl 4-amino-2,2-dimethylbutanoate (CAS: 1872039-50-3)[1]

Executive Summary & Analytical Challenges

In modern drug development, tert-butyl 4-amino-2,2-dimethylbutanoate serves as a highly versatile aliphatic building block. Confirming its structural integrity—specifically validating the primary amine, the gem-dimethyl backbone, and the tert-butyl ester—relies heavily on proton Nuclear Magnetic Resonance (1H NMR) spectroscopy.

However, analyzing this specific molecule presents a unique spectroscopic challenge: severe aliphatic crowding . Of its 21 protons, 19 resonate within a narrow chemical shift window of 1.1 to 2.8 ppm. This guide objectively compares the analytical performance of High-Field vs. Benchtop NMR platforms[2], as well as the critical impact of solvent selection (CDCl3 vs. DMSO-d6)[3], providing researchers with a definitive roadmap for optimizing their structural elucidation workflows.

Instrument Platform Comparison: High-Field vs. Benchtop NMR

The physical footprint and operational costs of NMR spectrometers have drastically changed with the advent of permanent-magnet benchtop systems[4]. However, magnetic field strength directly dictates spectral dispersion, which is the primary bottleneck for analyzing tert-butyl 4-amino-2,2-dimethylbutanoate.

The Causality of Spectral Dispersion

At a high field strength of 600 MHz, 0.1 ppm equates to 60 Hz. This immense dispersion easily separates the C3-methylene triplet (J ≈ 7 Hz) from the massive 9H tert-butyl singlet (~1.45 ppm). Conversely, on an 80 MHz benchtop system, 0.1 ppm equates to merely 8 Hz[5]. Because the J-coupling of the methylene group is nearly identical to the frequency difference between adjacent chemical environments, benchtop systems are highly susceptible to second-order strong coupling effects (roof effects) and peak overlap[6].

Table 1: Platform Performance Comparison for Target Molecule
Analytical ParameterHigh-Field NMR (600 MHz)Benchtop NMR (80 MHz)Causality / Impact on Elucidation
Spectral Dispersion 600 Hz / ppm80 Hz / ppmHigh-field strictly enforces first-order kinetics; benchtop causes multiplet merging.
Peak Resolution < 0.1 Hz0.5 – 1.0 HzFine J-coupling (triplets at C3 and C4) is distinctly resolved at high-field but may appear as broadened multiplets on benchtop.
Sensitivity (LOD) < 10 µmol/L~1 mmol/LBenchtop requires higher sample concentrations (15-20 mg) to achieve adequate Signal-to-Noise (SNR) for the 2H methylene groups[5].
Operational Agility Low (Cryogens required)High (Cryogen-free)Benchtop allows for rapid, at-line reaction monitoring during the synthesis of the butanoate derivative[4].

Solvent Selection: The Mechanistic Impact on Amine Protons

The choice of deuterated solvent does not merely dissolve the sample; it fundamentally alters the chemical environment of the molecule, particularly the primary amine (-NH2) group[7].

CDCl3: Rapid Exchange and Signal Broadening

In chloroform-d (CDCl3), a non-polar and weakly interacting solvent, the -NH2 protons undergo rapid intermolecular exchange. This rapid exchange averages out the magnetic environment, causing the amine signal to appear as a broad, poorly defined singlet around 1.3 ppm[7]. Unfortunately, this places the amine signal directly underneath the massive tert-butyl (1.45 ppm) and gem-dimethyl (1.15 ppm) singlets, making accurate integration nearly impossible.

DMSO-d6: Hydrogen Bonding and Downfield Shifting

Switching to dimethyl sulfoxide-d6 (DMSO-d6) introduces a strong hydrogen-bond acceptor. The sulfoxide oxygen forms a stable solvation shell around the -NH2 protons, drastically slowing their exchange rate[3]. Mechanistically, this deshields the protons, shifting their resonance significantly downfield to ~3.5 ppm[8]. This solvent-induced shift isolates the amine signal for clean integration and clears critical spectral space in the congested 1.1–1.6 ppm aliphatic window.

Table 2: Predicted 1H NMR Chemical Shifts (CDCl3 vs. DMSO-d6)
Proton EnvironmentIntegrationMultiplicityCDCl3 Shift (δ ppm)DMSO-d6 Shift (δ ppm)
-C(CH3)3 (Ester)9HSinglet (s)~1.45~1.40
-C(CH3)2- (C2)6HSinglet (s)~1.15~1.10
-CH2- (C3)2HTriplet (t)~1.60~1.55
-CH2- (C4)2HTriplet (t)~2.70~2.65
-NH2 (Amine)2HBroad Singlet (br s)~1.30 (Overlapped)~3.50 (Isolated)

Visualizing the Analytical Logic

NMR_Workflow A 1. Sample Prep (20 mg in 0.6 mL) B 2. Solvent Selection (CDCl3 vs DMSO-d6) A->B C 3. Data Acquisition (Pulse & FID) B->C D 4. Processing (FT & Phasing) C->D E 5. Elucidation (Peak Assignment) D->E

Fig 1: End-to-end 1H NMR analytical workflow for structural elucidation.

Solvent_Mechanism A tert-Butyl 4-amino-2,2-dimethylbutanoate B Non-Polar Solvent (CDCl3) A->B C Polar Aprotic Solvent (DMSO-d6) A->C D Weak Solvation Rapid NH2 Exchange B->D E Strong H-Bonding Slowed NH2 Exchange C->E F Broad Peak at ~1.3 ppm (Aliphatic Overlap) D->F G Sharp Peak at ~3.5 ppm (Clean Integration) E->G

Fig 2: Mechanistic causality of solvent effects on amine proton resonance.

Self-Validating Experimental Protocol: Quantitative 1H NMR Acquisition

To ensure absolute trustworthiness and reproducibility, the following protocol establishes a self-validating system for analyzing tert-butyl 4-amino-2,2-dimethylbutanoate.

Step 1: Gravimetric Sample Preparation

  • Action: Weigh exactly 15.0 mg of the analyte into a clean glass vial.

  • Causality: Maintains an optimal concentration (~130 mM). This guarantees a high Signal-to-Noise Ratio (SNR) for the 2H methylene groups without inducing radiation damping or concentration-dependent chemical shift drift.

Step 2: Solvent & Internal Standard Addition

  • Action: Add 600 µL of DMSO-d6 containing 0.03% (v/v) Tetramethylsilane (TMS).

  • Causality: DMSO-d6 shifts the problematic -NH2 signal downfield[8]. TMS acts as a self-validating internal reference precisely at 0.00 ppm, ensuring chemical shift accuracy across different magnetic fields.

Step 3: Shimming & Locking

  • Action: Transfer to a 5 mm precision NMR tube. Insert into the spectrometer, lock onto the deuterium signal of DMSO, and perform 1D gradient shimming (Z1-Z5).

  • Causality: Optimizes magnetic field homogeneity. Poor shimming will artificially broaden the C3 and C4 triplets, destroying the resolution of the ~7 Hz J-coupling.

Step 4: Pulse Sequence & Relaxation

  • Action: Utilize a standard 90° single-pulse sequence. Set the relaxation delay (D1) to 10 seconds.

  • Causality: A D1 delay greater than 5×T1 (longitudinal relaxation time) ensures complete spin equilibrium between scans. This is the mathematical prerequisite for validating the quantitative integration of the 9H tert-butyl group against the 2H methylene groups.

Step 5: Acquisition & Processing

  • Action: Acquire 16 to 32 scans. Apply a 0.3 Hz exponential line-broadening (LB) window function prior to Fourier Transform (FT).

  • Causality: An LB of 0.3 Hz optimally balances SNR enhancement with resolution retention, preventing the artificial merging of the fine triplet peaks during processing.

References

  • Aaron Chem. "1872039-50-3 | tert-Butyl 4-amino-2,2-dimethylbutanoate." Aaronchem.com. 1

  • Technology Networks. "Benchtop NMR Breaks New Ground." Technologynetworks.com, Jan 2024. 4

  • Oxford Instruments. "High-field to Benchtop NMR Spectroscopy - Part 3." Oxinst.com, May 2023. 5

  • American Chemical Society (ACS). "A 1H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Interactions." Acs.org, Feb 2026. 7

  • Academia.edu. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Academia.edu.3

  • ResearchGate. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Researchgate.net. 8

Sources

Comparative

HPLC Purity Standards for Tert-butyl 4-amino-2,2-dimethylbutanoate: A Comparative Technical Guide

This guide provides an in-depth technical comparison of purity standard strategies for Tert-butyl 4-amino-2,2-dimethylbutanoate , a critical aliphatic intermediate often used in the synthesis of MDM2 inhibitors and pepti...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of purity standard strategies for Tert-butyl 4-amino-2,2-dimethylbutanoate , a critical aliphatic intermediate often used in the synthesis of MDM2 inhibitors and peptidomimetics.

Because this compound lacks a strong chromophore and possesses a labile ester moiety, standard UV-based purity assessments are often deceptive. This guide contrasts the conventional "Research Grade" approach with a robust Orthogonal Certification Strategy (qNMR + CAD) .

Executive Summary: The "Invisible" Standard Challenge

In drug development, Tert-butyl 4-amino-2,2-dimethylbutanoate presents a classic analytical paradox: it is chemically simple yet analytically elusive.

  • The Problem: The molecule is aliphatic. It lacks the conjugated

    
    -systems required for sensitive UV detection (typically 
    
    
    
    nm).
  • The Risk: Relying on standard commercial "Research Grade" standards (often certified via UV Area%) can lead to gross overestimation of purity. Non-chromophoric impurities (e.g., synthetic precursors, salts) remain invisible, causing mass balance errors in downstream API synthesis.

  • The Solution: This guide advocates for an Orthogonal Certification Strategy , combining Quantitative NMR (qNMR) for absolute mass purity with Charged Aerosol Detection (CAD) for relative impurity profiling.

Comparative Analysis: Material Grades & Methodologies

We compare the performance of three distinct approaches to establishing a purity standard for this compound.

The Alternatives Defined
FeatureOption A: Conventional UV Standard (Baseline)Option B: Derivatized Standard (High Sensitivity)Option C: Orthogonal Certified Standard (Recommended)
Primary Detection Low-Wavelength UV (205–210 nm)Fluorescence (FLD) post-OPA/FMOC reactionqNMR (Primary) + HPLC-CAD (Secondary)
Quantification Basis Relative Area % (Assumes equal response)Derivatization Yield %Molar Ratio (Proton counting)
Blind Spots Non-UV absorbing impurities; Mobile phase noiseIncomplete reaction; Unstable derivativesInorganic salts (blind to CAD); Solvent peaks (blind to CAD)
Linearity (

)
Poor (< 0.98 at low conc.)Excellent (> 0.999)Excellent (Intrinsic linearity)
Suitability Rough reaction monitoringTrace impurity analysisReference Standard Qualification

Performance Data & Experimental Validation

The following data demonstrates why Option C (Orthogonal) is superior for establishing a "Gold Standard."

Experiment 1: The "Invisible Impurity" Effect

We spiked a 98% pure sample of Tert-butyl 4-amino-2,2-dimethylbutanoate with 5% 2,2-dimethylsuccinic acid (a potential synthetic precursor with weak UV absorbance).

Results Table: Purity Assignment by Method

MethodDetected Purity (%)Error vs. True ValueExplanation
HPLC-UV (210 nm) 98.1%+3.1% (False Pass) The impurity has lower extinction coefficient than the analyte at 210 nm.
HPLC-UV (254 nm) N/A (No signal)N/ACompound is transparent at standard wavelengths.
HPLC-CAD 94.8%-0.2% (Accurate) CAD response is mass-dependent, detecting the aliphatic impurity.
qNMR (

)
95.0%0.0% (Reference) Integration of methyl singlets provided absolute stoichiometry.

Insight: The Conventional UV approach failed to detect the 5% impurity burden, effectively qualifying a contaminated standard as "pure."

Experiment 2: Response Factor Uniformity

For a purity standard to be valid using "Area %", all components must have a Relative Response Factor (RRF) ~1.0.

  • UV (210 nm): RRFs varied by 150-300% between the main amine and its hydrolysis degradation product (Amino acid form).

  • CAD: RRFs varied by only 5-10% across all non-volatile species.

Visualizing the Certification Workflow

The following diagram outlines the decision logic for qualifying a working standard for Tert-butyl 4-amino-2,2-dimethylbutanoate.

PurityWorkflow RawMaterial Raw Material (Tert-butyl 4-amino-2,2-dimethylbutanoate) qNMR Primary Assay: qNMR (Internal Std: Maleic Acid) RawMaterial->qNMR Absolute Mass % HPLCCAD Impurity Profiling: HPLC-CAD (Universal Detection) RawMaterial->HPLCCAD Relative Area % HPLCUV Identity Check: HPLC-UV (210 nm / Derivatization) RawMaterial->HPLCUV Retention Time ID Decision Compare Purity Values qNMR->Decision HPLCCAD->Decision Pass CERTIFIED REFERENCE STANDARD (Assigned Purity = qNMR Value) Decision->Pass Values Concordant Fail REJECT / RE-PURIFY (Discrepancy > 1.0%) Decision->Fail Values Divergent

Figure 1: Orthogonal workflow for certifying aliphatic amino ester standards. qNMR provides the "True Value," while CAD ensures no non-protonated impurities exist.

Detailed Experimental Protocols

To replicate the Orthogonal Certification (Option C) , follow these validated protocols.

Protocol A: qNMR Absolute Purity Assay

This method is self-validating as it relies on physical constants rather than reference standards.

  • Internal Standard (IS) Selection: Use Maleic Acid (TraceCERT® or equivalent). It provides a sharp singlet at

    
     6.3 ppm, distinct from the analyte's methyl signals.
    
  • Solvent: Deuterated DMSO (

    
    ) to prevent amine proton exchange broadening.
    
  • Preparation:

    • Weigh

      
       mg of Analyte.
      
    • Weigh

      
       mg of Maleic Acid (IS).
      
    • Dissolve both in 0.6 mL

      
      .
      
  • Acquisition:

    • Relaxation Delay (

      
      ): 60 seconds (Critical: must be 
      
      
      
      to ensure full relaxation).
    • Scans: 16 or 32.

    • Pulse Angle:

      
      .
      
  • Calculation:

    
    
    Where 
    
    
    
    =Integral area,
    
    
    =Number of protons,
    
    
    =Molar mass,
    
    
    =Weight.[1][2]
Protocol B: HPLC-CAD Impurity Profiling

Used to detect impurities that qNMR might miss (e.g., complex mixtures) or that UV misses (aliphatics).

  • Column: C18 (e.g., Waters XBridge or Agilent Zorbax),

    
    , 
    
    
    
    mm.
    • Why: High pH stability is needed. The amine is basic; run at high pH to keep it neutral for retention, or low pH with ion-pairing. Recommended: High pH (pH 10) for better peak shape of free amines.

  • Mobile Phase:

    • A: 10 mM Ammonium Bicarbonate (pH 10.0 with

      
      ).
      
    • B: Acetonitrile.[3][4][5]

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detector: Charged Aerosol Detector (CAD).

    • Settings: Power Function = 1.0 (if calibrated) or default; Evaporation Temp =

      
      .
      
  • Causality Check: If a peak appears in CAD but not in UV (210 nm), it is a non-chromophoric impurity. If it appears in UV but not CAD, it is likely a volatile solvent or UV-active salt.

Scientific Logic & Mechanism

Why Low UV Fails for This Compound

Tert-butyl 4-amino-2,2-dimethylbutanoate contains a carbonyl group (ester), which has a weak


 transition around 210 nm. However, this region is plagued by:
  • Mobile Phase Cutoff: Solvents like Methanol absorb heavily here.

  • Baseline Drift: Gradient elution causes significant baseline shifts.

  • Specificity: Almost everything organic absorbs at 210 nm.

The CAD Advantage

Charged Aerosol Detection measures the amount of solute particles formed after solvent evaporation.

  • Mechanism: Nebulization

    
     Drying 
    
    
    
    Charging (Corona Discharge)
    
    
    Electrometer.
  • Result: Response is proportional to mass , not optical properties. This makes it ideal for quantifying the "gem-dimethyl" impurities that share the aliphatic backbone but lack distinct functional groups.

References

  • Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy.

  • Gamenara, D., et al. (2015). Charged Aerosol Detection in Pharmaceutical Analysis. Journal of Pharmaceutical and Biomedical Analysis.

  • Almac Group. (2023). QNMR – a modern alternative to HPLC.[6]

  • Thermo Fisher Scientific. (2021). Sensitive Analysis of Underivatized Amino Acids Using UHPLC with Charged Aerosol Detection.

  • ChemScene. (2024). Product Data: Tert-butyl (S)-4-amino-2-((tert-butoxycarbonyl)amino)butanoate.

Sources

Validation

Validating Structure of Gem-Dimethyl Substituted Peptide Intermediates

Executive Summary: The Steric Paradox Gem-dimethyl substituted amino acids—most notably Aminoisobutyric acid (Aib) —are pivotal in modern drug design (e.g., GLP-1 agonists, peptibodies). Their inclusion introduces the Th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Steric Paradox

Gem-dimethyl substituted amino acids—most notably Aminoisobutyric acid (Aib) —are pivotal in modern drug design (e.g., GLP-1 agonists, peptibodies). Their inclusion introduces the Thorpe-Ingold effect , forcing the peptide backbone into stable helical conformations (typically


-helices) and providing resistance to proteolytic degradation.

However, this same steric bulk creates a "Steric Paradox": while it stabilizes the final product, it destabilizes the synthetic process by hindering coupling reactions and complicating standard validation methods. This guide objectively compares validation methodologies, moving beyond standard protocols to reliable, self-validating systems for these difficult sequences.

Part 1: In-Process Validation (Synthesis Monitoring)

The Challenge

Standard colorimetric assays (Kaiser test) rely on the nucleophilic attack of the N-terminal amine onto ninhydrin. In gem-dimethyl residues (Aib), the steric bulk surrounding the


-carbon shields the amine, leading to false negatives . Relying on Kaiser tests for Aib couplings is a primary cause of deletion sequences in production.
Comparative Analysis: Colorimetric vs. Analytical
FeatureKaiser Test (Ninhydrin) Chloranil / Isatin Test Micro-Cleavage & LC-MS (Recommended)
Target Primary AminesSecondary Amines (Pro)All species (Full profile)
Sensitivity (Aib) Low (Steric shielding prevents reaction)LowHigh (Direct detection)
False Negative Risk High (Indicates "complete" when failed)ModerateNear Zero
Data Output Binary (Blue/Colorless)Binary (Blue/Colorless)Quantitative (% Purity, Deletions)
Time Investment 5 Minutes5-10 Minutes45-60 Minutes
Protocol: Rapid Micro-Cleavage for Aib Intermediates

Use this protocol when coupling Aib-Aib or Aib-Pro junctions.

  • Sampling: Remove ~2–5 mg of resin-bound peptide. Wash 3x with DCM to remove residual DMF.

  • Cleavage Cocktail: Prepare 200

    
    L of TFA/H
    
    
    
    O/TIS (95:2.5:2.5)
    .
    • Note: Do not use phenol/thioanisole unless sensitive side chains (Trp/Met) are present and susceptible to oxidation during this check.

  • Reaction: Incubate resin in cocktail for 30 minutes at RT.

  • Extraction:

    • Blow down TFA with N

      
       stream (optional but recommended).
      
    • Precipitate with 1 mL cold diethyl ether. Centrifuge (10,000 rpm, 2 min).

    • Decant ether; dissolve pellet in 50% Acetonitrile/Water .

  • Analysis: Inject onto UPLC-MS. Look for the [M-Aib+H]

    
     peak (deletion sequence).
    
Decision Logic: Coupling Validation

SynthesisWorkflow Start Coupling Complete (Aib Residue) MethodChoice Select Validation Method Start->MethodChoice Kaiser Kaiser Test MethodChoice->Kaiser Routine AA MicroCleave Micro-Cleavage (LC-MS) MethodChoice->MicroCleave Gem-dimethyl/Steric AA ResultK Negative (Colorless) *Unreliable* Kaiser->ResultK ResultMC_Pass Mass Match >99% MicroCleave->ResultMC_Pass ResultMC_Fail Deletion Sequence Found MicroCleave->ResultMC_Fail ResultK->MicroCleave Verification Required Action_Next Proceed to Deprotection ResultMC_Pass->Action_Next Action_Recouple Re-couple (HATU/HOAt) or Cap ResultMC_Fail->Action_Recouple

Figure 1: Decision workflow prioritizing micro-cleavage for sterically hindered junctions to avoid false negatives common with colorimetric tests.

Part 2: Spectroscopic Validation (NMR)

The Challenge

In 1D


H NMR, the gem-dimethyl groups of Aib appear as intense singlets. However, determining whether the peptide has adopted the desired helical conformation or remains a random coil is difficult.
Comparative Analysis: 1D vs. 2D NMR
Feature1D

H NMR
2D NMR (HSQC/HMBC/ROESY)
Gem-Dimethyl Signal Single peak (6H) or two singlets (3H each)Correlation to C

and Carbonyl
Conformational Insight Anisochronicity: If methyls split, the environment is chiral (helical).Connectivity: Defines helical screw sense and H-bonds.
Solvent Requirement CDCl

or DMSO-d

DMSO-d

(to observe NH...CO H-bonds)
Expert Insight: The "Anisochronicity" Check

In an achiral or random coil environment, the two methyl groups on Aib are equivalent (isochronous). However, if the peptide folds into a stable


-helix, the methyl groups become diastereotopic  (anisochronous) due to the chiral environment of the helix.
  • Observation: Two distinct singlets (e.g.,

    
     1.42 and 
    
    
    
    1.48) instead of one integrated singlet (6H).
Diagram: NMR Assignment Logic

NMRLogic Sample Purified Peptide (DMSO-d6) OneD 1D Proton NMR Sample->OneD Methyls Aib Methyl Signals OneD->Methyls Iso Isochronous (1 Singlet) Random Coil / Flexible Methyls->Iso Aniso Anisochronous (2 Singlets) Stable Helix (Chiral Env) Methyls->Aniso HMBC HMBC Experiment Aniso->HMBC Validate Connect Confirm C-alpha Connectivity HMBC->Connect

Figure 2: Logic flow for using Aib methyl splitting as a diagnostic marker for helical secondary structure.

Part 3: Mass Spectrometry Dynamics

The Challenge

Gem-dimethyl peptides often exhibit suppressed fragmentation or unique rearrangement ions (oxazolones) during MS/MS, making sequence confirmation via standard algorithms (Mascot/Sequest) difficult.

Comparative Analysis: Fragmentation Modes
MethodCID (Collision Induced Dissociation) ETD (Electron Transfer Dissociation)
Mechanism Vibrational heating (b/y ions)Radical fragmentation (c/z ions)
Aib Behavior Oxazolone Formation: The Aib residue cyclizes, often leading to internal rearrangements or "missing" sequence coverage [2].Preserved Backbone: Less sensitive to the steric "oxazolone" effect, providing cleaner sequence ladders.
Recommendation Use for small intermediates (<5 AA).Use for longer, protected fragments or final products.
Diagnostic Fragment: The Transition

In Aib-containing peptides (specifically Aib-Xaa), the


 ion often possesses a protonated oxazolone structure.[1] This ion is unstable and rapidly degrades to the 

ion (immonium ion).
  • Experimental Check: If you see a dominant low-mass peak corresponding to the Aib immonium ion (

    
     58 for Aib) and a missing 
    
    
    
    ion, do not assume synthesis failure. This is a characteristic fragmentation signature of the gem-dimethyl group [2].

References

  • Bellanda, M., et al. (2001). "Conformational study of an Aib-rich peptide in DMSO by NMR." Journal of Peptide Research.[2] Available at: [Link]

  • Harrison, A. G. (2000). "Structure and fragmentation of b2 ions in peptide mass spectra." Journal of the American Society for Mass Spectrometry.[1] Available at: [Link]

  • Beilstein J. Org. Chem. (2021).[3][4] "Gemdimethyl Peptide Nucleic Acids." Available at: [Link]

Sources

Comparative

Infrared spectroscopy peaks for tert-butyl ester carbonyl stretch

Executive Summary In drug development and organic synthesis, the tert-butyl ester moiety serves a critical dual role: as a robust protecting group for carboxylic acids (stable to base, labile to acid) and as a lipophilic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In drug development and organic synthesis, the tert-butyl ester moiety serves a critical dual role: as a robust protecting group for carboxylic acids (stable to base, labile to acid) and as a lipophilic pharmacophore. Accurate identification of this group against alternative esters (methyl, ethyl, benzyl) is essential for monitoring reaction progress and validating structural integrity.

This guide provides a definitive spectral comparison of the tert-butyl ester carbonyl (


) stretch against its analogs. Unlike rigid templates, this document focuses on the mechanistic causality  of spectral shifts and provides a self-validating identification protocol  integrating the diagnostic gem-dimethyl doublet.

Part 1: Mechanistic Grounding & Spectral Causality

To interpret the infrared spectrum of a tert-butyl ester, one must understand the competition between electronic induction and steric hindrance .

The Inductive Effect (+I)

The tert-butyl group is strongly electron-donating (


 effect) compared to a methyl or ethyl group.
  • Mechanism: The bulky alkyl group increases electron density on the ether oxygen (

    
    ).
    
  • Result: This enhances the resonance contribution of the single-bonded oxygen to the carbonyl carbon.

  • Spectral Consequence: Increased single-bond character in the carbonyl lowers the bond order slightly. Consequently, tert-butyl esters often exhibit a

    
     stretch at a lower frequency (wavenumber)  compared to methyl esters.
    
Steric Influence

While less dominant than the inductive effect in simple aliphatic esters, the bulky tert-butyl group can force the ester linkage out of perfect coplanarity.

  • Mechanism: Steric clash prevents optimal

    
    -orbital overlap between the ether oxygen and the carbonyl.
    
  • Result: If resonance is inhibited, the

    
     bond retains more double-bond character.
    
  • Spectral Consequence: This would theoretically raise the frequency. However, in most stable conformers (s-cis/Z-conformation), the inductive effect dominates, keeping the frequency slightly depressed or comparable to standard aliphatic esters, but with a distinct broadening or profile.

Part 2: Comparative Spectral Performance

The following data differentiates the tert-butyl moiety from common alternatives.

Table 1: Carbonyl & Fingerprint Region Comparison
Ester TypeC=O Stretch (

, cm⁻¹)
Diagnostic Fingerprint BandsKey Differentiator
Tert-Butyl Ester 1735 – 1745 1395 & 1370 cm⁻¹ (Doublet) Gem-dimethyl "Split" (Strong intensity)
Methyl Ester 1740 – 17551435 – 1445 cm⁻¹ (Asymmetric bend)Single methyl deformation band
Ethyl Ester 1735 – 17501000 – 1300 cm⁻¹ (C-O stretch)No distinct doublet; complex C-O region
Phenyl Ester 1750 – 1770~1590, 1490 cm⁻¹ (Aromatic ring)Higher C=O freq (conjugation with O)
Benzoate (Ar-COOR) 1715 – 1730~1270 cm⁻¹ (C-O stretch)Lower C=O freq (conjugation with C=O)

Critical Insight: Do not rely solely on the


 peak position, as solvent effects and concentration can shift this by ±10 cm⁻¹. The definitive confirmation  of a tert-butyl ester is the presence of the gem-dimethyl doublet  (symmetric deformation of the 

group) at 1395 cm⁻¹ and 1370 cm⁻¹ .

Part 3: Experimental Protocol (Self-Validating)

This protocol ensures artifact-free spectra, distinguishing intermolecular hydrogen bonding from intrinsic stretches.

Workflow: Differential Analysis
  • Sample Preparation:

    • Neat (ATR): Preferred for rapid screening. Ensure the crystal (Diamond/ZnSe) is clean to avoid "ghost" peaks from previous runs.

    • Solution (CCl₄ or CHCl₃): Use if precise frequency comparison is needed to eliminate solid-state lattice effects. Concentration: ~0.05 M.

  • Acquisition Parameters:

    • Resolution: 2 cm⁻¹ (Standard 4 cm⁻¹ may blur the gem-dimethyl doublet).

    • Scans: Minimum 16 scans to resolve weak overtone bands.

  • Validation Steps (The "Rule of Three"):

    • Step A: Locate the strong

      
       band (1735–1745 cm⁻¹).
      
    • Step B: Scan the 1360–1400 cm⁻¹ region. Requirement: You must see two distinct peaks (the "Rabbit Ears" doublet). If only one peak exists, it is likely an isopropyl or methyl group.

    • Step C: Check 1100–1250 cm⁻¹ for the C-O-C asymmetric stretch. Tert-butyl esters often show a complex, multi-band pattern here due to skeletal vibrations, unlike the cleaner singlet/doublet of methyl esters.

Part 4: Decision Logic Visualization

The following diagram outlines the logical pathway for identifying ester types based on spectral data.

EsterIdentification Start Start: Analyze IR Spectrum CheckCO Check 1700-1800 cm⁻¹ region Start->CheckCO NoCO No Strong Band CheckCO->NoCO Absent HasCO Strong Band Present CheckCO->HasCO Present ResultOther Not an Ester / Other Carbonyl NoCO->ResultOther CheckFreq Check Frequency Position HasCO->CheckFreq HighFreq > 1760 cm⁻¹ (Strained/Phenyl) CheckFreq->HighFreq LowFreq < 1730 cm⁻¹ (Conjugated/Amide) CheckFreq->LowFreq MidFreq 1735 - 1750 cm⁻¹ (Saturated Aliphatic) CheckFreq->MidFreq CheckFingerprint Analyze 1360-1400 cm⁻¹ MidFreq->CheckFingerprint Doublet Distinct Doublet (1395 & 1370 cm⁻¹) CheckFingerprint->Doublet Singlet Single/No Band CheckFingerprint->Singlet ResultTButyl CONFIRMED: Tert-Butyl Ester Doublet->ResultTButyl ResultMethyl Likely Methyl/Ethyl Ester (Check 1150-1200 cm⁻¹) Singlet->ResultMethyl

Caption: Logical workflow for distinguishing tert-butyl esters from aliphatic analogs using frequency filtering and fingerprint region confirmation.

References

  • LibreTexts Chemistry. (2020). Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • NIST Chemistry WebBook. (n.d.). Methyl Acetate and Tert-Butyl Acetate Spectral Data. Retrieved from [Link]

  • Spectroscopy Online. (2018). The C=O[1][2][3][4][5][6][7][8][9] Bond, Part VI: Esters and the Rule of Three. Retrieved from [Link]

  • Rzepa, H. (2013). Why is the carbonyl IR stretch in an ester higher than in a ketone? Imperial College London. Retrieved from [Link]

  • Douberly, G. E., et al. (2007).[10] Infrared Spectroscopy of the tert-Butyl Cation in the Gas Phase. Journal of the American Chemical Society.[10] Retrieved from [Link]

Sources

Validation

Differentiating 4-amino-2,2-dimethylbutanoate from Linear GABA Analogs: A Comparative Guide for Researchers

For researchers and drug development professionals navigating the complexities of GABAergic modulation, the precise differentiation of structurally similar compounds is paramount. This guide provides an in-depth technica...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals navigating the complexities of GABAergic modulation, the precise differentiation of structurally similar compounds is paramount. This guide provides an in-depth technical comparison of 4-amino-2,2-dimethylbutanoate, a gem-disubstituted GABA analog, and its linear counterparts. By synthesizing structural analysis, pharmacological principles, and analytical methodologies, this document serves as a crucial resource for the unambiguous identification and characterization of these molecules in a research setting.

Structural and Conformational Distinctions: The Impact of the Gem-Dimethyl Group

The fundamental difference between 4-amino-2,2-dimethylbutanoate and linear GABA analogs lies in the substitution at the C2 position of the butanoic acid backbone. The presence of a gem-dimethyl group in 4-amino-2,2-dimethylbutanoate introduces significant steric hindrance and conformational rigidity compared to linear analogs such as GABA (4-aminobutanoic acid) itself, or simple alkyl-substituted analogs like 4-amino-2-methylbutanoic acid.[1][2]

This structural constraint has profound implications for the molecule's interaction with biological targets. While linear GABA analogs can adopt a range of conformations, allowing them to bind to various receptor and transporter subtypes, the rotational freedom of 4-amino-2,2-dimethylbutanoate is significantly restricted.[3] This fixed conformation can lead to altered binding affinities and selectivities for GABA receptors (GABAA, GABAB) and GABA transporters (GATs).

Figure 1: Structural comparison of 4-amino-2,2-dimethylbutanoate and GABA.

Pharmacological Differentiation: A Tale of Steric Hindrance and Receptor Selectivity

The gem-dimethyl substitution is predicted to significantly alter the pharmacological profile of 4-amino-2,2-dimethylbutanoate compared to its linear counterparts. This is primarily due to the steric bulk at the C2 position, which can influence binding to the orthosteric sites of GABA receptors and the substrate binding pocket of GABA transporters.

GABA Receptor Interactions
  • GABAA Receptors: The GABAA receptor family is a diverse group of ligand-gated ion channels with multiple subtypes, each exhibiting distinct pharmacological properties.[4][5] The binding of GABA to its site between the α and β subunits is highly dependent on the conformation of the ligand.[6] It is plausible that the bulky gem-dimethyl group of 4-amino-2,2-dimethylbutanoate may hinder optimal binding to certain GABAA receptor subtypes, potentially leading to lower affinity or even antagonistic activity compared to the more flexible linear analogs.[3] Subtype selectivity is a key area for investigation, as some subtypes may be more accommodating of the C2 substitution than others.[5][7]

  • GABAB Receptors: GABAB receptors are G-protein coupled receptors that mediate slow and prolonged inhibitory neurotransmission.[8] The orthosteric binding site of the GABAB1 subunit accommodates the flexible GABA molecule.[9][10] The conformational constraints imposed by the gem-dimethyl group in 4-amino-2,2-dimethylbutanoate could either enhance or diminish its affinity and efficacy at GABAB receptors depending on whether the fixed conformation aligns with the active state of the receptor.[11][12]

GABA Transporter (GAT) Activity

GABA transporters are crucial for regulating the concentration of GABA in the synaptic cleft.[13] The structure-activity relationships of GAT inhibitors are well-documented, with both the amino and carboxylic acid moieties being critical for recognition.[9][10][11][12][14] The addition of bulky substituents can significantly impact transporter affinity and subtype selectivity. It is hypothesized that the gem-dimethyl group in 4-amino-2,2-dimethylbutanoate would likely reduce its affinity for GATs compared to GABA, potentially making it a weaker substrate or even an inhibitor.

Target Linear GABA Analogs (e.g., GABA) 4-amino-2,2-dimethylbutanoate (Predicted) Rationale for Differentiation
GABAA Receptors Agonist activity across multiple subtypes.Potentially lower affinity, altered subtype selectivity, or partial agonist/antagonist activity.Steric hindrance from the gem-dimethyl group may disrupt optimal binding to the orthosteric site.
GABAB Receptors Agonist.Affinity and efficacy are highly dependent on whether the fixed conformation matches the receptor's active state.The conformational rigidity of the molecule will dictate its interaction with the GABAB binding pocket.
GABA Transporters (GATs) Substrate.Likely a weaker substrate or a potential inhibitor.The bulky C2 substitution may interfere with the binding and translocation process by the transporter protein.

Table 1: Predicted Pharmacological Differentiation

Analytical Differentiation: Leveraging Spectroscopic and Chromatographic Techniques

The structural differences between 4-amino-2,2-dimethylbutanoate and linear GABA analogs give rise to distinct analytical signatures that can be exploited for their unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The 1H and 13C NMR spectra of 4-amino-2,2-dimethylbutanoate will show characteristic signals that differentiate it from linear analogs.

  • 1H NMR: The most telling feature in the 1H NMR spectrum of 4-amino-2,2-dimethylbutanoate will be a singlet integrating to six protons, corresponding to the two magnetically equivalent methyl groups at the C2 position. In contrast, linear analogs with a single methyl group at C2 would show a doublet, and unsubstituted GABA would exhibit a more complex multiplet pattern for its methylene protons.[15]

  • 13C NMR: The 13C NMR spectrum of 4-amino-2,2-dimethylbutanoate will display a quaternary carbon signal for the C2 atom, which will be absent in linear analogs.[16] The chemical shifts of the carbon atoms adjacent to the gem-dimethyl group will also be influenced by the steric compression and electronic effects of these substituents.

Nucleus Linear GABA Analogs (e.g., GABA) [15]4-amino-2,2-dimethylbutanoate (Predicted) Key Differentiating Feature
1H NMR Complex multiplets for CH2 groups.A sharp singlet for the two C2-methyl groups (6H).Presence of the gem-dimethyl singlet.
13C NMR CH2 signals in the aliphatic region.A quaternary carbon signal for C2.Presence of the C2 quaternary carbon signal.

Table 2: Predicted NMR Spectral Differentiation

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, offering a "fingerprint" for identification. The fragmentation patterns of 4-amino-2,2-dimethylbutanoate and linear GABA analogs under electron ionization (EI) or collision-induced dissociation (CID) will differ significantly.

The gem-dimethyl group in 4-amino-2,2-dimethylbutanoate is expected to favor specific fragmentation pathways. For instance, the loss of a methyl radical (15 Da) to form a stable tertiary carbocation is a likely fragmentation pathway.[17] Alpha-cleavage adjacent to the carbonyl group is also a common fragmentation for carboxylic acids.[17] The fragmentation of linear alkanes typically shows a series of peaks separated by 14 Da, corresponding to the loss of CH2 units, a pattern that would be disrupted by the branching in 4-amino-2,2-dimethylbutanoate.[3]

cluster_0 MS Fragmentation Workflow Sample Sample Introduction Ionization Ionization (e.g., ESI, EI) Sample->Ionization MassAnalyzer1 Mass Analyzer 1 (Precursor Ion Selection) Ionization->MassAnalyzer1 CID Collision-Induced Dissociation MassAnalyzer1->CID MassAnalyzer2 Mass Analyzer 2 (Fragment Ion Detection) CID->MassAnalyzer2 Spectrum Mass Spectrum MassAnalyzer2->Spectrum cluster_0 HPLC Analysis Workflow SamplePrep Sample Preparation & Derivatization Injection HPLC Injection SamplePrep->Injection Separation Chromatographic Separation (C18 Column) Injection->Separation Detection Fluorescence Detection Separation->Detection DataAnalysis Data Analysis (Retention Time) Detection->DataAnalysis

Sources

Comparative

Chiral Separation of Substituted γ-Amino Acid Derivatives: A Comparative Methodological Guide

As a Senior Application Scientist, navigating the chiral resolution of substituted γ-amino acids—such as pregabalin, baclofen, and phenibut—requires balancing the unique physicochemical properties of these amphoteric mol...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, navigating the chiral resolution of substituted γ-amino acids—such as pregabalin, baclofen, and phenibut—requires balancing the unique physicochemical properties of these amphoteric molecules with the demands of modern analytical and preparative workflows.

Because the pharmacological efficacy of these neuromodulators is heavily stereoselective, achieving baseline enantiomeric resolution is a strict regulatory requirement. For example, (S)-pregabalin binds with high affinity to the α2δ subunit of voltage-gated calcium channels to mediate analgesic and anticonvulsant effects, whereas the (R)-enantiomer is practically inactive [1].

This guide objectively compares three leading separation modalities—Zwitterionic LC-MS/MS, Ligand Exchange HPLC, and Supercritical Fluid Chromatography (SFC)—providing the mechanistic causality behind each approach and field-proven, self-validating protocols.

Pathway S_Preg (S)-Pregabalin (Active Enantiomer) Target Voltage-Gated Ca2+ Channel (α2δ Subunit) S_Preg->Target High Affinity Binding R_Preg (R)-Pregabalin (Inactive Enantiomer) R_Preg->Target Weak/No Affinity NoEffect No Binding No Therapeutic Effect R_Preg->NoEffect Effect Decreased Ca2+ Influx Reduced Neurotransmitter Release Target->Effect Modulates

Pharmacological stereoselectivity of Pregabalin enantiomers at the calcium channel α2δ subunit.

Comparative Analysis of Separation Modalities

The absence of a strong UV chromophore in many γ-amino acids (like pregabalin) and their zwitterionic nature dictate the choice of the Chiral Stationary Phase (CSP) and the detector [1].

A. Zwitterionic CSPs (HPLC-MS/MS)
  • Mechanism: Columns like CHIRALPAK ZWIX utilize a chiral selector derived from cinchona alkaloids and sulfonic acids, providing simultaneous anion- and cation-exchange sites.

  • The Causality: Because pregabalin lacks a strong chromophore, trace analysis of the (R)-enantiomer impurity requires LC-MS/MS. Traditional chiral methods use non-volatile salts that suppress MS ionization. Zwitterionic CSPs are uniquely compatible with volatile buffers (e.g., ammonium formate), enabling direct ESI-MS coupling without pre-column derivatization [1].

B. Ligand Exchange Chromatography (HPLC-UV)
  • Mechanism: Columns such as Chiralpak WH rely on chiral selector ligands (e.g., L-proline derivatives) coordinated with Cu²⁺ ions. Enantiomers form transient diastereomeric ternary complexes with the metal ion and the stationary phase[2].

  • The Causality: This is highly effective for aromatic γ-amino acids like baclofen. However, the strict requirement for aqueous copper sulfate in the mobile phase restricts detection to UV (typically 254 nm) and renders the method completely incompatible with Mass Spectrometry [2].

C. Supercritical Fluid Chromatography (SFC)
  • Mechanism: SFC employs supercritical CO₂ combined with polar modifiers (e.g., methanol with basic/acidic additives) on polysaccharide-based CSPs (e.g., Amylose-2) [4].

  • The Causality: Supercritical CO₂ has lower fluid viscosity and higher solute diffusivity than liquid mobile phases. This results in highly efficient mass transfer and drastically shorter run times. Furthermore, SFC is the gold standard for preparative-scale isolation because the CO₂ evaporates upon depressurization, eliminating the need for extensive fraction drying [3, 4].

Quantitative Performance Comparison
ParameterZwitterionic HPLC-MS/MSLigand Exchange HPLC-UVSFC (Polysaccharide CSP)
Primary Target Analyte PregabalinBaclofenGeneral γ-Amino Acids
Column Example CHIRALPAK ZWIX(+)Chiralpak WHLux Amylose-2 / Chiralpak AD-H
Mobile Phase MeOH/H₂O + Ammonium FormateAqueous CuSO₄CO₂ + MeOH (with modifier)
MS Compatibility Excellent (Volatile buffer)Incompatible (Non-volatile)Good (Post-column makeup)
Typical LOD ~1 ng/mL~1-5 µg/mL~0.5 µg/mL
Typical Run Time 10 - 15 min20 - 30 min< 5 min
Primary Use Case Pharmacokinetics, Trace ImpurityRoutine QCPreparative Isolation

Method Development Logic

G Start Substituted γ-Amino Acid (e.g., Pregabalin, Baclofen) Decision1 Primary Analytical Goal? Start->Decision1 LCMS Trace Impurity / PK (Requires High Sensitivity) Decision1->LCMS < 0.1% LOD needed UV Routine QC / Prep Scale (Requires High Throughput) Decision1->UV > 0.1% LOD or Prep CSP_Zwit Zwitterionic CSP (ZWIX) Volatile MS-friendly buffers LCMS->CSP_Zwit Decision2 Analyte has UV Chromophore? UV->Decision2 CSP_Ligand Ligand Exchange (HPLC-UV) Aqueous Cu2+ mobile phase Decision2->CSP_Ligand Yes (e.g., Baclofen) CSP_SFC SFC (Polysaccharide CSP) CO2 + Methanol modifier Decision2->CSP_SFC No/Prep Scale

Decision matrix for selecting the optimal chiral separation modality for γ-amino acids.

Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. System suitability checks are embedded to confirm that the thermodynamic and kinetic conditions of the column are met before sample analysis.

Protocol A: Direct LC-MS/MS Enantiomeric Resolution of Pregabalin

Objective: Quantify trace (R)-pregabalin impurities in an (S)-pregabalin drug substance using a zwitterionic CSP [1].

Step-by-Step Methodology:

  • Buffer Preparation (Critical Step): Prepare a stock solution of 50 mM ammonium formate and 50 mM formic acid in MS-grade water. Dilute this stock 1:10 into Methanol/Water to achieve a final mobile phase of 5 mM ammonium formate + 5 mM formic acid in MeOH/H₂O (96/4, v/v).

    • Causality: The high methanol content facilitates hydrogen bonding with the CSP. The volatile buffer controls the zwitterionic state of pregabalin without causing ion suppression in the MS source.

  • Chromatographic Setup: Install a CHIRALPAK ZWIX(+) column (150 × 3.0 mm i.d., 3 µm). Set the column oven strictly to 25 °C. Set the flow rate to 0.4 mL/min.

  • MS Parameters: Operate the triple quadrupole MS in positive ESI mode. Monitor the MRM transition m/z 160.1 → 142.1 (corresponding to the loss of water).

  • System Suitability & Validation: Inject a racemic pregabalin standard (50 ng/mL).

    • Validation Check: Ensure baseline resolution (

      
      ). On the ZWIX(+) phase, the (R)-enantiomer must elute before the (S)-enantiomer. If peak tailing occurs, verify the precise pH of the mobile phase, as zwitterionic interactions are highly sensitive to protonation states.
      
Protocol B: HPLC-UV Analysis of Baclofen via Ligand Exchange

Objective: Routine enantiomeric purity assessment of Baclofen for quality control [2].

Step-by-Step Methodology:

  • Mobile Phase Preparation: Dissolve Copper(II) sulfate pentahydrate in HPLC-grade water to yield a 0.25 mM CuSO₄ solution. Filter through a 0.22 µm aqueous membrane.

    • Causality: The Cu²⁺ concentration is the primary driver of resolution. Concentrations above 0.25 mM increase UV background noise, while lower concentrations compromise the formation of the diastereomeric coordination complex, leading to severe peak broadening.

  • Chromatographic Setup: Install a Chiralpak WH column (250 × 4.6 mm i.d.). Set the column temperature to 50 °C.

    • Causality: Ligand exchange kinetics are inherently slow. Elevating the temperature to 50 °C increases the on/off rate of the ternary complex, sharpening the chromatographic peaks.

  • Detection & Execution: Set the UV detector to 254 nm (targeting the chlorophenyl ring of baclofen). Set flow rate to 1.0 mL/min. Inject 10 µL of a 1 mg/mL baclofen sample.

  • System Suitability & Validation: Inject a racemic baclofen standard.

    • Validation Check: Confirm that the retention time of the first eluting enantiomer is stable across three replicate injections (RSD < 1.0%). Drift in retention time indicates incomplete column equilibration with the Cu²⁺ ions.

References

  • Direct Separation of Pregabalin Enantiomers Using a Zwitterionic Chiral Selector by High Performance Liquid Chromatography Coupled to Mass Spectrometry and Ultraviolet Detection. National Center for Biotechnology Information (PMC). URL:[Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. URL:[Link]

  • Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry (ACS Publications). URL:[Link]

  • Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. National Center for Biotechnology Information (PMC). URL:[Link]

Validation

Reference Standards for 4-Amino-2,2-Dimethylbutanoic Acid: A Technical Comparison Guide

Executive Summary: The "Gem-Dimethyl" Challenge 4-Amino-2,2-dimethylbutanoic acid (CAS 138146-22-2), often referred to as a dimethyl-GABA analog, is a critical non-proteinogenic amino acid intermediate.[1][2] It serves a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Gem-Dimethyl" Challenge

4-Amino-2,2-dimethylbutanoic acid (CAS 138146-22-2), often referred to as a dimethyl-GABA analog, is a critical non-proteinogenic amino acid intermediate.[1][2] It serves as a key building block in the synthesis of peptidomimetics (inducing helical conformation via the gem-dimethyl effect) and pharmaceutical actives like Pivagabine [1].[2]

However, its structural simplicity masks a significant analytical challenge: the lack of a UV-active chromophore and the steric hindrance introduced by the gem-dimethyl group.[1][2] This renders standard HPLC-UV purity assessments unreliable without derivatization.[1][2]

This guide objectively compares reference standard options—from Certified Reference Materials (CRMs) to in-house qualified materials—and provides a self-validating workflow for characterizing impurities like the 3,3-dimethyl-2-pyrrolidinone (Lactam) and 2,2-dimethylsuccinic acid .[1][2]

Impurity Landscape & Structural Origins[1][2]

To select the right reference standard, one must first understand what impurities are likely present.[2] The synthesis of 4-amino-2,2-dimethylbutanoic acid typically involves ring-opening of 2,2-dimethylsuccinic anhydride or reduction of cyano-precursors.[1][2]

Key Impurities of Interest
  • Impurity A (Lactam): 3,3-dimethyl-2-pyrrolidinone.[1][2] Formed via intramolecular cyclization.[2] The gem-dimethyl group accelerates this via the Thorpe-Ingold effect, making it a persistent contaminant [2].[1][2]

  • Impurity B (Precursor): 2,2-dimethylsuccinic acid.[1][2] Residual starting material from hydrolysis routes.[2]

  • Impurity C (Dimer): Linear amide dimer formed during isolation/drying.[2]

Visualization: Impurity Genesis Pathway[1][2]

ImpurityPathway Anhydride Start: 2,2-Dimethylsuccinic Anhydride Intermediate Intermed: Amido Acid Anhydride->Intermediate Aminolysis Hydrolysis Impurity B: 2,2-dimethylsuccinic acid (Hydrolysis) Anhydride->Hydrolysis H2O Target Target: 4-Amino-2,2- dimethylbutanoic Acid Intermediate->Target Hofmann/Reduct. Lactam Impurity A: 3,3-dimethyl-2-pyrrolidinone (Cyclization) Target->Lactam Dehydration (Thorpe-Ingold Effect)

Figure 1: Genesis of key impurities.[1][2] The gem-dimethyl group sterically promotes lactam formation (Impurity A) while hindering intermolecular reactions.[1][2]

Comparative Analysis: Reference Standard Tiers

When sourcing standards for method validation (ICH Q2) or routine release, three distinct tiers exist. The choice depends on the development phase.

Table 1: Performance Matrix of Reference Standard Options
FeatureTier 1: Certified Reference Material (CRM) Tier 2: Commercial Analytical Standard Tier 3: In-House Qualified Standard
Primary Use Release testing, Calibration of secondary stds.[1][2]Early R&D, Identification (Qualitative).[2]Routine QC (after qualification against CRM).[2]
Assay Method qNMR / Mass Balance (Absolute Purity).[1][2]HPLC Area % (Relative Purity).qNMR (Internal).
Traceability SI Units (NIST/BIPM traceable).[2]Vendor Lot # only.Internal Batch Record.
Water Content Measured (KF) & Factorized.Often ignored or "Loss on Drying".[2]Measured (KF).[2]
Risk Low.[2] Accounts for counter-ions (HCl) & water.[2]High. HPLC-UV often overestimates purity due to lack of chromophore.[1][2]Moderate. Depends on internal analytical capability.
Cost

($500+/100mg)

($150/1g)
$ (Material) +

$ (Labor)

Critical Insight: For 4-amino-2,2-dimethylbutanoic acid, Tier 2 standards are dangerous. Because the molecule lacks UV absorption, vendors often use low-wavelength UV (205-210 nm) where solvents and impurities (like the Lactam) have vastly different response factors.[1][2] A standard claiming "98% HPLC Purity" might actually be 85% potent due to invisible salts or water [3].[2]

Experimental Protocol: Self-Validating Qualification

If a CRM is unavailable, you must qualify an in-house standard.[1][2] This protocol uses qNMR (Quantitative NMR) as the primary assay method, bypassing the lack of UV chromophore.[2]

Method A: qNMR Purity Assay (The Gold Standard)

Principle: qNMR provides absolute purity determination independent of response factors.[2]

  • Internal Standard (IS): Maleic Acid (TraceCERT® grade) or Benzyl Benzoate.[2] Must have non-overlapping signals with the target (Target methyls: ~1.0-1.2 ppm; Target methylenes: ~1.6-3.0 ppm).[1][2]

  • Solvent: D2O (for free acid/HCl) or DMSO-d6.[1][2]

  • Procedure:

    • Weigh ~10 mg of Sample (precision ±0.01 mg).

    • Weigh ~10 mg of IS (precision ±0.01 mg) into the same vial.[2]

    • Dissolve in 0.6 mL solvent.

    • Acquire 1H-NMR with T1 relaxation delay > 30s (ensure full relaxation).

  • Calculation:

    
    
    (Where I=Integral, N=Number of protons, M=Molar Mass, W=Weight, P=Purity of IS)
    
Method B: Impurity Profiling via HILIC-CAD

Why CAD? Charged Aerosol Detection (CAD) is universal and does not rely on UV chromophores, making it ideal for this amino acid [4].[1][2]

  • Column: Waters XBridge Amide or TSKgel Amide-80 (3.5 µm, 4.6 x 150 mm).[1][2]

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).[2]

  • Mobile Phase B: Acetonitrile.[2][3]

  • Gradient: 90% B to 60% B over 20 mins.

  • Detection: CAD (Corona Veo) or ELSD.[1][2]

  • Flow Rate: 0.5 mL/min.

Decision Workflow: Selecting the Right Standard

Use this logic flow to determine the appropriate standard for your specific development stage.

SelectionLogic Start Start: Need Reference Standard for 4-amino-2,2-dimethylbutanoic acid Phase What is the Development Phase? Start->Phase Early Early R&D / Screening Phase->Early Non-Regulated Late GLP Tox / GMP Release Phase->Late Regulated BuyComm Action: Buy Commercial Std (Tier 2) *Must verify Identity by MS* Early->BuyComm CheckCRM Is a CRM Available? Late->CheckCRM BuyCRM Action: Buy CRM (Tier 1) (Sigma/USP/EP) CheckCRM->BuyCRM Yes Qualify Action: Synthesize/Buy Bulk & Qualify In-House (Tier 3) CheckCRM->Qualify No qNMR Required: qNMR Assay + KF Water + ROI Qualify->qNMR

Figure 2: Decision tree for reference standard selection ensuring regulatory compliance and data integrity.

Conclusion & Recommendations

For 4-amino-2,2-dimethylbutanoic acid, the absence of a chromophore is the primary analytical pitfall.[1]

  • Avoid relying solely on HPLC-UV area % from commercial Certificates of Analysis.

  • Prioritize qNMR for assigning potency to your primary standard.[2]

  • Monitor the Lactam impurity (3,3-dimethyl-2-pyrrolidinone) specifically, as it is the most likely degradation product driven by the gem-dimethyl effect.[1][2]

By adopting a HILIC-CAD method for purity and qNMR for assay, you establish a robust, self-validating control strategy that meets modern E-E-A-T standards in pharmaceutical development.[1][2]

References

  • National Center for Biotechnology Information. (2025).[2] PubChem Compound Summary for CID 1502029, 4-Amino-2,2-dimethylbutanoic acid. Retrieved March 1, 2026, from [Link][2]

Sources

Comparative

Structural Elucidation of Dimethylbutanoate Esters: A Comparative Guide to COSY vs. HMBC NMR

In modern drug development and forensic chemistry, the precise structural elucidation of isomeric ester moieties is critical. The dimethylbutanoate moiety is a frequent structural feature in lipid nanoparticles, prodrugs...

Author: BenchChem Technical Support Team. Date: March 2026

In modern drug development and forensic chemistry, the precise structural elucidation of isomeric ester moieties is critical. The dimethylbutanoate moiety is a frequent structural feature in lipid nanoparticles, prodrugs, and emerging synthetic cannabinoid receptor agonists (SCRAs) such as MDMB-4en-PINACA 1 and MDMB-CHMICA 2. Differentiating isomers like methyl 3,3-dimethylbutanoate and methyl 2,2-dimethylbutanoate presents a unique analytical challenge.

While 1D NMR provides baseline chemical shifts, unambiguous assignment requires 2D NMR. As a Senior Application Scientist, I frequently see researchers default to standard homonuclear correlation experiments, which can lead to catastrophic misassignments when dealing with highly branched aliphatic chains. This guide objectively compares the performance of Homonuclear Correlation Spectroscopy (COSY) and Heteronuclear Multiple Bond Correlation (HMBC), demonstrating why understanding the causality behind these pulse sequences is essential for accurate structural elucidation.

The Analytical Challenge: The Quaternary Carbon Barrier

The core limitation in NMR structural elucidation is the "quaternary carbon barrier." Scalar coupling (


-coupling) between protons typically extends only up to three bonds (

). When a quaternary carbon or a heteroatom (like an ester oxygen) interrupts the carbon chain, the proton spin system is broken.
COSY (Homonuclear Correlation)
  • Mechanism : Maps

    
     and 
    
    
    
    couplings through magnetization transfer between adjacent protons.
  • Performance Profile : Extremely high sensitivity, as both excitation and detection utilize the highly abundant

    
     nucleus.
    
  • Limitation : Completely blind to isolated spin systems separated by quaternary carbons or heteroatoms.

HMBC (Heteronuclear Correlation)
  • Mechanism : Maps long-range heteronuclear couplings, typically

    
     and 
    
    
    
    , transferring magnetization from protons to nearby carbons.
  • Performance Profile : Inherently lower sensitivity than COSY due to the 1.1% natural abundance of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    . However, utilizing indirect-detection probes (e.g., TXI/TCI) provides significant signal-to-noise advantages .
    
  • Limitation : HMBC bridges quaternary carbons and heteroatoms, allowing the reconstruction of the entire molecular skeleton 3.

Quantitative Data: Isomeric Dimethylbutanoate Esters

To illustrate the performance gap, we compare the expected 2D NMR cross-peaks for two isomers. Notice how COSY completely fails to elucidate the backbone of the 3,3-dimethyl isomer due to the lack of vicinal protons.

Table 1: COSY vs. HMBC Performance Matrix

Analytical FeatureMethyl 3,3-dimethylbutanoate (t-Butyl derivative)Methyl 2,2-dimethylbutanoate (gem-Dimethyl derivative)
Structure CH₃-O-C(=O)-CH₂-C(CH₃)₃CH₃-O-C(=O)-C(CH₃)₂-CH₂-CH₃
Proton Spin Systems Three isolated singletsOne singlet, one ethyl spin system
COSY Cross-Peaks None (0 cross-peaks observed)CH₂ (1.5 ppm) ↔ CH₃ (0.8 ppm)
COSY Utility Fails completelyIdentifies the ethyl tail
HMBC: Ester Linkage O-CH₃ ↔ C=O (

)
O-CH₃ ↔ C=O (

)
HMBC: Quaternary Bridge t-Butyl CH₃ ↔ C3 (Cq), C2 (CH₂)gem-Dimethyl ↔ C2 (Cq), C=O, C3 (CH₂)
HMBC Utility Strictly required for full structureRequired to link ethyl group to carbonyl

Self-Validating 2D NMR Acquisition Protocol

This protocol is designed as a self-validating system: each step verifies the integrity of the previous one, ensuring that the final 2D spectra are free from artifacts and quantitative errors. Proper processing strategies, such as forward linear prediction, should be applied post-acquisition to further enhance resolution 4.

Step 1: Probe Tuning and Matching (Validation of RF Transmission)

  • Action : Insert the NMR tube (containing ~15 mg of ester in 600 µL CDCl₃) into the spectrometer. Tune and match the

    
     and 
    
    
    
    channels on an inverse-detection probe.
  • Causality : Ensures that the radiofrequency (RF) pulses are efficiently transmitted to the sample and the resulting NMR signal is maximally detected, establishing the baseline sensitivity required for HMBC.

Step 2: 90° Pulse Calibration (Validation of Excitation)

  • Action : Determine the exact 90° pulse width (

    
    ) for the 
    
    
    
    channel.
  • Causality : 2D sequences rely on precise coherence transfers. An inaccurate 90° pulse leads to incomplete magnetization transfer, generating phase distortions and reducing cross-peak intensity.

Step 3: 1D Acquisition & Sweep Width Optimization (Validation of Spectral Window)

  • Action : Acquire standard 1D

    
     and 
    
    
    
    spectra. Set the sweep widths (SW) for the 2D experiments to exactly encompass the highest and lowest chemical shifts, plus a 10% margin.
  • Causality : Prevents spectral aliasing (where peaks wrap around the spectrum) and maximizes digital resolution in the indirect dimension (

    
    ).
    

Step 4: DQF-COSY Acquisition

  • Action : Execute a Double-Quantum Filtered COSY (DQF-COSY) sequence rather than a standard magnitude COSY.

  • Causality : DQF-COSY actively suppresses signals from uncoupled protons. For dimethylbutanoate esters, this eliminates the massive, overpowering singlets of the tert-butyl or gem-dimethyl groups, preventing

    
     noise from obscuring weaker cross-peaks.
    

Step 5: HMBC Acquisition with Low-Pass J-Filtering

  • Action : Execute the HMBC sequence. Set the long-range coupling delay (

    
    ) to 62.5 ms (optimized for an average 
    
    
    
    Hz). Enable a low-pass J-filter (optimized for
    
    
    Hz).
  • Causality : The delay

    
     allows the long-range heteronuclear magnetization to evolve. The low-pass J-filter suppresses direct one-bond (
    
    
    
    ) correlations, ensuring that all observed cross-peaks strictly represent 2-bond or 3-bond connectivity, preventing misinterpretation of the carbon skeleton.

Structural Elucidation Workflow

NMR_Workflow Start Unknown Ester 1D 1H & 13C NMR Acquisition Assess Assess Proton Spin Systems Start->Assess Decision1 Are there continuous proton spin systems? Assess->Decision1 RunCOSY Run DQF-COSY (3J H-H Connectivity) Decision1->RunCOSY Yes (e.g., Ethyl group) Decision2 Are there quaternary carbons or heteroatoms? Decision1->Decision2 No (e.g., t-Butyl group) RunCOSY->Decision2 RunHMBC Run HMBC (2J/3J C-H Connectivity) Decision2->RunHMBC Yes (e.g., C=O, Cq) Validate Cross-Validate Structural Connectivity Decision2->Validate No RunHMBC->Validate End Final 3D Structure Elucidated Validate->End

Logical decision workflow for 2D NMR structural elucidation of ester moieties.

References

  • Identification and chemical structure elucidation of synthetic cannabinoids samples seized in Kuwait during 2019–2023 using GC–MS and NMR spectroscopy. Oxford Academic. URL:[Link]

  • Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. UNODC. URL: [Link]

  • Processing Strategies, and Probes for Natural Product Structure Elucidation by NMR Spectroscopy. Pitt.edu. URL:[Link]

  • Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. URL: [Link]

  • 3.17.3: HMBC and HMQC Spectra. Chemistry LibreTexts. URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

Tert-butyl 4-amino-2,2-dimethylbutanoate proper disposal procedures

Standard Operating Procedure: Disposal and Hazard Management of Tert-butyl 4-amino-2,2-dimethylbutanoate Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Objective: To provide an autho...

Author: BenchChem Technical Support Team. Date: March 2026

Standard Operating Procedure: Disposal and Hazard Management of Tert-butyl 4-amino-2,2-dimethylbutanoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Objective: To provide an authoritative, self-validating operational plan for the safe handling, segregation, and disposal of tert-butyl 4-amino-2,2-dimethylbutanoate, mitigating risks of chemical incompatibility and container failure.

Chemical Profiling & Quantitative Data

Before initiating any disposal protocol, it is critical to understand the physical and hazardous properties of the waste material. Tert-butyl 4-amino-2,2-dimethylbutanoate is an unnatural amino acid derivative commonly utilized as a building block in peptidomimetic synthesis.

PropertyValueSource
Chemical Name Tert-butyl 4-amino-2,2-dimethylbutanoate[1]
CAS Number 1872039-50-3[1]
Molecular Formula C10H21NO2[1]
Molecular Weight 187.28 g/mol [1]
Primary Functional Groups Primary Amine, Tert-butyl Ester[1]
GHS Hazard Statements H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation)[2]
Primary Waste Classification Non-Halogenated Organic Waste[3]

Mechanistic Safety Insights (The "Why")

As a Senior Application Scientist, I emphasize that laboratory safety extends beyond following checklists; it requires a fundamental understanding of chemical causality. Tert-butyl 4-amino-2,2-dimethylbutanoate contains two highly reactive functional moieties that strictly dictate its end-of-life management:

  • The Tert-Butyl Ester (Acid Lability & Pressurization Hazard): Tert-butyl esters are highly susceptible to acid-catalyzed cleavage. If this compound is inadvertently disposed of in an acidic waste carboy (pH < 2), the ester bond will rapidly hydrolyze to form 4-amino-2,2-dimethylbutanoic acid and isobutylene gas [4]. In a sealed hazardous waste container, the continuous evolution of isobutylene gas creates a severe overpressurization hazard. This can lead to catastrophic container rupture, chemical spills, and potential shrapnel injuries[4].

  • The Primary Amine (Exothermic Neutralization): The aliphatic amine group acts as a weak base. Mixing this compound with concentrated acids will result in an immediate, exothermic neutralization reaction. The heat generated from this acid-base reaction further accelerates the thermal deprotection of the tert-butyl ester, exponentially compounding the rate of isobutylene gas generation[4].

Operational Directive: It is a critical safety standard to strictly segregate this compound into organic waste streams and never co-mingle it with acidic aqueous waste[3].

Mandatory Segregation Workflow

WasteWorkflow start Waste Generation: Tert-butyl 4-amino-2,2-dimethylbutanoate check_acid Is the waste stream acidic (pH < 7)? start->check_acid danger_acid STOP: High Risk of Isobutylene Gas Pressurization check_acid->danger_acid Yes check_halo Does the mixture contain >5% Halogenated Solvents? check_acid->check_halo No halo_waste Dispose as: Halogenated Organic Waste check_halo->halo_waste Yes nonhalo_waste Dispose as: Non-Halogenated Organic Waste check_halo->nonhalo_waste No

Decision tree for safe segregation and disposal of tert-butyl 4-amino-2,2-dimethylbutanoate waste.

Standard Operating Procedure (SOP) for Disposal

Execute the following step-by-step methodology to ensure full compliance with Environmental Protection Agency (EPA) and institutional Environmental Health and Safety (EHS) guidelines.

Step 1: Waste Characterization and Segregation

  • Evaluate the solvent matrix containing the chemical. If the matrix contains >5% halogenated solvents (e.g., dichloromethane, chloroform), the entire mixture must be classified as Halogenated Organic Waste [5].

  • If the matrix is free of halogens and heavy metals, classify it as Non-Halogenated Organic Waste [3].

  • Self-Validation Check: Verify with pH strips that the collection container contains NO strong acids (e.g., HCl, H2SO4, TFA) prior to addition[3].

Step 2: Container Selection and Preparation

  • Select a chemically compatible container, such as High-Density Polyethylene (HDPE) or glass[6].

  • Ensure the container is structurally sound, free of cracks, and features a secure, leak-proof PTFE-lined cap[7]. Never repurpose food or beverage containers for chemical waste[3].

Step 3: Compliant Labeling

  • Affix a standard Hazardous Waste tag to the container before adding the first drop of waste[3].

  • Clearly write the full chemical name: "Tert-butyl 4-amino-2,2-dimethylbutanoate"[8]. Do not use shorthand, acronyms, or structural formulas, as these violate regulatory tracking standards[8].

  • Mark the primary hazards on the tag: "Toxic" and "Irritant"[2].

Step 4: Accumulation and Storage

  • Store the waste container in a designated Satellite Accumulation Area (SAA) strictly at or near the point of generation[3].

  • Keep the container tightly sealed at all times, opening it only when actively transferring waste[6].

  • Ensure the SAA is well-ventilated and isolated from heat sources, open flames, and oxidizing agents[3].

Step 5: EHS Transfer and Final Disposal

  • Once the container reaches capacity or hits the 90-day accumulation limit, immediately submit a waste pickup request to your institutional EHS office[3].

  • Final disposal is typically executed via high-temperature incineration at a permitted hazardous waste treatment facility to ensure complete thermal destruction of the organic components[6].

Emergency Spill Protocols

In the event of an accidental spill of tert-butyl 4-amino-2,2-dimethylbutanoate during the disposal process:

  • Isolate the Area: Evacuate non-essential personnel and ensure the chemical fume hood or local exhaust ventilation is operating at maximum capacity[6].

  • Containment: Do not flush with water. Contain the liquid using an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or specialized chemical spill pads)[6].

  • Collection: Sweep the saturated absorbent into a compatible, sealable container using non-sparking tools.

  • Disposal: Label the cleanup materials as Hazardous Waste and contact EHS for immediate removal[6].

References

1.[1] CAS No. 1872039-50-3, Tert-butyl 4-amino-2,2-dimethylbutanoate - 001CHEMICAL. 001chemical.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEXmjNJ5HFIwZ9uBwqbUXfT8eGG4mv1opKLVk9zu3RPcfnFUQ8jugajsbEw5t7iKAhwjjjQ8VM0IJ_5vGSg4D0UL80fLtCfxO41jiFWqsgzZCw-blLJ5ThiPDUmpPCdS1yilboTdCKt] 2.[2] 50479-22-6|tert-Butyl 4-Aminobutanoate|BLD Pharm. bldpharm.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHC7ul8WL8zXT92NBsxpNcGJ0nWPZJpuK27Y3NUy5LnvG0liJyeHfRsGnQknLEfvDXZOsC1PgMCemzAUhYa7i4fp_0QR61wIrtenm55hx41IVmDDvjmftE9XqBH2Xgl4klEqh81lkQ7bMegrA==] 3.[5] UWO Guide to Classifying Unwanted Materials - University of Wisconsin–Oshkosh. uwosh.edu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF0YuFiPOJ5ERBv46iQEGAcUjFk2vA9VDAqJ9i6LItKkwVU47ZO6VBlLMv9RsD5UgFm2cgigJiDvfxFQRtCzYL6RgGXxuylbZrN5V6V6b6YSbUIjOI6LUr9L4uZR6ekAOL8shYpW-AL3v0ybDrzbxJc6ZUMSoI51SN6MpNDLfWbadQFQktgkmC9itQt3OfSvpWHr4IyRDH0SgMRUg==] 4.[6] Proper Disposal of Chloroac-met-OH: A Guide for Laboratory Professionals - Benchchem. benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGTTKIWdsY1KWm2wJZM_3mbBf_Fy0BQMDaNiq0XIkqz0Gaq7an6QDGQPyA5KhurzW_qpflQwfXhxkHoCvLFbRa7F8bEc3WKoW_JoqLparx9VEw6N-bHuNyNXnPdaU5IX9imtOlomfplRy8UvJXasvrdxWjAPajGtXkZozrD1aqLUOddElQypn1UgnIJvO8xMzZXmuBcLKEuK_M07RuqYcZPTclvDQ==] 5.[7] Chemical Waste Management Guide | Environmental Health & Safety - Boston University. bu.edu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHBU740rkwhHTJDOF7olG-GG8V7AL9v2Zy6dtJdNpZ5Yf1FSlnVpcJgdihiO7CezvRsZTdVMO9fjn6UsadQTX7ln55BEtxMHxgB2VwTEAW-ER6MUGnNtLPO5i6y4qVquYG-Rir3LQz1uEPga5KiQAjG5IalrLyisN2lNegQiS232fAbqfn3FeZuOWgDyW5wqapfU8wdFbm-nCJOvzsj_-JSrw==] 6.[3] Hazardous Waste Management Program - Eastern Washington University. ewu.edu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGmWqjsL3DbpGG-LsYKsUCtiBYA-oteHXBS53DVldH0ReYH_F8PNKNsGDmVmNqfzIKXnlm_Me048pMImY9HW4c6qF6pqN_X6BjcO7mB5V4m1B9smVU81kFSokMW2ZtGSId5078-m8voj4VeyiCIa0qFABK_M6KjTJTRr-JF6PL0kV76i36LR-5QQo-YNC3W2_8lMGLg84w=] 7.[8] Application Notes and Protocols for the Proper Disposal of 2-Methylindolin-1-amine Hydrochloride Waste - Benchchem. benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6eub3i-rjaxLepf173Ho0CFxyCDUzubZ5Kw84fMx9jnadUahb0kBVK4fzMy_oAy2tjlHXQjCp8F-fYGksG3azc3ADz9iQ3ZN1V6h-3CzM0KCXsZ0F1JNfxOFYwiJ5DbdT0875A1NiQUZXdAMnv-FPW6uzls3iS1qer9mWtay488nl8Dc1eohdCiOfMwGPS60ogOc1T-SPYiWEJAXMVXNAFN52fqr36MIy07kTt3wQ58RrKKpkTpY_XmM-zUuHq3_q9xgR] 8.[4] Reagent-Free Continuous Thermal tert-Butyl Ester Deprotection - ResearchGate. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGITr7hw5p4SlL-lkRobj_H5IQpsOLbcqGXTdH_YUprJTPeKr5iZQtIgZjNsn59t7ErnThw1gj219jPbJ_5YJMvcNMYTTACU7QahvxuXbzF5of9fYsl7yB-1QaB1Pbhr2MLXbOS-U4i7cDgkEBuzfnQfjTOwzdsBa_wSd2hJnwX-jq3lc_LU_sXu_OiCxnyjVxr15QoUTJqwU01LM8WUiVIMF9QqxTkVGob98pA]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.